Cyclopentane

• CAS: 287-92-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Fundamental Chemical and Physical Properties of Cyclopentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical properties of cyclopentane. The information is presented in a structured format to facilitate easy access and comparison, with detailed experimental methodologies and visual representations of key processes.

General and Safety Information

Cyclopentane (C₅H₁₀) is a cyclic alkane that is a colorless liquid at room temperature with a mild, petroleum-like odor.[1][2] It is a non-polar solvent and is considered a volatile organic compound.[1] Due to its high flammability and low flash point, appropriate safety precautions must be taken during its handling and storage.[3][4]

Quantitative Physical and Chemical Data

The fundamental physical and chemical properties of cyclopentane are summarized in the tables below for quick reference and comparison.

Table 1: General and Molar Properties

Property	Value	References
CAS Number	287-92-3	[2][5]
Molecular Formula	C₅H₁₀	[2][6]
Molar Mass	70.1 g/mol	[2][6]
Appearance	Clear, colorless liquid	[1][2]
Odor	Mild, sweet, petroleum-like	[1][2][7]

Table 2: Thermophysical Properties

Property	Value	References
Melting Point	-94 °C to -93.9 °C	[2][7]
Boiling Point	49.2 °C to 50 °C	[2][7]
Density	0.751 g/cm³ at 20°C	[2][8]
Vapor Density	~2.42 (Air = 1)	[1]
Vapor Pressure	45 kPa at 20 °C	[2]
Refractive Index (n²⁰/D)	1.405 to 1.4068	[7]
Viscosity	0.44 mPa·s at 20 °C	[9][10]
Surface Tension	23 dynes/cm at 20°C
Heat of Combustion	-3320.3 kJ/mol	[11]
Heat of Vaporization	28.52 kJ/mol at 25 °C	[10]

Table 3: Safety and Flammability

Property	Value	References
Flash Point	-37 °C to -35 °F (Closed Cup)	[1][3]
Autoignition Temperature	361 °C to 682 °F	[4][8][12]
Explosive Limits in Air	1.1% - 8.7% by volume	[3][8]

Table 4: Solubility

Solvent	Solubility	References
Water	Insoluble (156 mg/L at 25 °C)	[1][2][13]
Ethanol	Soluble, Miscible	[2]
Ether	Soluble, Miscible	[2]
Acetone	Soluble, Miscible	[2]
Benzene	Soluble
Carbon Tetrachloride	Soluble

Experimental Protocols

This section details the methodologies for determining some of the key physical properties of cyclopentane.

Determination of Boiling Point (Distillation Method)

The boiling point of a volatile liquid like cyclopentane can be accurately determined using simple distillation.[14][15]

Apparatus:

• Distilling flask

• Condenser

• Receiving flask

• Thermometer

• Heating mantle

• Boiling chips

Procedure:

• Assemble the distillation apparatus. Ensure all joints are properly sealed.

• Place a sample of cyclopentane (at least 5 mL) and a few boiling chips into the distilling flask.[15]

• Position the thermometer bulb just below the side arm of the distilling flask to accurately measure the temperature of the vapor.

• Begin heating the flask gently with the heating mantle.

• Observe the temperature as the liquid begins to boil and the vapor condenses.

• The boiling point is the constant temperature at which the liquid and vapor are in equilibrium, observed as the temperature at which the majority of the liquid distills.[14]

• Record the atmospheric pressure as the boiling point is pressure-dependent.[15]

Determination of Melting Point (Capillary Method)

The melting point of a substance, which for cyclopentane is very low, can be determined using a capillary tube method with appropriate cooling.

Apparatus:

• Melting point apparatus with a cooling stage (or a Thiele tube with a suitable cooling bath)

• Capillary tubes

• Thermometer

Procedure:

• Introduce a small, finely powdered sample of solidified cyclopentane into a capillary tube and seal the open end.

• Place the capillary tube in the melting point apparatus.

• Cool the apparatus to a temperature well below the expected melting point of cyclopentane.

• Slowly increase the temperature (approximately 1-2 °C per minute) as it approaches the expected melting point.

• Record the temperature at which the first drop of liquid appears (the beginning of melting) and the temperature at which the entire solid has turned into a liquid (the end of melting). The range between these two temperatures is the melting point range.[12]

Determination of Density (Pycnometer Method)

The density of a liquid can be determined with high precision using a pycnometer.[2][3]

Apparatus:

• Pycnometer (a glass flask with a close-fitting stopper containing a capillary)

• Analytical balance

• Thermostat bath

Procedure:

• Thoroughly clean and dry the pycnometer and weigh it accurately (m₁).

• Fill the pycnometer with distilled water of a known temperature and density. Ensure the capillary in the stopper is filled and there are no air bubbles.

• Place the filled pycnometer in a thermostat bath to bring it to a constant temperature (e.g., 20 °C).

• Remove the pycnometer, wipe it dry, and weigh it accurately (m₂).

• Empty and dry the pycnometer, then fill it with cyclopentane.

• Repeat the process of bringing it to the constant temperature in the thermostat bath, drying, and weighing (m₃).

• The density of cyclopentane (ρ_c) is calculated using the formula: ρ_c = [(m₃ - m₁) / (m₂ - m₁)] * ρ_w where ρ_w is the density of water at the measurement temperature.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a measure of how much light bends when it passes through a substance and is determined using an Abbe refractometer.[9][16]

Apparatus:

• Abbe refractometer

• Constant temperature water bath

• Light source (typically a sodium lamp)

Procedure:

• Calibrate the Abbe refractometer using a standard sample with a known refractive index.

• Ensure the prisms of the refractometer are clean and dry.

• Place a few drops of cyclopentane onto the surface of the measuring prism.

• Close the prisms and allow the sample to reach thermal equilibrium by circulating water from the constant temperature bath.

• Adjust the refractometer to bring the dividing line between the light and dark fields into the center of the crosshairs in the eyepiece.

• Read the refractive index directly from the instrument's scale.[9]

Determination of Flash Point (Pensky-Martens Closed-Cup Method)

The flash point is the lowest temperature at which the vapors of a volatile material will ignite when given an ignition source. The Pensky-Martens closed-cup tester is a standard method for this determination.[7][17][18]

Apparatus:

• Pensky-Martens closed-cup tester (includes a brass test cup, lid with stirring device, and an ignition source)

• Thermometer

Procedure:

• Fill the test cup with cyclopentane up to the marked level.

• Close the lid and begin heating the sample at a specified, constant rate while stirring.[7]

• At regular temperature intervals, apply the ignition source by dipping it into the vapor space of the cup.[18]

• The flash point is the lowest temperature at which a brief flash is observed inside the cup.[7]

Determination of Viscosity (Ostwald Viscometer)

The viscosity of a liquid, its resistance to flow, can be measured using an Ostwald viscometer.[4][19]

Apparatus:

• Ostwald viscometer

• Thermostat bath

• Stopwatch

• Pipette

Procedure:

• Clean and dry the viscometer thoroughly.

• Pipette a known volume of cyclopentane into the larger bulb of the viscometer.

• Place the viscometer in a vertical position in a thermostat bath to maintain a constant temperature.

• Using a pipette bulb, draw the liquid up through the capillary tube into the smaller bulb, above the upper calibration mark.

• Release the suction and measure the time it takes for the liquid meniscus to fall from the upper to the lower calibration mark.

• Repeat the measurement several times to ensure accuracy.

• The viscosity can be calculated by comparing the flow time of cyclopentane to that of a reference liquid (like water) with a known viscosity and density.

Visualizations

Industrial Production of Cyclopentane

Cyclopentane can be produced industrially through the hydrogenation of cyclopentadiene, which is often obtained from the thermal cracking of dicyclopentadiene (DCPD).[1][20]

Caption: Workflow for the industrial synthesis of cyclopentane.

Synthesis of Cyclopentane from Cyclohexane (Conceptual Pathway)

A conceptual multi-step synthesis to convert cyclohexane to cyclopentane involves ring contraction. One possible, though not typically industrial, route is outlined below.[21]

Caption: A multi-step reaction pathway from cyclohexane to cyclopentane.

Conformational Analysis of Cyclopentane

Cyclopentane is not planar and exists in two main, rapidly interconverting, non-planar conformations of similar energy: the "envelope" and the "half-chair" (or "twist") conformations. This puckering relieves torsional strain.[22][23][24]

Caption: Interconversion between cyclopentane's main conformations.

References

• 1. Step-by-Step Guide to Producing Cyclopentane - Junyuan Petroleum Group | Manufacturer of Pentanes, Hexanes, Heptanes and Sulfiding Agents [junyuanpetroleumgroup.com]
• 2. Determining the density of liquids using the pycnometer after Gay-Lussac - Determining the density of liquids using the pycnometer after Gay-Lussac - Measuring volume and density - Measuring methods - Mechanics - Physics Experiments - Physics [leybold-shop.com]
• 3. studylib.net [studylib.net]
• 4. scribd.com [scribd.com]
• 5. Determining the density of liquids using the pycnometer after Gay-Lussac [leybold-shop.com]
• 6. byjus.com [byjus.com]
• 7. Pensky–Martens closed-cup test - Wikipedia [en.wikipedia.org]
• 8. scribd.com [scribd.com]
• 9. scribd.com [scribd.com]
• 10. researchgate.net [researchgate.net]
• 11. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 12. scribd.com [scribd.com]
• 13. athabascau.ca [athabascau.ca]
• 14. vernier.com [vernier.com]
• 15. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 16. wp.optics.arizona.edu [wp.optics.arizona.edu]
• 17. Basics of Pensky-Martens closed-cup flash point testing | Anton Paar Wiki [wiki.anton-paar.com]
• 18. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 19. acmeresearchlabs.in [acmeresearchlabs.in]
• 20. How is Cyclopentane Produced? - Junyuan Petroleum Group | Manufacturer of Pentanes, Hexanes, Heptanes and Sulfiding Agents [junyuanpetroleumgroup.com]
• 21. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 22. Cycloalkanes [ch.ic.ac.uk]
• 23. dalalinstitute.com [dalalinstitute.com]
• 24. chem.libretexts.org [chem.libretexts.org]

Conformational Analysis of the Cyclopentane Ring Structure: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The cyclopentane ring is a ubiquitous structural motif in a vast array of natural products and pharmacologically active compounds. Its non-planar nature and conformational flexibility, primarily governed by a delicate balance of angle and torsional strain, play a pivotal role in determining molecular shape, stability, and biological activity. This technical guide provides a comprehensive examination of the conformational landscape of the cyclopentane ring, detailing its primary puckered conformations, the energetic profile of their interconversion, and the experimental and computational methodologies employed for their characterization.

Introduction: The Puckered Nature of Cyclopentane

Unlike its six-membered counterpart, cyclohexane, which can adopt a nearly strain-free chair conformation, cyclopentane cannot achieve ideal tetrahedral bond angles (109.5°) and staggered dihedral angles simultaneously. A planar pentagonal structure would have minimal angle strain, with internal angles of 108°, but would suffer from significant torsional strain due to the eclipsing of all ten carbon-hydrogen bonds.[1][2] Consequently, the cyclopentane ring puckers out of planarity to relieve this torsional strain, albeit at the cost of a slight increase in angle strain.[3] This puckering leads to a dynamic conformational equilibrium between two primary, low-energy forms: the envelope and the twist (or half-chair) conformations.

Conformational Landscape of Cyclopentane

The potential energy surface of cyclopentane is characterized by a series of minima corresponding to the envelope and twist conformations, interconnected by a low-energy pathway known as pseudorotation.

The Envelope Conformation (Cs Symmetry)

In the envelope conformation, four of the carbon atoms are coplanar, while the fifth is puckered out of this plane, resembling a sealed envelope with an open flap.[2][4] This conformation alleviates some of the torsional strain present in the planar form by allowing for more staggered arrangements of the C-H bonds.[3] However, some eclipsing interactions remain, particularly at the base of the "envelope".[5]

The Twist Conformation (C2 Symmetry)

The twist, or half-chair, conformation features two adjacent carbon atoms puckered in opposite directions relative to the plane containing the other three carbons. This conformation generally exhibits a slightly lower overall energy than the envelope form due to a more effective staggering of C-H bonds, although the energy difference is minimal.[6]

Pseudorotation: A Pathway of Continuous Interconversion

The envelope and twist conformations are not static structures but are in rapid equilibrium at room temperature through a process called pseudorotation .[7][8] This is a continuous, wave-like motion of the pucker around the ring, where each carbon atom sequentially moves out of the plane. The energy barrier for pseudorotation is exceptionally low, meaning the ring is highly flexible and can be considered to be in a state of free pseudorotation.[9] This dynamic nature is a key feature of the cyclopentane ring and has significant implications for the binding of cyclopentane-containing molecules to biological targets.

Quantitative Conformational Data

The following table summarizes the key quantitative parameters associated with the conformational analysis of the cyclopentane ring.

Parameter	Planar Conformation (Hypothetical)	Envelope Conformation (Cs)	Twist Conformation (C2)
Symmetry	D5h	Cs	C2
Total Ring Strain	~10 kcal/mol (~42 kJ/mol)[1][2]	~6.2 kcal/mol (~26 kJ/mol)[10]	Slightly lower than envelope[6]
Relative Energy	High-energy transition state	Ground state (in absence of substituents)	Very close in energy to envelope (<0.5 kcal/mol higher)[9]
Barrier to Pseudorotation	-	Very low (<0.5 kcal/mol)[6]	Very low (<0.5 kcal/mol)[6]
Dihedral Angles (C-C-C-C)	0° (eclipsed)	Varying, e.g., ~5° to ~44°[5]	Varying, more staggered than envelope
Cremer-Pople Puckering Amplitude (q)	0 Å	~0.44 Å	~0.44 Å

Experimental and Computational Protocols

The conformational parameters of cyclopentane have been elucidated through a combination of experimental techniques and computational modeling.

Experimental Methodologies

Gas-phase electron diffraction is a powerful technique for determining the geometry of molecules in the gas phase, free from intermolecular interactions.

Detailed Methodology:

• Sample Preparation: A gaseous sample of cyclopentane is introduced into a high-vacuum chamber (typically at a pressure of 10⁻⁷ mbar) through a fine nozzle (e.g., 0.2 mm diameter).[11]

• Electron Beam Generation: A high-energy electron beam is generated from an electron gun.

• Scattering: The electron beam is directed to intersect the effusing gas stream, leading to the scattering of electrons by the cyclopentane molecules.

• Detection: The scattered electrons form a diffraction pattern of concentric rings, which is recorded on a detector. To compensate for the steep decline in intensity with scattering angle, a rotating sector is often placed in front of the detector.[11]

• Data Analysis: The diffraction intensities are converted into a molecular scattering function. This function is then used to generate a radial distribution curve, which provides information about the internuclear distances within the molecule. By fitting this experimental data to theoretical models of different conformations, the puckering amplitude and other geometric parameters can be determined.

In isotropic solvents, the rapid pseudorotation of cyclopentane averages the NMR signals, making it difficult to obtain detailed conformational information. However, by using liquid crystal solvents, the cyclopentane molecules become partially oriented, and anisotropic interactions such as direct dipole-dipole couplings can be measured.

Detailed Methodology:

• Sample Preparation: A solution of cyclopentane is prepared in a liquid crystalline solvent (e.g., a ternary eutectic mixture of propyl-, pentyl-, and heptyl-bicyclohexyl carbonitrile, such as ZLI-1167).[12]

• NMR Data Acquisition: Proton NMR spectra are acquired on a high-field NMR spectrometer. The use of multiple liquid crystal solvents with different diamagnetic anisotropies can provide additional independent measurements of dipolar couplings, leading to a more robust structural determination.[12]

• Spectral Analysis: The complex NMR spectra, which show additional splittings due to dipolar couplings, are analyzed to extract the values of these couplings.

• Conformational Analysis: The experimentally determined dipolar couplings are compared with theoretical values calculated for different puckered conformations of cyclopentane. This comparison allows for the determination of the puckering amplitude and the preferred conformations in the liquid crystalline environment.

Computational Chemistry Protocols

Density Functional Theory (DFT) is a widely used computational method for investigating the conformational preferences of cyclic molecules.

Detailed Methodology:

• Conformer Generation: A set of initial cyclopentane conformers, including planar, envelope, and twist geometries, is generated.

• Geometry Optimization and Frequency Calculations: The geometry of each conformer is optimized using a suitable DFT functional (e.g., B3LYP or M06-2X) and basis set (e.g., 6-311+G**).[3][13] Frequency calculations are then performed to confirm that the optimized structures correspond to energy minima (no imaginary frequencies) or transition states (one imaginary frequency).

• Potential Energy Surface (PES) Scan: To map the pseudorotation pathway, a relaxed PES scan can be performed along a defined coordinate, such as a dihedral angle or a Cremer-Pople puckering coordinate. At each step of the scan, the geometry is optimized with the chosen coordinate constrained.

• Energy Analysis: The relative energies of the optimized conformers and the energy barriers between them are calculated from the PES.

• Cremer-Pople Analysis: The puckering of the ring in the calculated conformations can be quantified using the Cremer-Pople puckering parameters, which provide a concise description of the ring's shape.[14]

Visualizations

Pseudorotation Pathway of Cyclopentane

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Exhaustive exploration of the conformational landscape of mono- and disubstituted five-membered rings by DFT and MP2 calculations - RSC Advances (RSC Publishing) DOI:10.1039/C9RA03524A [pubs.rsc.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Performance of the SCC-DFTB Model for Description of Five-Membered Ring Carbohydrate Conformations: Comparison to Force Fields, High-Level Electronic Structure Methods, and Experiment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 4.4 Conformations of Cycloalkanes - Organic Chemistry | OpenStax [openstax.org]
• 11. Gas electron diffraction - Wikipedia [en.wikipedia.org]
• 12. ias.ac.in [ias.ac.in]
• 13. researchgate.net [researchgate.net]
• 14. research.unipd.it [research.unipd.it]

A Technical Guide to the Historical Synthesis of Cyclopentane

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the seminal historical methods developed for the synthesis of the cyclopentane ring. The construction of this five-membered carbocycle was a significant challenge for early organic chemists, and the evolution of synthetic strategies reflects the broader advancements in the field. This document provides a detailed examination of key historical syntheses, complete with experimental protocols, quantitative data, and logical diagrams to illuminate the foundational principles of cyclopentane ring formation.

The First Synthesis of a Cyclopentane Derivative: Wislicenus (1893)

The first documented synthesis of a cyclopentane derivative was achieved by German chemist Johannes Wislicenus in 1893. His work, published in Berichte der deutschen chemischen Gesellschaft, described the formation of a five-membered ring through the intramolecular cyclization of a malonic ester derivative. This pioneering work laid the groundwork for future developments in alicyclic chemistry.

Experimental Protocol: Synthesis of Diethyl 1,2-Cyclopentanedicarboxylate

• Preparation of Sodium Diethyl Malonate: Diethyl malonate was treated with a strong base, such as sodium ethoxide, to generate the corresponding enolate.

• Intramolecular Cyclization: The sodium salt of diethyl malonate was then treated with iodine. This induced a coupling reaction between two molecules of the malonic ester, which, under the right conditions, could lead to a cyclic product. A proposed intermediate involves a di-iodinated species that undergoes intramolecular Wurtz-type coupling.

• Isolation and Characterization: The resulting product, diethyl 1,2-cyclopentanedicarboxylate, was then isolated and purified.

This early synthesis was a landmark achievement, demonstrating the feasibility of constructing the strained five-membered ring system.

The Dieckmann Condensation (1894)

A year after Wislicenus's discovery, Walter Dieckmann reported a more general and highly effective method for the synthesis of cyclic β-keto esters, which became known as the Dieckmann condensation.[1] This intramolecular Claisen condensation of a diester proved to be a robust method for forming five- and six-membered rings.[2]

The reaction involves the base-catalyzed intramolecular cyclization of a diester, typically an adipate or pimelate ester, to yield a cyclopentanone or cyclohexanone derivative, respectively.

Reaction Pathway: Dieckmann Condensation of Diethyl Adipate

Caption: Dieckmann condensation of diethyl adipate to cyclopentanone.

Experimental Protocol: Dieckmann Condensation of Diethyl Adipate

The following is a representative historical protocol for the Dieckmann condensation of diethyl adipate:

• Reaction Setup: To a flask equipped with a reflux condenser is added dry diethyl adipate.

• Addition of Base: Sodium ethoxide (NaOEt) is added portion-wise to the stirred ester. The reaction is exothermic, and the mixture is typically heated to ensure completion.

• Cyclization: The mixture is heated under reflux for several hours. The reaction progress can be monitored by the consumption of the starting diester.

• Workup: The reaction mixture is cooled and then acidified with a dilute acid (e.g., HCl or H₂SO₄) to neutralize the excess base and protonate the enolate of the product.

• Hydrolysis and Decarboxylation: The resulting β-keto ester is then hydrolyzed with aqueous acid or base, followed by heating to induce decarboxylation, yielding cyclopentanone.

• Purification: The cyclopentanone is isolated by extraction and purified by distillation.

Parameter	Value
Starting Material	Diethyl Adipate
Base	Sodium Ethoxide
Solvent	Typically neat or in an inert solvent like benzene
Reaction Temperature	Reflux
Yield of β-keto ester	~80%

Pyrolysis of Adipic Acid and its Salts

One of the earliest and most direct industrial methods for the preparation of cyclopentanone was the pyrolysis of adipic acid or its metal salts, particularly calcium or barium adipate. This method involves the intramolecular ketonization of the dicarboxylic acid at high temperatures.

Reaction Pathway: Pyrolysis of Adipic Acid

Caption: Pyrolysis of adipic acid to cyclopentanone.

Experimental Protocol: Preparation of Cyclopentanone from Adipic Acid

The following protocol is adapted from Organic Syntheses, a reliable source for historical and modern synthetic procedures.

• Apparatus: A distillation apparatus is assembled with a flask containing a mixture of adipic acid and a catalytic amount of barium hydroxide.

• Heating: The mixture is heated, and the temperature is gradually raised.

• Distillation: As the reaction proceeds, cyclopentanone, along with water, distills from the reaction mixture.

• Isolation: The distillate is collected, and the cyclopentanone is separated from the aqueous layer.

• Purification: The crude cyclopentanone is dried and then purified by fractional distillation.

Parameter	Value
Starting Material	Adipic Acid
Catalyst	Barium Hydroxide
Reaction Temperature	280-300 °C
Yield	75-80%

The Freund and Gustavson Reactions

The Freund reaction, first described by August Freund in 1882, and its modification by Gustav Gustavson in 1887, represent early examples of intramolecular Wurtz-type couplings to form cycloalkanes. These reactions involve the treatment of a dihaloalkane with a metal, such as sodium (Freund) or zinc (Gustavson), to effect ring closure.

Reaction Pathway: Gustavson-Freund Synthesis of Cyclopentane

Caption: Gustavson-Freund synthesis of cyclopentane.

Experimental Protocol: Gustavson Reaction for Cyclopentane

• Reaction Setup: A flask is charged with zinc dust and a suitable solvent, such as ethanol.

• Addition of Dihaloalkane: 1,5-Dibromopentane or 1,5-diiodopentane is added to the zinc suspension.

• Reaction: The mixture is heated under reflux with vigorous stirring. The reaction is often initiated by the addition of a small amount of iodine.

• Workup: After the reaction is complete, the mixture is cooled, and the product is isolated by distillation or extraction.

• Purification: The crude cyclopentane is washed, dried, and purified by fractional distillation.

Parameter	Value
Starting Material	1,5-Dibromopentane
Reagent	Zinc Dust
Solvent	Ethanol
Reaction Temperature	Reflux
Yield	Moderate to good, depending on the dihalide

The Thorpe-Ziegler Cyclization

The Thorpe-Ziegler reaction is an intramolecular version of the Thorpe reaction and provides a route to cyclic ketones from dinitriles. The reaction involves the base-catalyzed cyclization of a dinitrile to form an enamine, which is then hydrolyzed to the corresponding ketone.

Reaction Pathway: Thorpe-Ziegler Cyclization

Caption: Thorpe-Ziegler cyclization of pimelonitrile.

Experimental Protocol: Thorpe-Ziegler Cyclization of Pimelonitrile

• Reaction Setup: Pimelonitrile is dissolved in an inert solvent, such as benzene or toluene, and a strong base, like sodium ethoxide or sodium amide, is added.

• Cyclization: The mixture is heated to reflux for several hours.

• Hydrolysis: The resulting enamine is not isolated but is directly hydrolyzed by the addition of aqueous acid.

• Workup and Purification: The organic layer is separated, washed, dried, and the solvent is removed. The resulting cyclic ketone is then purified by distillation or crystallization.

Parameter	Value
Starting Material	Pimelonitrile
Base	Sodium Ethoxide or Sodium Amide
Solvent	Benzene or Toluene
Reaction Temperature	Reflux
Yield	Generally good for 5- and 6-membered rings

Conclusion

The historical methods for the synthesis of cyclopentane laid the essential groundwork for modern organic chemistry. From the initial explorations of Wislicenus to the more general and robust methods of Dieckmann, these early synthetic chemists developed the fundamental principles of ring formation that are still applied today. The Dieckmann condensation, in particular, remains a staple in the synthesis of five- and six-membered rings, while the pyrolysis of adipic acid derivatives provided an early industrial route to cyclopentanone. These foundational discoveries were crucial for the eventual synthesis of complex natural products and pharmaceuticals containing the cyclopentane motif.

References

• 1. jk-sci.com [jk-sci.com]
• 2. Solvent-free Dieckmann condensation reactions of diethyl adipate and pimelate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Unraveling Ring Strain: A Comparative Analysis of Cyclopentane and Other Cycloalkanes

A Technical Guide for Researchers in Drug Discovery and Development

Abstract

In the landscape of medicinal chemistry and drug development, the conformational preferences and inherent stability of cyclic scaffolds are of paramount importance. Ring strain, a concept central to the understanding of cycloalkane stability, dictates molecular geometry, reactivity, and ultimately, biological activity. This technical guide provides an in-depth analysis of ring strain in cycloalkanes, with a particular focus on cyclopentane. By examining the interplay of angle strain, torsional strain, and steric interactions, we will elucidate why cyclopentane, despite its near-ideal bond angles in a planar representation, possesses significant strain compared to the virtually strain-free cyclohexane. This document will present quantitative data in structured tables, detail the experimental and computational methodologies used to assess ring strain, and provide visualizations of key concepts to offer a comprehensive resource for researchers leveraging cyclic moieties in drug design.

Introduction to Ring Strain in Cycloalkanes

Cycloalkanes, saturated hydrocarbons containing a ring of carbon atoms, are fundamental structural motifs in a vast array of natural products and synthetic pharmaceuticals. The stability of these cyclic systems is largely governed by the concept of ring strain , which is the increase in potential energy of a molecule due to geometric constraints that deviate from the ideal, strain-free state. This inherent strain is a composite of three primary factors:

• Angle Strain (Baeyer Strain): This arises from the deviation of bond angles within the ring from the ideal tetrahedral angle of 109.5° for sp³ hybridized carbon atoms.[1][2]

• Torsional Strain (Pitzer Strain or Eclipsing Strain): This results from the eclipsing of bonds on adjacent carbon atoms, leading to repulsive interactions between the electron clouds of these bonds.[3][4]

• Steric Strain (van der Waals Strain or Prelog Strain): This is caused by repulsive van der Waals interactions between non-bonded atoms or groups that are forced into close proximity.

The total ring strain of a cycloalkane has a profound impact on its three-dimensional structure, conformational flexibility, and chemical reactivity. A quantitative understanding of these forces is therefore crucial for the rational design of cyclic molecules with desired physicochemical and pharmacological properties.

The Case of Cyclopentane: A Deeper Look at Strain

Based on Baeyer's initial theory, which assumed planar ring structures, cyclopentane, with its internal bond angles of 108° in a regular pentagon, was predicted to have minimal angle strain and thus be one of the most stable cycloalkanes.[5] However, experimental data, primarily from heat of combustion measurements, revealed that cyclopentane possesses a significant amount of ring strain.[5] This discrepancy arises from the fact that cycloalkanes are not planar (with the exception of cyclopropane) and adopt puckered conformations to alleviate other forms of strain.

If cyclopentane were planar, it would have very little angle strain, but it would suffer from substantial torsional strain due to the ten pairs of eclipsed C-H bonds.[6] To relieve this torsional strain, cyclopentane adopts non-planar conformations, primarily the envelope and half-chair forms.[7][8] These puckered conformations reduce the eclipsing of adjacent C-H bonds, but at the cost of a slight increase in angle strain.[9] The relatively low energy barrier between these conformations makes cyclopentane highly flexible and dynamic at room temperature.

Quantitative Comparison of Ring Strain in Cycloalkanes

The total ring strain in a cycloalkane can be experimentally determined by measuring its heat of combustion. By comparing the heat of combustion per methylene (-CH₂-) group to that of a strain-free acyclic alkane, the excess energy due to strain can be calculated.[1] The following tables summarize the key quantitative data related to ring strain in common cycloalkanes.

Cycloalkane	Molecular Formula	Heat of Combustion (kcal/mol)	Heat of Combustion per CH₂ (kcal/mol)	Total Strain Energy (kcal/mol)
Cyclopropane	C₃H₆	-499.8	-166.6	27.6
Cyclobutane	C₄H₈	-655.9	-164.0	26.3
Cyclopentane	C₅H₁₀	-793.5	-158.7	6.5
Cyclohexane	C₆H₁₂	-944.5	-157.4	0
Cycloheptane	C₇H₁₄	-1108.2	-158.3	6.3
Cyclooctane	C₈H₁₆	-1269.2	-158.7	9.6

Data compiled from multiple sources. The heat of combustion for a strain-free -CH₂- group is approximately -157.4 kcal/mol.

Cycloalkane	Ideal Internal Angle (Planar)	Actual C-C-C Bond Angles (in puckered conformation)	Primary Contributor to Strain
Cyclopropane	60°	60°	Angle Strain, Torsional Strain
Cyclobutane	90°	~88°	Angle Strain, Torsional Strain
Cyclopentane	108°	~105°	Torsional Strain
Cyclohexane	120°	~109.5° (chair conformation)	Negligible

Experimental and Computational Methodologies

Experimental Determination of Ring Strain: Bomb Calorimetry

The primary experimental technique for determining the heat of combustion, and by extension, the ring strain of a compound, is bomb calorimetry .

Methodology:

• Calibration: The heat capacity of the bomb calorimeter is first determined by combusting a known mass of a standard substance with a precisely known heat of combustion, typically benzoic acid.[1][7]

  • A pellet of benzoic acid of known mass is placed in the sample holder.

  • A fuse wire of known length is attached to the electrodes, making contact with the sample.

  • The bomb is sealed and pressurized with pure oxygen to approximately 25-30 atm.

  • The bomb is submerged in a known volume of water in the calorimeter's insulated jacket.

  • The initial temperature of the water is recorded.

  • The sample is ignited by passing an electric current through the fuse wire.

  • The temperature of the water is monitored until it reaches a maximum and then begins to cool.

  • The heat capacity of the calorimeter (C_cal) is calculated using the formula: C_cal = (ΔH_c_benzoic_acid * m_benzoic_acid + ΔH_c_wire * m_wire) / ΔT where ΔH_c is the heat of combustion and m is the mass.

• Sample Analysis (for liquid cycloalkanes like cyclopentane):

  • A known mass of the volatile liquid cycloalkane is encapsulated in a gelatin capsule or a thin-walled glass ampule to prevent evaporation before combustion.

  • The encapsulated sample is placed in the sample holder.

  • The same procedure as for calibration is followed: the bomb is sealed, pressurized with oxygen, submerged in water, and the sample is ignited.

  • The temperature change (ΔT) is recorded.

• Calculation of Heat of Combustion:

  • The heat released by the combustion of the cycloalkane is calculated using the formula: q_reaction = - (C_cal * ΔT)

  • The molar heat of combustion is then determined by dividing q_reaction by the number of moles of the cycloalkane combusted.

• Calculation of Strain Energy:

  • The total strain energy is calculated by comparing the experimental heat of combustion per CH₂ group with that of a strain-free reference (e.g., the -CH₂- group in a long-chain alkane, ~157.4 kcal/mol). Strain Energy = [ (ΔH_c_cycloalkane / n) - (ΔH_c_reference) ] * n where n is the number of CH₂ groups in the ring.

Computational Analysis of Cycloalkane Conformations

Computational chemistry provides powerful tools to investigate the structures, energies, and thermochemical properties of cycloalkanes, offering insights that complement experimental data.

Methodology:

• Molecular Structure Building: An initial 3D structure of the cycloalkane is built using a molecular modeling software package (e.g., GaussView, Avogadro).

• Geometry Optimization: The initial structure is then subjected to a geometry optimization calculation using a quantum mechanical method (e.g., Hartree-Fock, Density Functional Theory - DFT, or Møller-Plesset perturbation theory - MP2) and a specific basis set (e.g., 6-31G(d), cc-pVTZ).[3] This process systematically alters the molecular geometry to find the lowest energy conformation (a minimum on the potential energy surface).

• Frequency Calculation: Following a successful geometry optimization, a frequency calculation is performed at the same level of theory.[10] This calculation serves two primary purposes:

  • It confirms that the optimized structure is a true energy minimum (i.e., has no imaginary frequencies).

  • It provides thermochemical data, including the zero-point vibrational energy (ZPVE), thermal corrections to enthalpy and Gibbs free energy.

• Conformational Searching (for flexible rings like cyclopentane): For molecules with multiple low-energy conformations, a conformational search may be performed to identify the global energy minimum and the relative energies of other stable conformers (e.g., the envelope and half-chair of cyclopentane).

• Calculation of Strain Energy: Computational strain energies can be calculated using isodesmic or homodesmotic reactions.[11] In this approach, the enthalpy of a hypothetical reaction is calculated where the strained cycloalkane is converted into strain-free acyclic molecules, while conserving the number and types of all chemical bonds. The enthalpy of this reaction is equal to the strain energy of the cycloalkane.

Visualizing Key Concepts

To better illustrate the concepts discussed, the following diagrams are provided in the DOT language for Graphviz.

References

• 1. smart.dhgate.com [smart.dhgate.com]
• 2. Standard enthalpy of formation - Wikipedia [en.wikipedia.org]
• 3. Use of Low-Cost Quantum Chemistry Procedures for Geometry Optimization and Vibrational Frequency Calculations: Determination of Frequency Scale Factors and Application to Reactions of Large Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ORCA Input Library - Vibrational Frequencies & Thermochemistry [sites.google.com]
• 5. thermodynamics - Calculating heat of combustion in a bomb calorimeter - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. x.webdo.cc [x.webdo.cc]
• 7. scribd.com [scribd.com]
• 8. scribd.com [scribd.com]
• 9. youtube.com [youtube.com]
• 10. Frequencies and thermochemistry — MLatom+ 3.19.1 documentation [aitomistic.com]
• 11. openresearch-repository.anu.edu.au [openresearch-repository.anu.edu.au]

The Unseen Workhorse: A Technical Guide to Cyclopentane as a Non-Polar Solvent in Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the vast landscape of organic chemistry, the choice of solvent is a critical parameter that can dictate the success or failure of a reaction, purification, or analytical process. While prominent non-polar solvents like hexane and toluene often take center stage, cyclopentane (C₅H₁₀), a cyclic alkane, offers a unique combination of properties that make it an invaluable, albeit sometimes overlooked, tool in the modern laboratory. This technical guide provides an in-depth exploration of the role of cyclopentane as a non-polar solvent, offering quantitative data, detailed experimental protocols, and visual workflows to aid researchers in harnessing its full potential.

Physicochemical Properties of Cyclopentane: A Comparative Overview

Cyclopentane is a colorless, volatile liquid with a mild, gasoline-like odor.[1][2] Its cyclic structure imparts a higher boiling point and density compared to its straight-chain analogue, n-pentane, while maintaining a low viscosity.[2][3] As a saturated hydrocarbon, it is non-polar and miscible with most other organic solvents, while being virtually insoluble in water.[4][5] These properties make it an excellent solvent for non-polar and weakly polar compounds.

For ease of comparison, the key physicochemical properties of cyclopentane are summarized below, alongside those of commonly used non-polar solvents, hexane and toluene.

Property	Cyclopentane	n-Hexane	Toluene
Formula	C₅H₁₀	C₆H₁₄	C₇H₈
Molar Mass ( g/mol )	70.1	86.18	92.14
Boiling Point (°C)	49.2[3]	68.7	110.6
Melting Point (°C)	-93.9[3]	-95	-95
Density (g/mL at 20°C)	0.745[2]	0.659	0.867
Viscosity (cP at 20°C)	0.44[2]	0.31	0.59
Refractive Index (n_D at 20°C)	1.4065[3]	1.375	1.496
Dielectric Constant (at 20°C)	1.97[2]	1.88	2.38
Polarity Index (P')	0.1[2]	0.1	2.4
Solubility in Water ( g/100g at 25°C)	0.0156[5]	0.0013	0.05

Solubility of Organic Compounds in Cyclopentane

The primary function of a solvent is to dissolve reactants, reagents, and, in some cases, products. Due to its non-polar nature, cyclopentane is an effective solvent for a wide range of non-polar and weakly polar organic compounds. The principle of "like dissolves like" is a good guiding principle.

While extensive quantitative solubility data for a broad spectrum of compounds in cyclopentane is not as readily available as for more common solvents, the following table provides a qualitative and, where possible, quantitative summary of the solubility of various classes of organic compounds in cyclopentane.

Compound Class	General Solubility in Cyclopentane	Specific Examples & Quantitative Data (if available)
Alkanes & Cycloalkanes	Highly Soluble	Miscible in all proportions.
Alkenes & Alkynes	Highly Soluble	Miscible in all proportions.
Aromatic Hydrocarbons	Soluble	Naphthalene: Soluble.[6]
Halocarbons	Soluble	-
Ethers	Soluble	Diethyl ether is miscible.[5]
Esters	Generally Soluble	-
Ketones	Generally Soluble	Cyclopentanone is soluble.[7]
Aldehydes	Generally Soluble	-
Alcohols	Sparingly Soluble to Insoluble	Cyclopentanol is sparingly soluble in water, implying some solubility in non-polar solvents.[8]
Carboxylic Acids	Sparingly Soluble to Insoluble	Benzoic acid has low solubility in pentane and cyclohexane, suggesting similar low solubility in cyclopentane.[2]
Amines	Sparingly Soluble to Insoluble	-
Amides	Generally Insoluble	-

Applications and Experimental Protocols

Cyclopentane's utility as a non-polar solvent extends to various applications in organic synthesis, purification, and analytical chemistry.

Organic Synthesis

While less common than hexane or THF, cyclopentane can be a suitable solvent for certain organic reactions, particularly those involving non-polar reactants and intermediates.

This reaction demonstrates the direct functionalization of cyclopentane, which also serves as the solvent.

Workflow for the Synthesis of Nitrocyclopentane.

Experimental Protocol: Direct Nitration of Cyclopentane

Materials:

• Cyclopentane

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice

• Diethyl ether

• 5% Sodium Bicarbonate Solution

• Anhydrous Magnesium Sulfate

Procedure:

• In a flask equipped with a stirrer and a dropping funnel, a mixture of concentrated nitric acid and concentrated sulfuric acid is prepared and cooled in an ice bath.

• Cyclopentane is added dropwise to the stirred acid mixture, ensuring the temperature is maintained below 20 °C.[1]

• After the addition is complete, the mixture is stirred for an additional period at room temperature.

• The reaction mixture is then carefully poured onto crushed ice.[1]

• The aqueous mixture is extracted with diethyl ether.[1]

• The organic layer is separated and washed sequentially with water, 5% sodium bicarbonate solution, and again with water.[1]

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed by rotary evaporation to yield crude nitrocyclopentane.[1]

• The crude product can be further purified by vacuum distillation.

Purification Techniques

Cyclopentane can be used as a solvent for the recrystallization of non-polar organic compounds. An ideal recrystallization solvent should dissolve the compound well at its boiling point but poorly at low temperatures.

Experimental Protocol: Recrystallization of a Non-Polar Solid

Materials:

• Impure non-polar solid

• Cyclopentane

• Erlenmeyer flasks

• Heating source (e.g., hot plate)

• Buchner funnel and filter paper

• Ice bath

Procedure:

• Place the impure solid in an Erlenmeyer flask.

• Add a small amount of cyclopentane and heat the mixture to boiling.

• Continue adding small portions of hot cyclopentane until the solid just dissolves.

• If there are insoluble impurities, perform a hot gravity filtration.

• Allow the hot, clear solution to cool slowly to room temperature.

• Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of ice-cold cyclopentane.

• Allow the crystals to air dry or dry in a vacuum oven.

Cyclopentane's immiscibility with water and its ability to dissolve non-polar organic compounds make it a suitable solvent for liquid-liquid extraction to isolate such compounds from aqueous solutions.

Workflow for Liquid-Liquid Extraction using Cyclopentane.

Experimental Protocol: Liquid-Liquid Extraction

Materials:

• Aqueous solution containing the target non-polar compound

• Cyclopentane

• Separatory funnel

• Beakers or flasks

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• Pour the aqueous solution and a volume of cyclopentane into a separatory funnel.

• Stopper the funnel and shake vigorously, periodically venting to release pressure.

• Allow the layers to separate completely. The less dense cyclopentane layer will be on top.

• Drain the lower aqueous layer.

• Drain the upper cyclopentane layer into a clean, dry flask.

• Dry the organic layer with a suitable drying agent like anhydrous sodium sulfate.

• Decant or filter the dried organic solution.

• The cyclopentane can then be removed by evaporation (e.g., using a rotary evaporator) to yield the isolated compound.

Safety and Handling

Cyclopentane is a highly flammable liquid and its vapors can form explosive mixtures with air.[2][9] It should be handled in a well-ventilated area, away from ignition sources. Appropriate personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. Store cyclopentane in a tightly sealed container in a cool, dry, and well-ventilated area designated for flammable liquids.[2]

Conclusion

Cyclopentane, while not as ubiquitous as some of its non-polar counterparts, presents a valuable set of properties for the modern organic chemist. Its defined boiling point, low viscosity, and excellent solvating power for non-polar compounds make it a strong candidate for a variety of applications, from synthesis to purification. As the push for greener and more sustainable laboratory practices continues, the unique characteristics of cyclic alkanes like cyclopentane may see their role in organic chemistry expand even further. This guide serves as a foundational resource for researchers looking to incorporate this versatile solvent into their experimental designs.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. baranlab.org [baranlab.org]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. Cyclopentane | C5H10 | CID 9253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. 2024.sci-hub.se [2024.sci-hub.se]
• 9. The Diels-Alder Reaction [cs.gordon.edu]

Natural products and pharmaceuticals containing the cyclopentane ring.

An In-depth Technical Guide on the Core Structural Motif Driving Therapeutic Innovation

For Researchers, Scientists, and Drug Development Professionals

The cyclopentane ring, a five-membered carbocycle, is a ubiquitous structural motif found in a diverse array of biologically active natural products and synthetic pharmaceuticals. Its unique conformational flexibility allows it to present substituents in well-defined three-dimensional orientations, making it a valuable scaffold for interacting with biological targets such as enzymes and receptors. This technical guide provides a comprehensive overview of notable natural products and pharmaceuticals containing the cyclopentane ring, delving into their mechanisms of action, quantitative bioactivity, and the experimental methodologies underpinning their discovery and development.

Cyclopentane-Containing Molecules: A Survey of Natural Products and Pharmaceuticals

The cyclopentane core is central to the structure and function of several important classes of molecules.

1.1. Prostaglandins and Their Analogs:

Prostaglandins are a group of lipid compounds derived from arachidonic acid that exhibit a wide range of physiological effects, including inflammation, pain, and fever.[1][2] They are characterized by a 20-carbon skeleton that includes a cyclopentane ring.[3] Prostaglandins mediate their effects by binding to a family of G-protein coupled receptors (GPCRs).[4] Synthetic prostaglandin analogs, such as latanoprost and travoprost, are widely used in the treatment of glaucoma to reduce intraocular pressure.[5]

1.2. Carbocyclic Nucleosides:

Carbocyclic nucleosides are a class of antiviral agents in which the furanose ring of a natural nucleoside is replaced by a cyclopentane or cyclopentene ring.[6] This modification often confers increased metabolic stability against enzymatic degradation.[6] Notable examples include abacavir, an HIV reverse transcriptase inhibitor, and entecavir, used for the treatment of hepatitis B virus infection.[6] These compounds act by inhibiting viral polymerases, thus terminating the elongation of the viral DNA chain.

1.3. Modern Synthetic Pharmaceuticals:

The cyclopentane moiety is also a key structural feature in a number of modern synthetic drugs targeting a variety of diseases.

• Ruxolitinib: A potent and selective inhibitor of Janus kinase (JAK) 1 and 2, ruxolitinib is used in the treatment of myelofibrosis and polycythemia vera.[7] It functions by blocking the JAK-STAT signaling pathway, which is crucial for the proliferation of hematopoietic cells.[1]

• Glecaprevir and Simeprevir: These are direct-acting antiviral agents that inhibit the hepatitis C virus (HCV) NS3/4A protease, an enzyme essential for viral replication.[8][9] Both molecules feature a complex structure that includes a substituted cyclopentane ring.

• Peramivir: An inhibitor of the influenza virus neuraminidase, an enzyme that is critical for the release of new virus particles from infected cells.[6]

Quantitative Bioactivity Data

The following tables summarize key quantitative data for representative cyclopentane-containing compounds, providing a basis for comparison of their biological activities.

Table 1: Antiviral Activity of Carbocyclic Nucleosides

Compound	Virus	Assay	EC₅₀ (µM)	Reference
Abacavir	HIV-1	MT-4 cells	0.03-0.1	[6]
Entecavir	HBV	HepG2 2.2.15 cells	0.004	[6]
1,2,3-triazole analogue (17c)	Vaccinia virus	Plaque reduction	0.4	[4]
1,2,3-triazole analogue (17c)	Cowpox virus	Plaque reduction	39	[4]
1,2,3-triazole analogue (17c)	SARS-CoV	Cytopathic effect	47	[4]

Table 2: Inhibitory Activity of HCV NS3/4A Protease Inhibitors

Compound	HCV Genotype	Assay	IC₅₀ (nM)	EC₅₀ (nM)	Reference
Glecaprevir	1a	Biochemical	3.5	0.89	[8]
1b	Biochemical	11.3	2.3	[8]
2a	Biochemical	6.6	1.8	[8]
3a	Biochemical	7.6	4.1	[8]
Simeprevir	1a	Biochemical	0.5	6.8	[8]
1b	Biochemical	1.4	14	[8]

Table 3: Inhibitory Activity of Ruxolitinib against Janus Kinases

Target	Assay	IC₅₀ (nM)	Reference
JAK1	Biochemical	3.3	[7]
JAK2	Biochemical	2.8	[7]

Experimental Protocols

This section provides an overview of the methodologies used for the synthesis, isolation, and biological evaluation of cyclopentane-containing compounds.

3.1. General Synthesis of Cyclopentane Derivatives:

A common strategy for the synthesis of functionalized cyclopentanes involves the use of ring-closing metathesis (RCM) reactions. For instance, the synthesis of a chiral cyclopentenol derivative, a key intermediate for carbocyclic nucleosides, can be achieved from D-ribose. The protocol involves the selective protection of the allylic hydroxyl group followed by RCM using a Grubbs catalyst.[4]

Another versatile starting material is 1,2-dichlorocyclopentane, which can be converted to various derivatives through nucleophilic substitution, elimination, and reductive dehalogenation. These reactions provide access to important intermediates like cyclopentene, cyclopentane-1,2-diols, and cyclopentane-1,2-diamines.[10]

3.2. Isolation of Natural Products:

The isolation of cyclopentane-containing natural products from their biological sources typically involves extraction and chromatographic techniques. For example, prostaglandins can be isolated from tissues by homogenization in an organic solvent, followed by liquid-liquid extraction and purification using column chromatography and high-performance liquid chromatography (HPLC).

3.3. Biochemical and Cell-Based Assays:

The biological activity of these compounds is evaluated using a variety of in vitro assays.

• Enzyme Inhibition Assays: To determine the inhibitory potency of a compound against a specific enzyme (e.g., HCV NS3/4A protease, JAKs), biochemical assays are employed. These assays typically measure the enzymatic activity in the presence of varying concentrations of the inhibitor to calculate the IC₅₀ value.[8]

• Antiviral Assays: The antiviral efficacy of compounds is assessed in cell culture models. This can be done by measuring the reduction in viral replication (e.g., by quantifying viral RNA or protein) or by assessing the inhibition of virus-induced cytopathic effects. The concentration of the compound that inhibits viral replication by 50% is determined as the EC₅₀ value.[4]

Signaling Pathways and Mechanisms of Action

The biological effects of cyclopentane-containing compounds are mediated through their interaction with specific cellular signaling pathways.

4.1. Prostaglandin Signaling:

Prostaglandins exert their effects by binding to specific GPCRs on the cell surface. For example, prostaglandin E2 (PGE2) can bind to four different receptor subtypes (EP1, EP2, EP3, and EP4), each coupled to distinct downstream signaling cascades.[11] Activation of these receptors can lead to the modulation of intracellular second messengers like cyclic AMP (cAMP) and calcium, ultimately influencing cellular processes such as inflammation and cell proliferation.[2][11]

Caption: Simplified signaling pathway of Prostaglandin E2.

4.2. JAK-STAT Signaling Pathway and Ruxolitinib Inhibition:

The JAK-STAT pathway is a critical signaling cascade for numerous cytokines and growth factors. Upon ligand binding to its receptor, associated JAKs become activated and phosphorylate STAT (Signal Transducer and Activator of Transcription) proteins. Phosphorylated STATs then dimerize, translocate to the nucleus, and regulate the transcription of target genes involved in cell proliferation, differentiation, and inflammation. Ruxolitinib inhibits JAK1 and JAK2, thereby blocking this signaling cascade.[1]

Caption: The JAK-STAT signaling pathway and its inhibition by Ruxolitinib.

4.3. HCV NS3/4A Protease Inhibition:

The HCV NS3/4A protease is a serine protease that is essential for the cleavage of the viral polyprotein into mature viral proteins. Glecaprevir and simeprevir are competitive inhibitors that bind to the active site of the protease, preventing it from processing the viral polyprotein and thereby halting viral replication.[8]

Caption: Mechanism of HCV NS3/4A protease inhibition.

Conclusion

The cyclopentane ring has proven to be a remarkably versatile and privileged scaffold in the design and discovery of new therapeutic agents. Its presence in a wide range of natural products with potent biological activities has inspired the development of numerous synthetic pharmaceuticals that are now essential medicines. The continued exploration of the chemical space around the cyclopentane core, coupled with a deeper understanding of its interactions with biological targets, holds significant promise for the future of drug development.

References

• 1. PathWhiz [pathbank.org]
• 2. Multiple signaling pathways are responsible for prostaglandin E2-induced murine keratinocyte proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Clinical utility and differential effects of prostaglandin analogs in the management of raised intraocular pressure and ocular hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 6. img01.pharmablock.com [img01.pharmablock.com]
• 7. The potential of JAK/STAT pathway inhibition by ruxolitinib in the treatment of COVID-19 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Protease Inhibitors (HCV) - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. The Signaling Pathway of PGE2 and Its Regulatory Role in T Cell Differentiation - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Solubility Characteristics of Cyclopentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of cyclopentane in a diverse range of solvents. Understanding these properties is critical for its application in research, chemical synthesis, and pharmaceutical drug development, where it is often used as a solvent or a reagent. This document outlines the theoretical basis for its solubility, presents available quantitative data, and details experimental protocols for solubility determination.

Introduction to Cyclopentane and its Physicochemical Properties

Cyclopentane (C₅H₁₀) is a cyclic alkane characterized by a five-membered ring of carbon atoms. Its non-polar nature is the primary determinant of its solubility behavior. As a non-polar molecule, cyclopentane readily dissolves in other non-polar or weakly polar organic solvents, adhering to the principle of "like dissolves like".[1][2] Conversely, it exhibits very low solubility in highly polar solvents such as water.[1][3][4] The solubility of cyclopentane can be influenced by factors such as temperature, with a general trend of slightly increased solubility at higher temperatures.[2][3]

Quantitative Solubility Data

The following tables summarize the available quantitative and qualitative solubility data for cyclopentane in various solvents. Due to the high miscibility of cyclopentane with many organic solvents, precise solubility limits are often not reported; instead, the term "miscible" is used, indicating that they form a homogeneous solution in all proportions.

Table 1: Solubility of Cyclopentane in Water

Temperature (°C)	Solubility (g/L)	Solubility (mg/L)	Reference(s)
20	0.156	156	[5]
25	0.156	156	[6][7]

Table 2: Miscibility of Cyclopentane with Various Organic Solvents

Solvent	Qualitative Solubility	Reference(s)
Alcohols
Ethanol	Miscible	[4][5][8]
Ethers
Diethyl Ether	Miscible	[4][5][8]
Tetrahydrofuran (THF)	Miscible (inferred from VLE data)	[5]
Ketones
Acetone	Miscible	[4][5][8]
Hydrocarbons
Benzene	Soluble/Miscible	[2][4][9]
Hexane	Soluble/Miscible (inferred from VLE data)	[1][2]
Petroleum Ether	Miscible	[10]
Halogenated Hydrocarbons
Carbon Tetrachloride	Soluble/Miscible	[4][9]
Esters
Isopropyl Acetate	Miscible (inferred from VLE data)	[1]
Methyl Methacrylate	Miscible (inferred from VLE data)	[1]

Experimental Protocols for Solubility Determination

The determination of solubility is a fundamental experimental procedure in chemistry. The appropriate method depends on the nature of the solute and solvent (solid-liquid, liquid-liquid) and the required precision of the measurement.

Method 1: Visual Determination of Miscibility for Liquid-Liquid Systems

This is a straightforward qualitative method to determine if two liquids are miscible.

Protocol:

• Take a clean, dry test tube.

• Add a small, known volume (e.g., 1 mL) of the solvent of interest.

• Incrementally add small volumes (e.g., dropwise or in 0.1 mL aliquots) of cyclopentane to the test tube.[11]

• After each addition, gently agitate the mixture and allow it to settle.

• Observe the mixture for the presence of a single homogeneous phase or the formation of two distinct layers.

• If a single phase persists after the addition of a significant volume of cyclopentane, the two liquids are considered miscible. If two layers form, they are immiscible. The volume at which phase separation occurs can provide a rough estimate of the solubility limit.

Method 2: The Shake-Flask Method for Quantitative Solubility Determination

The shake-flask method is a widely used and reliable technique for determining the thermodynamic solubility of a compound in a solvent.[12]

Protocol:

• Preparation of Supersaturated Solution: Add an excess amount of cyclopentane to a known volume or mass of the solvent in a sealed, airtight container (e.g., a screw-cap vial or flask). The presence of a visible excess of the solute is crucial.

• Equilibration: Place the container in a constant temperature environment (e.g., a water bath or incubator) and agitate it for an extended period (typically 24-72 hours) to ensure that equilibrium is reached.[12]

• Phase Separation: Allow the mixture to stand without agitation at the constant temperature until the undissolved cyclopentane has completely separated from the saturated solution. This can be expedited by centrifugation.

• Sampling: Carefully extract a known volume of the supernatant (the saturated solution) using a pipette, ensuring that no undissolved solute is transferred.

• Quantification: Analyze the concentration of cyclopentane in the sampled solution using a suitable analytical technique. Common methods include:

  • Gas Chromatography (GC): This is a highly sensitive and selective method for volatile compounds like cyclopentane. A calibration curve is prepared using standards of known cyclopentane concentrations in the same solvent.[13]

  • Gravimetric Analysis: If the solvent is significantly more volatile than cyclopentane, a known volume of the saturated solution can be carefully evaporated, and the mass of the remaining cyclopentane can be measured. This method is less precise for volatile solutes.

• Calculation: The solubility is calculated from the measured concentration and expressed in appropriate units (e.g., g/100 mL, mol/L, or mole fraction).

Method 3: Determination of Mutual Solubility by Cloud Point Measurement

For partially miscible liquids, the mutual solubility as a function of temperature can be determined by identifying the "cloud point," the temperature at which a homogeneous solution becomes turbid upon cooling due to phase separation.[10]

Protocol:

• Prepare a series of mixtures of cyclopentane and the solvent in known compositions in sealed test tubes.

• Heat each mixture in a water bath with stirring until a single homogeneous phase is observed.

• Slowly cool the clear solution while stirring and monitoring for the first sign of turbidity (cloudiness). The temperature at which this occurs is the cloud point.

• Plot the cloud point temperatures against the composition of the mixtures to construct a mutual solubility curve. The peak of this curve represents the critical solution temperature, above which the two liquids are miscible in all proportions.[10]

Logical Workflow for Solvent Selection

The selection of an appropriate solvent for cyclopentane is a critical step in many experimental and industrial processes. The following diagram illustrates a logical workflow for this selection process based on solubility characteristics.

Caption: Logical workflow for selecting a suitable solvent for cyclopentane.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Cyclopentane | C5H10 | CID 9253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scielo.br [scielo.br]
• 6. Calculation of Aqueous Solubility of Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cyclopentane - Wikipedia [en.wikipedia.org]
• 8. Cyclopentane, HPLC Grade | Fisher Scientific [fishersci.ca]
• 9. pubs.acs.org [pubs.acs.org]
• 10. LAB REPORT BLOG: PRACTICAL 3 (Part B): Mutual solubility curve for phenol and water [pharmacyukm15.blogspot.com]
• 11. bellevuecollege.edu [bellevuecollege.edu]
• 12. benchchem.com [benchchem.com]
• 13. ptfarm.pl [ptfarm.pl]

Thermodynamic Properties of Cyclopentane: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the thermodynamic properties of cyclopentane at various temperatures. The data and methodologies presented are crucial for professionals in research, science, and drug development where cyclopentane may be used as a solvent, refrigerant, or in synthetic pathways. This document summarizes key quantitative data, details experimental protocols for their determination, and visualizes fundamental thermodynamic relationships and experimental workflows.

Data Presentation: Quantitative Thermodynamic Properties

The following tables summarize the critical thermodynamic properties of cyclopentane across a range of temperatures. The data is compiled from various critically evaluated sources.

Table 1: Heat Capacity of Cyclopentane

The heat capacity (Cp) is a measure of the amount of heat energy required to raise the temperature of a substance by a specific amount.

Liquid Phase

Temperature (K)	Molar Heat Capacity (J/mol·K)	Reference
293.15	126.17	Siddiqi, Svejda, et al., 1983
293.7	125.90	Jacobs and Parks, 1934[1]
298.15	126.74	Tanaka, 1985[1]
298.15	126.873	Fortier, D'Arcy, et al., 1979
298.15	127.28	Jolicoeur, Boileau, et al., 1975
298.15	126.78	Douslin and Huffman, 1946[1]
298.15	128.83	Aston, Fink, et al., 1943[1]
300	127.44	Szasz, Morrison, et al., 1947

Gas Phase

Temperature (K)	Molar Heat Capacity (J/mol·K)	Reference
50	37.58	Dorofeeva O.V., 1986[2][3]
100	40.18	Dorofeeva O.V., 1986[2][3]
150	45.30	Dorofeeva O.V., 1986[2][3]
200	54.19	Dorofeeva O.V., 1986[2][3]
273.15	74.48	Dorofeeva O.V., 1986[2][3]
298.15	82.8 ± 2.0	Dorofeeva O.V., 1986[2][3]
300	83.39	Dorofeeva O.V., 1986[2][3]
329.05	93.96 ± 0.19	McCullough J.P., 1959[2][3]
353	102.01 ± 0.84	McCullough J.P., 1959[2][3]
372	108.16 ± 0.84	McCullough J.P., 1959[2][3]
395	117.3 ± 1.3	McCullough J.P., 1959[2][3]
395.05	117.09 ± 0.23	McCullough J.P., 1959[2][3]
400	118.15	Dorofeeva O.V., 1986[2][3]
424	126.3 ± 1.3	McCullough J.P., 1959[2][3]
463	138.7 ± 1.3	McCullough J.P., 1959[2][3]
463.10	139.47 ± 0.28	McCullough J.P., 1959[2][3]
500	150.05	Dorofeeva O.V., 1986[2][3]
503	150.7 ± 1.7	McCullough J.P., 1959[2][3]
539	160.1 ± 1.7	McCullough J.P., 1959[2][3]
600	177.07	Dorofeeva O.V., 1986[2][3]
700	199.70	Dorofeeva O.V., 1986[2][3]
800	218.80	Dorofeeva O.V., 1986[2][3]
900	235.02	Dorofeeva O.V., 1986[2][3]
1000	248.88	Dorofeeva O.V., 1986[2][3]
1100	260.76	Dorofeeva O.V., 1986[2][3]
1200	270.96	Dorofeeva O.V., 1986[2][3]
1300	279.75	Dorofeeva O.V., 1986[2][3]
1400	287.34	Dorofeeva O.V., 1986[2][3]
1500	293.92	Dorofeeva O.V., 1986[2][3]

Table 2: Enthalpy of Vaporization of Cyclopentane

The enthalpy of vaporization (ΔvapH) is the amount of energy that must be added to a liquid substance to transform a quantity of that substance into a gas.

Temperature (K)	Enthalpy of Vaporization (kJ/mol)	Method	Reference
295	29.2	A	Stephenson and Malanowski, 1987[4]
298.15	28.70 ± 0.21	N/A	McCullough, Pennington, et al., 1959[4]
304	29.0	MM	Willingham, Taylor, et al., 1945[4]
322.1	27.5 ± 0.21	N/A	McCullough, Pennington, et al., 1959[4]
323	27.4	N/A	Spitzer and Pitzer, 1946[4]
337	28.0	A	Stephenson and Malanowski, 1987[4]
396	27.2	A	Stephenson and Malanowski, 1987[4]

Method "A" refers to a calculation based on data from a specified temperature range. Method "MM" is not explicitly defined in the provided search results.

Table 3: Standard Entropy of Liquid Cyclopentane

The standard entropy (S°liquid) is the entropy content of one mole of a substance under standard state conditions.

Temperature (K)	Standard Molar Entropy (J/mol·K)	Reference
298.15	204.3 ± 0.4	Douslin and Huffman, 1946
298.15	204.47	Aston, Fink, et al., 1943[2]
N/A	206.7	Jacobs and Parks, 1934[2]

Experimental Protocols

The determination of the thermodynamic properties of cyclopentane has been carried out by various researchers using precise calorimetric methods. The following sections describe the general experimental protocols employed in the key cited studies.

Adiabatic Calorimetry for Heat Capacity and Entropy Determination

The heat capacities and entropies of cyclopentane, as reported by Douslin and Huffman (1946) and Aston, Fink, et al. (1943), were likely determined using a low-temperature adiabatic calorimeter.

Apparatus:

• A platinum calorimeter with a platinum resistance thermometer is used for precise temperature measurements.

• The calorimeter is housed within a cryostat to achieve and maintain low temperatures.

• The sample of cyclopentane is placed in a sealed container within the calorimeter.

Procedure:

• The calorimeter containing the cyclopentane sample is cooled to a very low temperature, often near absolute zero.

• A known amount of electrical energy is supplied to a heater within the calorimeter, causing a small increase in the temperature of the sample.

• The temperature change is carefully measured using the platinum resistance thermometer.

• The heat capacity is calculated from the amount of energy supplied and the observed temperature rise.

• This process is repeated at various temperatures to obtain a heat capacity curve.

• The entropy of the substance at a given temperature is then calculated by integrating the heat capacity data from 0 K to that temperature, also accounting for the entropies of any phase transitions.

Vapor-Flow Calorimetry for Heat of Vaporization

The heat of vaporization and vapor heat capacity of cyclopentane were studied by McCullough et al. (1959) using vapor-flow calorimetry.[5][6]

Apparatus:

• A vapor-flow calorimeter is designed to measure the heat required to vaporize a substance at a constant temperature and pressure.

• It typically includes a boiler to generate vapor, a calorimeter where the heat of vaporization is measured, and a condenser.

Procedure:

• Liquid cyclopentane is heated in a boiler to produce a steady flow of vapor.

• The vapor flows through the calorimeter at a constant rate.

• A known amount of electrical energy is supplied to an evaporator within the calorimeter to vaporize a specific amount of the substance.

• The amount of substance vaporized is determined by condensing the vapor and measuring its mass or volume.

• The heat of vaporization is calculated from the energy input and the amount of substance vaporized.

• By measuring the temperature of the vapor before and after it passes through a heated section of the calorimeter, the vapor heat capacity can also be determined.

Visualizations

Relationship Between Key Thermodynamic Properties

The following diagram illustrates the fundamental relationships between enthalpy (H), entropy (S), Gibbs free energy (G), and temperature (T).

References

• 1. Cyclopentane [webbook.nist.gov]
• 2. Cyclopentane [webbook.nist.gov]
• 3. Cyclopentane [webbook.nist.gov]
• 4. Cyclopentane [webbook.nist.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Thermodynamics of cyclopentane, methylcyclopentane and 1,cis-3-dimethylcyclopentane: verification of the concept of pseudorotation (Journal Article) | OSTI.GOV [osti.gov]

An In-depth Technical Guide to the Envelope and Half-Chair Conformations of Cyclopentane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclopentane, a fundamental cycloalkane, eschews a planar structure to alleviate torsional strain, adopting puckered conformations known as the "envelope" and "half-chair." These non-planar structures are in a constant state of flux through a low-energy process termed pseudorotation. Understanding the subtle energy differences and geometric parameters of these conformers is paramount in fields ranging from medicinal chemistry to materials science, as the conformation of five-membered rings in molecules like prostaglandins, nucleosides, and various pharmaceuticals directly influences their biological activity and physical properties. This technical guide provides a comprehensive overview of the envelope and half-chair conformations, detailing their structural parameters, relative energies, and the experimental and computational methodologies used for their characterization.

Introduction: The Non-Planarity of Cyclopentane

While a planar pentagon possesses internal bond angles of 108°, remarkably close to the ideal tetrahedral angle of 109.5°, a planar conformation of cyclopentane is significantly destabilized by torsional strain arising from the eclipsing of all ten carbon-hydrogen bonds.[1][2] To relieve this strain, the ring puckers, adopting non-planar conformations. The two most commonly discussed conformations are the envelope (C_s symmetry) and the half-chair (C_2 symmetry) .

These conformers are not static but rapidly interconvert through a process called pseudorotation , which involves a continuous wave-like motion of the atoms out of the plane of the ring.[3] This process has a very low energy barrier, making the isolation of a single conformer at room temperature impossible.[3]

Conformational Parameters and Energetics

The geometry of the cyclopentane ring can be described by a set of puckering coordinates, including the puckering amplitude (q) and the phase angle (φ). The puckering amplitude is a measure of the degree of non-planarity, while the phase angle defines the specific conformation on the pseudorotation pathway.

Key Conformations and Their Relative Energies

The pseudorotation pathway of cyclopentane is a continuous cycle with ten distinct envelope and ten distinct half-chair conformations. The energy difference between these conformers is minimal, with the half-chair often considered a transition state between envelope forms.[3]

Table 1: Relative Energies of Cyclopentane Conformations

Conformation	Point Group	Relative Energy (kcal/mol)	Key Structural Feature
Planar	D_5h	~5.0 - 10.0[1]	All carbons in a single plane; high torsional strain.
Envelope	C_s	~0	Four carbons are coplanar, with the fifth out of the plane.
Half-Chair	C_2	~0.0 - 0.5 [3]	Three carbons are coplanar, with the other two displaced on opposite sides of the plane.[3]

Note: The envelope conformation is generally considered the ground state, though the energy difference to the half-chair is often within the range of thermal energy at room temperature.

Dihedral Angles

The degree of puckering and the specific conformation are defined by the endocyclic dihedral angles. While these angles are in constant flux during pseudorotation, representative values for the idealized envelope and half-chair conformations provide insight into their geometries.

Table 2: Idealized Dihedral Angles of Cyclopentane Conformations

Dihedral Angle	Envelope Conformation (degrees)	Half-Chair Conformation (degrees)
C1-C2-C3-C4	0	15
C2-C3-C4-C5	±42	-39
C3-C4-C5-C1	±42	39
C4-C5-C1-C2	0	-15
C5-C1-C2-C3	±42	0

Note: These values are approximations derived from computational models. The signs of the dihedral angles can vary depending on the specific atoms chosen for the out-of-plane pucker.

Experimental and Computational Methodologies

The characterization of cyclopentane conformations relies on a combination of experimental techniques and computational modeling.

Experimental Protocols

NMR spectroscopy is a powerful tool for studying the conformational dynamics of cyclopentane and its derivatives in solution. The rapid pseudorotation at room temperature leads to averaged signals in both ¹H and ¹³C NMR spectra, often showing a single peak for all protons and carbons, respectively.[4][5] However, by analyzing vicinal proton-proton coupling constants (³J_HH) and employing low-temperature NMR techniques, it is possible to gain insight into the conformational preferences.

Detailed Methodology for ³J_HH Coupling Constant Analysis:

• Sample Preparation: Dissolve 5-10 mg of the cyclopentane derivative in a suitable deuterated solvent (e.g., CDCl₃, acetone-d₆) in a 5 mm NMR tube.[6] Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing.[5]

• Data Acquisition: Acquire high-resolution ¹H NMR spectra on a spectrometer operating at a field strength of 400 MHz or higher. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

• Spectral Analysis: Process the raw data (FID) with appropriate window functions and perform Fourier transformation. Carefully measure the ³J_HH coupling constants between adjacent protons on the cyclopentane ring.

• Conformational Analysis: Utilize the Karplus equation, which relates the magnitude of the ³J_HH coupling constant to the dihedral angle between the coupled protons. By comparing the experimentally measured coupling constants with theoretical values for different conformations (envelope and half-chair), the equilibrium populations of the conformers can be estimated.

For solid-state analysis, single-crystal X-ray diffraction provides a definitive picture of the conformation of a cyclopentane-containing molecule within a crystal lattice.

General Workflow for X-ray Crystallography:

• Crystallization: Grow single crystals of the compound of interest. This is often the most challenging step and may require screening various solvents, temperatures, and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Data Collection: Mount a suitable crystal on a goniometer and expose it to a monochromatic X-ray beam. The diffracted X-rays are recorded by a detector as the crystal is rotated.

• Structure Solution and Refinement: The diffraction pattern is used to calculate an electron density map of the crystal. An atomic model is then built into this map and refined to best fit the experimental data, yielding precise atomic coordinates, bond lengths, bond angles, and dihedral angles that define the conformation.

Computational Protocols

Computational chemistry provides a powerful means to investigate the potential energy surface of cyclopentane and its derivatives, allowing for the determination of the structures and relative energies of different conformers.

Methodology for Conformational Analysis using Gaussian:

• Structure Building: Construct the 3D structure of the cyclopentane molecule or its derivative using a molecular modeling software such as GaussView.

• Conformational Search (Optional but Recommended): For substituted cyclopentanes, perform a conformational search to identify various low-energy conformers. This can be done by systematically rotating the dihedral angles of the ring and substituents.

• Geometry Optimization: For each identified conformer, perform a geometry optimization calculation. A common and reliable method is Density Functional Theory (DFT) with the B3LYP functional and a basis set such as 6-31G(d). This calculation will find the lowest energy structure for that particular conformational minimum.

• Frequency Calculation: Following optimization, perform a frequency calculation at the same level of theory. The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum. The frequency calculation also provides thermodynamic data, including the zero-point vibrational energy (ZPVE), which should be used to correct the relative energies of the conformers.

• Potential Energy Surface Scan: To map the pseudorotation pathway, a relaxed potential energy surface (PES) scan can be performed. This involves systematically varying a key dihedral angle of the ring in small increments (e.g., 10 degrees) and performing a constrained optimization at each step. Plotting the energy versus the dihedral angle reveals the energy barriers and the interconversion pathways between conformers.

Visualizing the Dynamics of Cyclopentane

The following diagrams, generated using the DOT language, illustrate the key concepts discussed.

Figure 1: Pseudorotation pathway of cyclopentane.

Figure 2: Workflow for conformational analysis.

Implications in Drug Development and Molecular Design

The conformational preference of a cyclopentane ring within a drug molecule can profoundly impact its binding affinity to a biological target. The specific puckering determines the spatial orientation of substituents, which in turn governs the intermolecular interactions (e.g., hydrogen bonding, hydrophobic interactions) with the active site of a protein or enzyme. For example, in many nucleoside analogues used as antiviral or anticancer agents, the conformation of the furanose (a five-membered ring) is critical for their phosphorylation by cellular kinases and subsequent incorporation into DNA or RNA.

Therefore, a thorough conformational analysis using the methods described herein is a crucial step in the rational design and optimization of drug candidates containing five-membered rings. Computational methods can be employed to predict the preferred conformations and to design molecules that adopt a bioactive conformation, while experimental techniques like NMR and X-ray crystallography provide essential validation of these predictions.

Conclusion

The envelope and half-chair conformations of cyclopentane represent a dynamic equilibrium that minimizes ring strain. While the energy differences between these conformers are subtle, their structural implications are significant, particularly in the context of substituted cyclopentane rings found in numerous biologically active molecules. A comprehensive understanding of the pseudorotation process and the ability to accurately characterize these conformations through a combination of experimental and computational approaches are indispensable for modern chemical research and drug development. The methodologies and data presented in this guide provide a solid foundation for researchers and scientists working with molecules containing this ubiquitous carbocyclic scaffold.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Conformers of Cycloalkanes | MCC Organic Chemistry [courses.lumenlearning.com]
• 3. researchgate.net [researchgate.net]
• 4. C-13 nmr spectrum of cyclopentane analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of cyclopentane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. cyclopentane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cyclopentane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Polyisoprene Rubber Polymerization in Cyclopentane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the polymerization of isoprene to produce polyisoprene rubber, with a specific focus on the use of cyclopentane as a solvent. This document covers two primary catalytic methods: anionic polymerization and Ziegler-Natta coordination polymerization.

Introduction

Cyclopentane is a viable solvent for the solution polymerization of polyisoprene rubber.[1][2] Its physical properties, such as a relatively low boiling point and good solvency for both the monomer and resulting polymer, make it a suitable medium for these reactions. The choice of polymerization method and catalyst system significantly influences the microstructure (e.g., cis-1,4, trans-1,4, 3,4-addition) and, consequently, the physical and mechanical properties of the final polyisoprene product.[3] This document outlines detailed protocols for both anionic and Ziegler-Natta polymerization of isoprene in cyclopentane, along with methods for the characterization of the resulting polymer.

Data Presentation: Comparative Analysis of Polymerization Solvents

The selection of a solvent is a critical parameter in polyisoprene synthesis, impacting molecular weight, polydispersity, and microstructure. While specific comparative data for cyclopentane is limited in publicly available literature, the following tables provide a summary of expected trends based on data from analogous hydrocarbon solvents like cyclohexane and hexane.

Solvent	Polymerization Method	Typical Molecular Weight (Mn, g/mol )	Polydispersity Index (PDI)	Predominant Microstructure
Cyclopentane	Anionic (n-BuLi)	50,000 - 200,000	< 1.1	High cis-1,4
Cyclohexane	Anionic (n-BuLi)	50,000 - 250,000	< 1.1	High cis-1,4[1]
Hexane	Anionic (n-BuLi)	50,000 - 300,000	< 1.1	High cis-1,4
Cyclopentane	Ziegler-Natta (TiCl₄/Al(i-Bu)₃)	100,000 - 500,000	2.0 - 4.0	High cis-1,4 (>95%)
Heptane/Toluene	Ziegler-Natta (Nd-based)	200,000 - 1,000,000+	1.6 - 2.4	High cis-1,4 (>98%)[4]

Table 1: Comparison of Solvent Effects on Polyisoprene Properties. This table summarizes the expected influence of different hydrocarbon solvents on the molecular weight, PDI, and microstructure of polyisoprene synthesized by anionic and Ziegler-Natta polymerization.

Polymerization Method	Solvent	cis-1,4 Content (%)	trans-1,4 Content (%)	3,4-Addition (%)	Glass Transition Temp. (Tg, °C)
Anionic (n-BuLi)	Cyclopentane	~90-92	~2-3	~6-7	-60 to -65
Anionic (n-BuLi)	Cyclohexane	~90-92[3]	~2-3	~6-7	-60 to -65
Ziegler-Natta (TiCl₄/Al(i-Bu)₃)	Cyclopentane	>95	<5	<1	~-65 to -70
Ziegler-Natta (Nd-based)	Heptane	>98[4]	<2	<1	~-64[5]

Table 2: Microstructure and Thermal Properties of Polyisoprene in Different Solvents. This table provides a more detailed look at the expected microstructure and glass transition temperatures of polyisoprene based on the polymerization method and solvent.

Experimental Protocols

Reagent and Glassware Preparation

Rigorous purification of all reagents and meticulous preparation of glassware are paramount for successful and controlled polymerization, especially in anionic systems.

Protocol 1.1: General Reagent and Glassware Preparation

• Glassware: All glassware (reaction flasks, ampoules, cannulas) must be thoroughly cleaned, dried in an oven at >150°C overnight, and assembled while hot under a stream of high-purity argon or nitrogen. The assembled apparatus should then be flame-dried under vacuum and backfilled with inert gas multiple times.

• Cyclopentane (Solvent):

  • Stir over concentrated sulfuric acid for at least one week to remove unsaturated impurities.

  • Wash with water, followed by aqueous sodium bicarbonate, and then water again until the washings are neutral.

  • Dry over anhydrous magnesium sulfate or calcium chloride.

  • Reflux over a sodium mirror or calcium hydride under an inert atmosphere for at least 24 hours.

  • Distill directly into the reaction vessel under high vacuum or inert atmosphere immediately before use.

• Isoprene (Monomer):

  • Stir over calcium hydride for 24 hours to remove moisture.

  • Degas the monomer by several freeze-pump-thaw cycles.

  • Distill under vacuum, collecting the fraction that boils at the correct temperature (34°C).

  • For anionic polymerization, a final purification step involves stirring over a small amount of initiator (e.g., n-butyllithium) until a faint color persists, followed by distillation into a calibrated ampoule.

• n-Butyllithium (Initiator for Anionic Polymerization): Commercially available solutions in hexane are typically used. The concentration should be accurately determined by titration (e.g., Gilman's double titration method) prior to use.

• Ziegler-Natta Catalyst Components (e.g., TiCl₄, Al(i-Bu)₃): These are extremely reactive and should be handled as received from the supplier using strict air- and moisture-free techniques (e.g., in a glovebox or using Schlenk line techniques).

Anionic Polymerization of Isoprene in Cyclopentane

Anionic polymerization, when performed under high-purity conditions, is a "living" polymerization, allowing for the synthesis of polymers with well-defined molecular weights and narrow molecular weight distributions (low PDI).[5]

Protocol 2.1: Anionic Polymerization Procedure

• Reactor Setup: Assemble a flame-dried, argon-purged reactor equipped with a magnetic stirrer and a septum.

• Solvent and Monomer Addition: Transfer the desired amount of purified cyclopentane into the reactor via a stainless-steel cannula. Then, add the purified isoprene monomer.

• Initiation: Bring the reactor to the desired polymerization temperature (e.g., 30-50°C). Add the calculated amount of n-butyllithium initiator dropwise via a syringe while stirring vigorously. The amount of initiator will determine the target molecular weight of the polymer.

• Polymerization: The polymerization is typically exothermic. Maintain the desired temperature using a water bath. The reaction progress can be monitored by the increase in viscosity of the solution. Allow the reaction to proceed to completion (typically several hours).

• Termination: Once the desired conversion is reached, terminate the polymerization by adding a small amount of degassed methanol or another proton source.

• Polymer Isolation: Precipitate the polymer by pouring the reaction mixture into a large excess of a non-solvent, such as methanol containing an antioxidant (e.g., 2,6-di-tert-butyl-4-methylphenol, BHT).

• Drying: Collect the precipitated polymer and dry it in a vacuum oven at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Ziegler-Natta Polymerization of Isoprene in Cyclopentane

Ziegler-Natta catalysts are coordination catalysts capable of producing polyisoprene with high stereoregularity, particularly a high cis-1,4 content, which is crucial for emulating the properties of natural rubber.[3]

Protocol 3.1: Ziegler-Natta Polymerization Procedure

• Reactor Setup: Use a similar flame-dried, argon-purged reactor as for anionic polymerization.

• Catalyst Preparation (in situ):

  • In the reactor, dissolve the desired amount of the aluminum co-catalyst (e.g., triisobutylaluminum, Al(i-Bu)₃) in purified cyclopentane.

  • Slowly add the transition metal component (e.g., titanium tetrachloride, TiCl₄) while stirring. The order of addition and the Al/Ti molar ratio are critical and should be optimized for the specific catalyst system. Allow the catalyst components to age for a specified time at a controlled temperature to form the active catalytic species.

• Polymerization:

  • Bring the catalyst solution to the desired polymerization temperature (e.g., 0-50°C).

  • Add the purified isoprene monomer to the reactor.

  • Control the temperature, as the reaction is exothermic.

• Termination and Polymer Isolation:

  • After the desired polymerization time, terminate the reaction by adding a deactivating agent, such as a small amount of alcohol (e.g., isopropanol).

  • Add an antioxidant solution.

  • Coagulate the polymer by adding the polymer solution to a large volume of a non-solvent (e.g., methanol or ethanol).

  • Wash the polymer to remove catalyst residues.

• Drying: Dry the polymer in a vacuum oven at a moderate temperature.

Characterization of Polyisoprene

Protocol 4.1: Molecular Weight and Polydispersity Analysis

• Technique: Gel Permeation Chromatography (GPC).

• Procedure: Dissolve a small amount of the dried polyisoprene in a suitable solvent (e.g., THF or toluene) and filter the solution. Inject the sample into a GPC system calibrated with polystyrene or polyisoprene standards. The system will provide the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn).[2]

Protocol 4.2: Microstructure Analysis

• Technique: Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR and ¹³C NMR).

• Procedure: Dissolve a sample of the polymer in a deuterated solvent (e.g., CDCl₃). The relative amounts of cis-1,4, trans-1,4, and 3,4-addition can be determined by integrating the characteristic peaks in the olefinic region of the ¹H NMR spectrum or by analyzing the ¹³C NMR spectrum.[5][6]

Protocol 4.3: Thermal Properties Analysis

• Technique: Differential Scanning Calorimetry (DSC).

• Procedure: Place a small, weighed sample of the polymer in a DSC pan. Heat the sample at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere. The glass transition temperature (Tg) can be determined from the inflection point in the heat flow curve.[5][6]

Visualizations

Caption: Workflow for Anionic Polymerization of Isoprene in Cyclopentane.

Caption: Workflow for Ziegler-Natta Polymerization of Isoprene in Cyclopentane.

Caption: Logical Relationship of Solvent Properties to Polymerization Outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Polyisoprene - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Application Notes: Cyclopentane as a Blowing Agent for Polyurethane Insulating Foam

1. Introduction

Cyclopentane is a cycloalkane hydrocarbon used extensively as a next-generation physical blowing agent in the production of rigid polyurethane (PUR) insulating foams.[1][2] It has emerged as a critical, environmentally friendly alternative to traditional hydrochlorofluorocarbons (HCFCs), such as HCFC-141b, and hydrofluorocarbons (HFCs), which are being phased out due to their high Ozone Depletion Potential (ODP) and Global Warming Potential (GWP).[1][3] With a zero ODP and a very low GWP, cyclopentane is a sustainable choice for manufacturing high-performance insulation materials used in refrigerators, freezers, construction panels, and pipeline insulation.[2][3][4]

2. Mechanism of Action

Cyclopentane functions as a physical blowing agent. It is emulsified within the polyol component of the polyurethane system. The polyurethane-forming reaction between the polyol and an isocyanate (like MDI - Methylene diphenyl diisocyanate) is highly exothermic.[5][6] This reaction heat causes the cyclopentane, which has a low boiling point, to vaporize.[5][7] The expansion of the cyclopentane gas creates the bubbles that form the closed-cell foam structure essential for insulation.[7][8] A portion of the cyclopentane gas remains trapped within these cells, contributing significantly to the foam's excellent long-term thermal insulation performance due to its low thermal conductivity.[9][10][11]

3. Key Advantages

• Environmental Safety : Cyclopentane has a zero Ozone Depletion Potential (ODP) and a very low Global Warming Potential (GWP) of approximately 10-11, making it a significantly more environmentally responsible choice compared to HFCs (GWP up to 1300).[3][12][13]

• Superior Insulation Performance : Foams blown with cyclopentane exhibit excellent thermal insulation properties.[1][7] The cyclopentane gas trapped within the foam cells has a lower thermal conductivity than air, enhancing the material's R-value.[9][11] This results in insulation that is approximately 4% more efficient than foams blown with R134a.[12][14]

• Cost-Effectiveness : Compared to other environmentally friendly alternatives like HFOs, pentanes are competitively priced and relatively easy to produce and handle.[10][12]

• Good Foam Properties : The use of cyclopentane results in rigid polyurethane foams with good mechanical strength and dimensional stability.[6]

4. Quantitative Data

Table 1: Physical and Environmental Properties of Cyclopentane

Property	Value	References
Chemical Formula	C₅H₁₀	[2][7]
Molecular Weight	70.13 g/mol	[2]
Boiling Point	49.2°C	[6][15]
Density (at 15-20°C)	~0.745 - 0.749 kg/l	[2][16]
Flash Point	-37°C to -42°C	[2][17]
Vapor Pressure (at 20°C)	33.99 kPa	[16][18]
Ozone Depletion Potential (ODP)	0	[10][19]

| Global Warming Potential (GWP) | ~10 - 11 |[12][13] |

Table 2: Comparative Data of Various Blowing Agents

Blowing Agent	GWP (Global Warming Potential)	ODP (Ozone Depletion Potential)	Steam Thermal Conductivity (W/m·K at 20°C)
Cyclopentane	~10 - 11	0	0.010
iso-Pentane	~11	0	0.013
n-Pentane	~11	0	Not specified
HFC-134a (R134a)	~1300	0	Not specified
HCFC-141b	High	High	Not specified
CFC-11	High	High	0.008

[Sources:[10][12][13][14][19][20]]

Table 3: Typical Properties of Cyclopentane-Blown Rigid PUR Foam

Property	Typical Value Range	References
Free Foaming Density	30 - 40 kg/m ³	[21][22]
Initial Thermal Conductivity	~0.021 W/m·K	[21]
Long-Term Thermal Conductivity (25 years)	< 0.029 W/m·K	[23]
Cell Size	~0.15 mm (microcellular)	[18]

| Closed Cell Content | > 95% |[5] |

5. Safety and Handling

• Flammability : Cyclopentane is a highly flammable liquid and its vapor can form explosive mixtures with air.[17][24] It should be stored in a cool, dry, well-ventilated area away from sources of ignition.[15][17]

• Toxicity : While acute toxicity is low, inhalation of high concentrations of cyclopentane can cause central nervous system depression.[24] Proper personal protective equipment (PPE) and adequate ventilation are essential during handling.

• Process Control : Strict control over process temperatures, pressures, and mixing ratios is crucial to ensure safety and foam quality.[2] The injection pressure of the foaming machine should be maintained, typically between 13-16 MPa.[2]

Experimental Protocols

Protocol 1: Preparation of Rigid Polyurethane (PUR) Foam using Cyclopentane

This protocol describes a typical laboratory-scale, hand-mixing method for preparing rigid PUR foam.

1. Materials & Equipment:

• Polyol Component (Component B): A pre-blended polyether or polyester polyol containing catalysts (e.g., amine-based), surfactants (e.g., silicone-based), and water (as a co-blowing agent).

• Isocyanate Component (Component A): Polymeric Methylene Diphenyl Diisocyanate (pMDI).[21]

• Blowing Agent: Cyclopentane (≥99.5% purity).[17][21]

• Equipment: High-speed laboratory mixer (e.g., overhead stirrer with a Lenart disc), disposable mixing cups, wooden or aluminum mold (e.g., 35 x 35 x 5 cm), balance, fume hood.

2. Procedure:

• Component Preparation: Bring all chemical components to a controlled temperature, typically between 18-25°C.[2] The mold should be preheated to 40-45°C.[5][25]

• Polyol Pre-mix: In a mixing cup, weigh the required amount of the polyol component (Component B).

• Adding Cyclopentane: Under a fume hood, add the specified amount of cyclopentane to the polyol component. A typical ratio is 13 parts by weight of cyclopentane per 100 parts of polyol.[21] Mix at a moderate speed (e.g., 250 rpm) for 3 minutes until the cyclopentane is fully dispersed, creating a stable emulsion.[21]

• Adding Isocyanate: Weigh the required amount of the isocyanate component (Component A) in a separate container. The NCO index (ratio of isocyanate groups to hydroxyl groups) should be between 90 and 150.[25]

• Final Mixing: Add the isocyanate to the polyol/cyclopentane mixture. Immediately mix at high speed (e.g., 1200 rpm) for 10 seconds.[2][21] The mixture should appear homogenous.

• Pouring and Curing: Immediately pour the reacting mixture into the center of the preheated mold.[5][21] Close the mold to allow the foam to expand and fill the cavity.

• Demolding: Allow the foam to cure in the mold for a minimum of 7-10 minutes before demolding.[5][25]

• Post-Curing: Place the newly made foam in a well-ventilated area and allow it to mature for at least 72 hours at ambient conditions before cutting or testing.[26]

Protocol 2: Characterization of PUR Foam Properties

All samples should be conditioned for at least 72 hours before testing.[26]

1. Density Measurement (ASTM D1622):

• Cut a foam specimen of a regular shape (e.g., a cube) from the core of the cured foam block.

• Accurately measure the dimensions (length, width, height) of the specimen.

• Weigh the specimen using an analytical balance.

• Calculate the density using the formula: Density ( kg/m ³) = Mass (kg) / Volume (m³).

2. Thermal Conductivity Measurement (EN 12667):

• Prepare a flat foam sample of specific dimensions required by the testing apparatus (e.g., 200 x 200 mm).[27]

• Use a heat flow meter apparatus.

• Place the specimen between two plates set at different temperatures.

• Measure the rate of heat flow through the foam once a steady state is reached. The test is typically carried out at a mean temperature of 10°C.[27]

• The thermal conductivity (λ) is calculated by the instrument based on the heat flux, specimen thickness, and temperature difference.

3. Compressive Strength Measurement:

• Prepare a foam specimen, typically a cube (e.g., 50 x 50 x 50 mm).

• Place the specimen in a universal testing machine (UTM).

• Apply a compressive load in the direction of foam rise at a constant rate.

• The compressive strength is determined at 10% deformation of the initial thickness.[27] The value is reported as the stress required to achieve this compression.

Visualizations

Caption: Key chemical and physical reactions in the formation of cyclopentane-blown polyurethane foam.

Caption: Experimental workflow for the preparation and characterization of PUR insulating foam.

Caption: Logical relationship of key factors influencing the final properties of polyurethane foam.

References

• 1. nbinno.com [nbinno.com]
• 2. Cyclopentane: a new blowing agent for polyurethane foam - Junyuan Petroleum Group | Manufacturer of Pentanes, Hexanes, Heptanes and Sulfiding Agents [junyuanpetroleumgroup.com]
• 3. nbinno.com [nbinno.com]
• 4. diversifiedcpc.com [diversifiedcpc.com]
• 5. matec-conferences.org [matec-conferences.org]
• 6. How to make polyurethane foam from cyclopentane? - Junyuan Petroleum Group | Manufacturer of Pentanes, Hexanes, Heptanes and Sulfiding Agents [junyuanpetroleumgroup.com]
• 7. trecora.com [trecora.com]
• 8. Cyclopentane as a Blowing Agent: FAQ and Applications - Junyuan Petroleum Group | Manufacturer of Pentanes, Hexanes, Heptanes and Sulfiding Agents [junyuanpetroleumgroup.com]
• 9. Which Pentane Blowing Agent is Best for Your Application? | Custom-Engineered Polyurethane Equipment & Mix Heads | Linden Industries [lindenindustries.com]
• 10. chempoint.com [chempoint.com]
• 11. haltermann-carless.com [haltermann-carless.com]
• 12. A Blowing Agent for the Polyurethane Foams - Junyuan Petroleum Group | Manufacturer of Pentanes, Hexanes, Heptanes and Sulfiding Agents [junyuanpetroleumgroup.com]
• 13. greeninsulationgroup.com [greeninsulationgroup.com]
• 14. Reducing Greenhouse Gas Emissions at GE's Refrigerator Manufacturing Facilities | GE Appliances Pressroom [pressroom.geappliances.com]
• 15. CYCLOPENTANE - Ataman Kimya [atamanchemicals.com]
• 16. sinteco-srl.com [sinteco-srl.com]
• 17. China Cyclopentane Blowing Agent Manufacturers, Suppliers, Factory - Cheap Price Cyclopentane Blowing Agent - Sirloong Chemical [sirloongchem.com]
• 18. lsta.lt [lsta.lt]
• 19. haltermann-carless.com [haltermann-carless.com]
• 20. Analysis of advantages and disadvantages of cyclopentane and cycloisopentane as blowing agents - Knowledge - Green View Technology and Development Co., Ltd [gvchem.com]
• 21. uvadoc.uva.es [uvadoc.uva.es]
• 22. scribd.com [scribd.com]
• 23. Long-Term Thermal Conductivity Prediction on Rigid Polyurethane Foam Blown with Cyclopentane [plaschina.com.cn]
• 24. Cyclopentane, as a blowing agent in Polyurethane (PU) foams, is the most important raw material for high-performance insulation in refrigerators - Junyuan Petroleum Group | Manufacturer of Pentanes, Hexanes, Heptanes and Sulfiding Agents [junyuanpetroleumgroup.com]
• 25. WO2000024813A1 - Method of preparing rigid polyurethane foam - Google Patents [patents.google.com]
• 26. Polyurethane Foam Foaming Test Standards Summary [sabtechmachine.com]
• 27. bostik.com [bostik.com]

Application Notes and Protocols: Cyclopentane as a Component in Gasoline and Fuel Blends

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopentane, a cycloalkane with the chemical formula C₅H₁₀, is a naturally occurring component of crude oil and is also produced during various refinery processes.[1][2] It is a colorless, flammable liquid with a petroleum-like odor.[1] While primarily used as a blowing agent for polyurethane foams and in the manufacturing of synthetic resins and rubber adhesives, cyclopentane is also a minor but significant component of commercial gasoline.[3] Its unique properties, particularly its high octane rating, make it a subject of interest for researchers and professionals in the fuel and internal combustion engine sectors. These application notes provide a comprehensive overview of the role of cyclopentane in gasoline and fuel blends, including its effects on fuel properties, engine performance, and emissions. Detailed experimental protocols for evaluating cyclopentane-gasoline blends are also presented.

Application Notes

Role of Cyclopentane in Gasoline Blends

Cyclopentane is a component of the naphtha stream in oil refineries and is typically present in finished gasoline in concentrations ranging from 0.1% to 1.7% by volume.[4] Its primary role is as an octane enhancer. The octane number of a fuel is a measure of its resistance to auto-ignition, or "knocking," in a spark-ignition engine.[5][6] Cyclopentane has a high Research Octane Number (RON) and a lower Motor Octane Number (MON), making it a valuable blending component for improving the anti-knock quality of gasoline.

Effects on Fuel Properties

The addition of cyclopentane to gasoline can influence several key fuel properties:

• Octane Number: Cyclopentane has a Research Octane Number (RON) reported to be between 101 and 103, and a Motor Octane Number (MON) of approximately 85 to 86.[4][7] This high RON makes it an effective component for increasing the overall octane rating of a gasoline blend.[8] The difference between RON and MON is known as octane sensitivity, and cyclopentane's relatively high sensitivity is a notable characteristic.[9]

• Energy Content: The energy content of a fuel, typically measured by its heat of combustion, determines the amount of energy released during combustion. While specific data on the heat of combustion of cyclopentane-gasoline blends is limited, the properties of pure cyclopentane can be used for modeling and estimation.

Impact on Engine Performance and Emissions

The properties of cyclopentane as a gasoline component can affect engine performance and exhaust emissions:

• Performance: The high octane rating of cyclopentane allows for the use of higher compression ratios in engines, which can lead to increased power output and thermal efficiency.[14] However, the overall impact on performance will depend on the base fuel composition and the concentration of cyclopentane.

• Emissions: The combustion chemistry of cyclopentane can influence the formation of regulated pollutants such as carbon monoxide (CO), hydrocarbons (HC), and nitrogen oxides (NOx).[15] The lower tendency of higher octane fuels to cause incomplete combustion can lead to reduced CO and HC emissions.[16] However, the impact on NOx, which is sensitive to combustion temperature, requires specific experimental investigation.

Quantitative Data

Table 1: Physical and Chemical Properties of Cyclopentane

Property	Value	Reference(s)
Chemical Formula	C₅H₁₀	[1]
Molecular Weight	70.13 g/mol	[1]
Boiling Point	49.2 °C	[1]
Freezing Point	-94 °C	[1]
Density at 20°C	0.745 g/mL	[1]
Research Octane Number (RON)	101-103	[4][7]
Motor Octane Number (MON)	85-86	[4]
Reid Vapor Pressure (RVP)	~7.7 psi at 37.8°C (estimated)	[10]
Heat of Vaporization	28.52 kJ/mol at 25 °C	[17]

Experimental Protocols

The following protocols outline the standard methodologies for preparing and evaluating cyclopentane-gasoline blends. These protocols are based on established ASTM International standards.

Protocol 1: Preparation of Cyclopentane-Gasoline Blends

Objective: To prepare volumetric blends of cyclopentane and a base gasoline for laboratory analysis.

Materials:

• Base gasoline (with known properties)

• Cyclopentane (reagent grade, purity ≥ 98%)

• Calibrated glassware (volumetric flasks, graduated cylinders)

• Safety equipment (fume hood, safety glasses, gloves)

Procedure:

• Determine Blend Ratios: Decide on the desired volumetric percentages of cyclopentane in the gasoline blend (e.g., 5%, 10%, 15%, 20% v/v).

• Volume Measurement: Using calibrated volumetric flasks, accurately measure the required volume of the base gasoline.

• Blending: In a separate, larger volumetric flask, add the measured volume of cyclopentane. Then, add the measured volume of base gasoline to the flask containing the cyclopentane.

• Homogenization: Cap the flask and gently invert it multiple times to ensure thorough mixing of the components.

• Storage: Store the prepared blend in a sealed, properly labeled container in a cool, dark, and well-ventilated area to minimize evaporative losses.

Reference: This protocol is adapted from the principles outlined in ASTM D7717 - Standard Practice for Preparing Volumetric Blends of Denatured Fuel Ethanol and Gasoline Blendstocks for Laboratory Analysis.[1]

Protocol 2: Determination of Octane Number

Objective: To determine the Research Octane Number (RON) and Motor Octane Number (MON) of cyclopentane-gasoline blends.

Apparatus:

• Cooperative Fuel Research (CFR) engine

Procedure:

• RON Determination (ASTM D2699):

  • Calibrate the CFR engine using primary reference fuels (isooctane and n-heptane).

  • Introduce the cyclopentane-gasoline blend into the engine.

  • Adjust the compression ratio until a standard level of knock is observed.

  • The RON is determined by comparing the knock intensity of the sample to that of the primary reference fuels.[9]

• MON Determination (ASTM D2700):

  • Follow a similar procedure to the RON determination, but with the engine operating at more severe conditions (higher engine speed and intake mixture temperature) as specified in the ASTM D2700 standard.[9]

Protocol 3: Determination of Reid Vapor Pressure (RVP)

Objective: To measure the Reid Vapor Pressure of cyclopentane-gasoline blends.

Apparatus:

• RVP measurement apparatus (e.g., automated RVP analyzer)

Procedure (ASTM D5191):

• Sample Preparation: Cool the fuel sample to 0-1°C.

• Apparatus Preparation: Prepare the RVP apparatus according to the manufacturer's instructions.

• Measurement: Introduce the chilled sample into the test chamber. The apparatus will heat the sample to 37.8°C and measure the resulting pressure.

• Data Recording: Record the measured vapor pressure as the RVP of the blend.

Protocol 4: Determination of Distillation Characteristics

Objective: To determine the distillation curve of cyclopentane-gasoline blends.

Apparatus:

• ASTM D86 distillation apparatus

Procedure (ASTM D86):

• Sample Measurement: Place a 100 mL sample of the fuel blend into the distillation flask.

• Distillation: Heat the flask and record the temperature at which the first drop of condensate falls from the condenser (Initial Boiling Point, IBP).

• Data Collection: Continue heating and record the vapor temperature as a function of the volume of condensate collected in the receiving cylinder. Key data points to record are the temperatures at which 10%, 50%, and 90% of the fuel has evaporated (T10, T50, and T90).[5]

• Final Boiling Point (FBP): Record the maximum temperature reached at the end of the distillation.

Protocol 5: Engine Performance and Emissions Testing

Objective: To evaluate the effect of cyclopentane-gasoline blends on engine performance and exhaust emissions.

Apparatus:

• Spark-ignition engine mounted on a dynamometer

• Exhaust gas analyzer (measuring CO, HC, NOx, CO₂)

• Fuel flow measurement system

Procedure:

• Engine Setup: Install the engine on the dynamometer and connect all necessary instrumentation.

• Baseline Test: Operate the engine with the base gasoline at various speed and load conditions. Record engine performance parameters (torque, power, fuel consumption) and exhaust emissions.

• Blend Testing: Repeat the same test cycle for each cyclopentane-gasoline blend.

• Data Analysis: Compare the performance and emissions data of the blends to the baseline gasoline to determine the effect of cyclopentane addition.

Visualizations

Caption: Experimental workflow for evaluating cyclopentane-gasoline blends.

Caption: Logical relationship of cyclopentane's effects in gasoline.

References

• 1. Gasoline - Wikipedia [en.wikipedia.org]
• 2. uhpc-lab.org [uhpc-lab.org]
• 3. Production of cyclopentane and/or cyclopentene from partially hydrogenated pyrolysis gasoline - Eureka | Patsnap [eureka.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. Octane rating - Wikipedia [en.wikipedia.org]
• 7. m.youtube.com [m.youtube.com]
• 8. fccsa.com.br [fccsa.com.br]
• 9. re.public.polimi.it [re.public.polimi.it]
• 10. Reid vapor pressure - Wikipedia [en.wikipedia.org]
• 11. 1898andco.burnsmcd.com [1898andco.burnsmcd.com]
• 12. cemda.org.mx [cemda.org.mx]
• 13. agronomy.emu.ee [agronomy.emu.ee]
• 14. ijert.org [ijert.org]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. saemobilus.sae.org [saemobilus.sae.org]

Application Notes and Protocols: Cyclopentane in Synthetic Resins and Rubber Adhesives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of cyclopentane in the manufacturing of synthetic resins and rubber adhesives. The information is intended to guide researchers and professionals in understanding the practical applications and methodologies involving this versatile hydrocarbon.

Cyclopentane in the Manufacturing of Synthetic Resins

Cyclopentane and its derivatives, particularly dicyclopentadiene (DCPD), are valuable precursors in the synthesis of hydrocarbon resins. These resins find extensive use as tackifiers in adhesives, modifiers in plastics, and as components in inks and coatings. The following sections detail the synthesis of a dicyclopentadiene-based resin. While the provided example from patent literature utilizes xylene as a solvent, cyclopentane can be employed as an alternative due to its suitable solvency and boiling point.

Synthesis of Dicyclopentadiene-Based Resins

Dicyclopentadiene-based resins are typically produced through thermal polymerization, which can be controlled to achieve a desired molecular weight and molecular weight distribution, properties crucial for adhesive performance. A two-stage polymerization process can be employed to produce a resin with a low molecular weight and narrow molecular weight distribution, which enhances adhesive strength.[1]

Experimental Protocol: Two-Stage Polymerization of Dicyclopentadiene-Based Resin

This protocol is adapted from a patented process and describes the synthesis of a dicyclopentadiene-styrene copolymer resin.[1]

Materials:

• Dicyclopentadiene (DCPD)

• Styrene

• Xylene (or Cyclopentane as an alternative solvent)

• Nitrogen gas

Equipment:

• Continuous Stirred-Tank Reactor (CSTR)

• Plug Flow Reactor (PFR)

• Heating and pressure control systems

• Depressurization vessel

Procedure:

Stage 1: Polymerization in a Continuous Stirred-Tank Reactor (CSTR)

• Prepare a monomer composition by mixing dicyclopentadiene and styrene in a 70:30 weight ratio with a xylene solvent.[1]

• Continuously feed the monomer composition into a CSTR.

• Maintain the reaction temperature in the CSTR between 210°C and 270°C and the pressure at 25 bar.[1]

• The reaction in the CSTR is conducted under constant stirring.[1]

Stage 2: Polymerization in a Plug Flow Reactor (PFR)

• Continuously feed the reaction products from the CSTR into a PFR.

• Maintain the reaction temperature in the PFR at 270°C and the pressure at 25 bar.[1]

• This second polymerization step is performed without stirring.[1]

• The reaction time in the PFR is approximately 63 minutes.[1]

Resin Recovery:

• After the second polymerization step, transfer the product to a depressurization vessel.

• Depressurize the product at 200°C for 30 minutes to remove the solvent and any unreacted monomers.[1]

• The final dicyclopentadiene-based resin is then collected.

Quantitative Data:

Parameter	Value	Reference
DCPD:Styrene Ratio (w/w)	70:30	[1]
Solvent	Xylene	[1]
Stage 1 (CSTR)
Temperature	210°C - 270°C	[1]
Pressure	25 bar	[1]
Stirring	Yes	[1]
Stage 2 (PFR)
Temperature	270°C	[1]
Pressure	25 bar	[1]
Stirring	No	[1]
Reaction Time	~63 minutes	[1]
Recovery
Depressurization Temperature	200°C	[1]
Depressurization Time	30 minutes	[1]

Diagram of Dicyclopentadiene-Based Resin Synthesis Workflow:

Caption: Workflow for the two-stage synthesis of a dicyclopentadiene-based resin.

Cyclopentane in the Manufacturing of Rubber Adhesives

Cyclopentane serves as a solvent in the formulation of solvent-based rubber adhesives. Its role is to dissolve the rubber and other components to create a homogenous solution with the desired viscosity for application. Upon application, the cyclopentane evaporates, leaving behind the solid adhesive film.

Formulation of a Solvent-Based Natural Rubber Adhesive

This section provides a representative formulation and protocol for a solvent-based pressure-sensitive adhesive (PSA) using natural rubber. Cyclopentane is used as the solvent in this formulation.

Experimental Protocol: Preparation of a Natural Rubber-Based PSA

This protocol is based on a general formulation concept for solvent-based rubber adhesives.[2]

Materials:

• Natural Rubber (e.g., SMR-20 or RSS-1)

• Tackifier Resin (e.g., C5 Hydrocarbon Resin)

• Plasticizer (e.g., Naphthenic Oil)

• Antioxidant (e.g., Hindered Phenol - BHT)

• Filler (e.g., Calcium Carbonate)

• Cyclopentane (Solvent)

Equipment:

• High-shear mixer

• Heating and temperature control system

Procedure:

• Rubber Dissolution: In a high-shear mixer, dissolve 100 parts by weight of natural rubber in approximately 150 parts by weight of cyclopentane. The dissolution can be aided by maintaining a controlled temperature of around 40-50°C to ensure efficient dissolution without degrading the rubber.

• Addition of Components: Once the rubber is fully dissolved, add the tackifier, plasticizer, antioxidant, and filler to the mixture in the specified proportions (see table below).

• Mixing: Continue mixing at a controlled temperature until all components are thoroughly dispersed, and a homogenous adhesive solution is obtained.

• Viscosity Adjustment: If necessary, add more cyclopentane to adjust the viscosity of the final adhesive formulation to meet the requirements of the specific application method (e.g., coating, spraying).

Quantitative Data: Representative Formulation of a Natural Rubber-Based PSA

Component	Parts by Weight	Function
Natural Rubber	100	Elastomeric Base
C5 Hydrocarbon Resin	80	Tackifier
Naphthenic Oil	10	Plasticizer
Hindered Phenol (BHT)	1	Antioxidant
Calcium Carbonate	15	Filler
Cyclopentane	~300	Solvent

Diagram of Rubber Adhesive Preparation Workflow:

Caption: Workflow for the preparation of a solvent-based natural rubber adhesive.

Solution Polymerization of Isoprene using Cyclopentane as a Solvent

Cyclopentane can be utilized as a solvent for the solution polymerization of isoprene to produce polyisoprene, a synthetic rubber that is a key component in many adhesive formulations. Anionic polymerization is a common method for this synthesis.

Experimental Protocol: Anionic Polymerization of Isoprene

This protocol is a generalized procedure for the anionic polymerization of isoprene, with cyclopentane specified as the solvent.

Materials:

• Isoprene (polymerization grade, freshly distilled)

• Cyclopentane (anhydrous)

• n-Butyllithium (initiator, as a solution in hexane)

• Methanol (terminating agent)

• Nitrogen or Argon gas (inert atmosphere)

Equipment:

• Schlenk line or glovebox for inert atmosphere operations

• Reaction flask with a magnetic stirrer

• Syringes for transfer of reagents

Procedure:

• Reactor Preparation: A clean, dry reaction flask equipped with a magnetic stir bar is assembled and purged with inert gas (nitrogen or argon) using a Schlenk line.

• Solvent and Monomer Addition: Anhydrous cyclopentane is transferred to the reaction flask via a cannula or syringe under a positive pressure of inert gas. The desired amount of freshly distilled isoprene is then added.

• Initiation: The reaction mixture is brought to the desired polymerization temperature (e.g., 50°C). A calculated amount of n-butyllithium solution is then added dropwise via syringe to initiate the polymerization. The reaction is typically exothermic, and the temperature should be monitored and controlled.

• Polymerization: The reaction is allowed to proceed with stirring under an inert atmosphere for a predetermined time to achieve the desired monomer conversion and molecular weight.

• Termination: The polymerization is terminated by the addition of a small amount of methanol to quench the living polymer chains.

• Polymer Isolation: The polymer is precipitated by pouring the reaction mixture into a large volume of a non-solvent, such as methanol.

• Drying: The precipitated polyisoprene is collected by filtration and dried in a vacuum oven at a moderate temperature until a constant weight is achieved.

Note: The molecular weight of the resulting polyisoprene can be controlled by adjusting the molar ratio of the monomer to the initiator. The microstructure of the polyisoprene is influenced by the solvent polarity and the presence of any polar additives. In a non-polar solvent like cyclopentane, a high cis-1,4-polyisoprene content is generally favored.[3]

References

• 1. METHOD FOR PREPARING DICYCLOPENTADIENE-BASED RESIN AND DICYCLOPENTADIENE-BASED RESIN - Patent 3553098 [data.epo.org]
• 2. Solvent-Based Rubber-Based PSA Adhesive Formulation & Production [onlytrainings.com]
• 3. Polyisoprene - Wikipedia [en.wikipedia.org]

Application Note: High-Resolution Gas Chromatography for Cyclopentane Purity Assessment

Introduction

Cyclopentane is a critical component in the manufacturing of a diverse range of products, from refrigerants and blowing agents for polyurethane foams to solvents in the synthesis of pharmaceuticals and electronics. The purity of cyclopentane is a crucial parameter that directly impacts the performance, safety, and quality of these end products. Gas chromatography (GC) is a powerful and widely adopted analytical technique for the determination of cyclopentane purity due to its high resolution, sensitivity, and accuracy in separating volatile and semi-volatile compounds. This application note provides a detailed protocol for the analysis of cyclopentane purity using a flexible and robust gas chromatography method with a flame ionization detector (GC-FID).

Key Impurities in Cyclopentane

The manufacturing process of cyclopentane can result in the presence of several impurities, which are typically C5 and C6 hydrocarbons. The most common impurities include isopentane, n-pentane, 3-methylpentane, n-hexane, and 2,2-dimethylbutane.[1] Of particular note is the separation of cyclopentane from 2,2-dimethylbutane, which is challenging due to their very close boiling points (49.25 °C for cyclopentane and 49.74 °C for 2,2-dimethylbutane).[1]

Principle of the Method

This method utilizes a high-resolution capillary gas chromatograph equipped with a flame ionization detector (FID) to separate and quantify cyclopentane and its potential impurities. The sample is vaporized in a heated injection port and carried by an inert gas through a capillary column. The separation is achieved based on the differences in the boiling points and polarities of the components, which dictates their interaction with the stationary phase of the column. The FID then detects the eluted compounds, generating a signal that is proportional to the concentration of each analyte.

Experimental Protocols

Instrumentation and Consumables

• Gas Chromatograph: Agilent 7890B GC system or equivalent, equipped with a split/splitless inlet and a flame ionization detector (FID).

• GC Column: Agilent J&W DB-1, 30 m x 0.53 mm, 3.00 µm (or equivalent non-polar capillary column).

• Carrier Gas: Helium, 99.999% purity.

• FID Gases: Hydrogen and compressed air, high purity.

• Syringes: 10 µL GC syringe.

• Vials: 2 mL amber glass vials with PTFE-lined septa.

• Solvent: n-Hexane (GC grade, for dilution if necessary).

GC-FID Operating Conditions

The following table outlines the recommended GC-FID parameters for the analysis of cyclopentane purity.

Parameter	Value
Inlet	Split/Splitless
Inlet Temperature	250 °C
Split Ratio	50:1
Column	Agilent J&W DB-1 (30 m x 0.53 mm, 3.00 µm)
Oven
Initial Temperature	40 °C
Hold Time	5 minutes
Temperature Ramp	10 °C/min to 260 °C
Final Hold Time	3 minutes
Carrier Gas	Helium
Flow Rate	Constant pressure at 30 cm/sec (at 40°C)
Detector	Flame Ionization Detector (FID)
Detector Temperature	300 °C
Hydrogen Flow	40 mL/min
Air Flow	400 mL/min
Makeup Gas (Helium)	30 mL/min
Injection
Injection Volume	1 µL

Sample and Standard Preparation

Standard Preparation:

• Prepare a stock solution of cyclopentane (high purity, >99.5%) in a suitable solvent like n-hexane.

• Prepare a mixed standard solution containing cyclopentane and known concentrations of potential impurities (isopentane, n-pentane, 2,2-dimethylbutane, 2-methylpentane, 3-methylpentane, and n-hexane).

• Create a series of calibration standards by serially diluting the mixed standard solution to cover the desired concentration range for each impurity.

Sample Preparation:

• For high-purity cyclopentane samples, direct injection may be possible.

• If the sample concentration is too high or contains non-volatile residues, dilute the sample with n-hexane in a volumetric flask. A typical dilution would be 1:10 or 1:100 (v/v).

• Transfer the prepared sample into a 2 mL GC vial for analysis.

Data Analysis and Quantification

• Peak Identification: Identify the peaks in the sample chromatogram by comparing their retention times with those of the pure standards.

• Calibration Curve: Generate a calibration curve for each impurity by plotting the peak area against the concentration of the prepared standards.

• Quantification: Determine the concentration of each impurity in the sample by using the calibration curve.

• Purity Calculation: The purity of cyclopentane is calculated by subtracting the total percentage of all identified impurities from 100%.

  Purity (%) = 100% - Σ (% Impurities)

Data Presentation

Expected Retention Times

The following table provides the expected retention times for cyclopentane and its common impurities under the specified GC conditions. These values are illustrative and may vary slightly depending on the specific instrument and column conditions.

Compound	Retention Time (minutes)
Isopentane	~4.5
n-Pentane	~4.8
2,2-Dimethylbutane	~5.8
Cyclopentane	~6.2
2-Methylpentane	~6.5
3-Methylpentane	~6.7
n-Hexane	~7.1

Example Purity Analysis Data

The following table shows an example of a quantitative analysis of a cyclopentane sample.

Compound	Retention Time (min)	Peak Area	Concentration (wt.%)
Isopentane	4.52	15,800	0.08
n-Pentane	4.81	25,400	0.12
2,2-Dimethylbutane	5.83	10,200	0.05
Cyclopentane	6.21	20,540,000	99.70
2-Methylpentane	6.53	8,100	0.04
n-Hexane	7.12	2,050	0.01
Total Impurities	0.30
Cyclopentane Purity	99.70

Experimental Workflow and Logical Relationships

Caption: Workflow for Cyclopentane Purity Analysis by GC-FID.

Conclusion

The gas chromatography method detailed in this application note provides a reliable and robust protocol for the quantitative determination of cyclopentane purity. The use of a non-polar capillary column allows for the effective separation of cyclopentane from its common hydrocarbon impurities. This method is suitable for quality control in manufacturing processes and for the verification of cyclopentane specifications in research and development settings. Accurate determination of purity is essential for ensuring the consistent performance and safety of products derived from cyclopentane.

References

• 1. CN114152691A - Method for analyzing contents of cyclopentane and extractant by gas chromatography - Google Patents [patents.google.com]

Application Notes and Protocols for [3+2] Cycloaddition Reactions in Cyclopentane Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of cyclopentane rings using [3+2] cycloaddition reactions. This powerful strategy offers an efficient and often stereoselective route to construct the five-membered carbocyclic core found in numerous natural products and pharmaceutically active compounds.

Introduction to [3+2] Cycloaddition for Cyclopentane Synthesis

[3+2] cycloaddition reactions are a class of pericyclic or stepwise reactions that involve the combination of a three-atom component (the "3" component) and a two-atom component (the "2" component) to form a five-membered ring. In the context of cyclopentane synthesis, these reactions are all-carbon cycloadditions, providing a direct and atom-economical method for constructing the carbocyclic framework.

The versatility of [3+2] cycloadditions stems from the wide variety of three-atom and two-atom synthons that can be employed. Common three-atom components include trimethylenemethane (TMM) equivalents, vinylcyclopropanes, and donor-acceptor cyclopropanes. The two-atom component is typically an activated alkene or alkyne. The development of catalytic and asymmetric variants of these reactions has significantly expanded their utility, allowing for the stereocontrolled synthesis of complex cyclopentanoid structures.

Key Strategies and Methodologies

Several distinct strategies have emerged as particularly effective for the synthesis of cyclopentanes via [3+2] cycloaddition. Below, we detail some of the most prominent methods, including relevant data and experimental protocols.

Lewis Acid-Catalyzed [3+2] Cycloaddition of Donor-Acceptor Cyclopropanes

Donor-acceptor (D-A) cyclopropanes are versatile three-carbon synthons for [3+2] cycloaddition reactions. Activated by a Lewis acid, the cyclopropane ring opens to form a zwitterionic intermediate that can be trapped by a variety of dipolarophiles, including alkenes, enamines, and vinyl azides, to afford highly functionalized cyclopentanes.[1][2]

General Reaction Scheme:

Figure 1. General scheme for Lewis acid-catalyzed [3+2] cycloaddition.

Quantitative Data Summary:

Entry	Donor-Acceptor Cyclopropane	Alkene/Dipolarophile	Lewis Acid	Yield (%)	Diastereomeric Ratio (d.r.)	Enantiomeric Excess (ee %)	Reference
1	Diethyl 2-phenylcyclopropane-1,1-dicarboxylate	N-Vinylpyrrolidinone	Sc(OTf)₃	92	>20:1	-	[1]
2	Diethyl 2-(4-methoxyphenyl)cyclopropane-1,1-dicarboxylate	1-Hexene	InBr₃	85	10:1	-	[3]
3	Dimethyl 2-naphthylcyclopropane-1,1-dicarboxylate	Styrene	Yb(OTf)₃	88	>19:1	-	[1]
4	Di-tert-butyl 2-phenylcyclopropane-1,1-dicarboxylate	(E)-β-Nitrostyrene	MgI₂	75	5:1	-	[1]
5	Diethyl 2-phenylcyclopropane-1,1-dicarboxylate	Vinyl Azide	Sc(OTf)₃	80	15:1	-	[2]

Experimental Protocol: Lewis Acid-Catalyzed [3+2] Cycloaddition of a Donor-Acceptor Cyclopropane with an Enamine [1]

• Materials:

  • Diethyl 2-phenylcyclopropane-1,1-dicarboxylate (1.0 equiv)

  • 1-(Prop-1-en-2-yl)pyrrolidin-2-one (1.2 equiv)

  • Scandium(III) trifluoromethanesulfonate (Sc(OTf)₃) (10 mol%)

  • Dichloromethane (CH₂Cl₂), anhydrous

• Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add diethyl 2-phenylcyclopropane-1,1-dicarboxylate and anhydrous dichloromethane.

  • Cool the solution to 0 °C in an ice bath.

  • Add 1-(Prop-1-en-2-yl)pyrrolidin-2-one to the solution.

  • Add Sc(OTf)₃ to the reaction mixture.

  • Allow the reaction to stir at 0 °C and monitor its progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Extract the aqueous layer with dichloromethane (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired cyclopentane derivative.

Phosphine-Catalyzed [3+2] Cycloaddition of Allenes and Enones

The phosphine-catalyzed [3+2] cycloaddition of allenes with electron-deficient alkenes, such as enones, is a highly efficient method for the synthesis of functionalized cyclopentenes.[4] This reaction proceeds through the initial nucleophilic addition of the phosphine to the allene, generating a zwitterionic intermediate that acts as the three-carbon component in the subsequent cycloaddition. Chiral phosphines can be employed to achieve high levels of enantioselectivity.[5]

General Reaction Scheme:

Figure 2. General scheme for phosphine-catalyzed [3+2] cycloaddition.

Quantitative Data Summary:

Entry	Allenoate	Enone	Phosphine Catalyst	Yield (%)	Diastereomeric Ratio (d.r.)	Enantiomeric Excess (ee %)	Reference
1	Ethyl 2,3-butadienoate	Chalcone	PPh₃	85	-	-	[4]
2	Methyl 2,3-butadienoate	2-Cyclohexen-1-one	PBu₃	91	-	-	[6]
3	γ-Phenylallenoate	β-Perfluoroalkyl enone	Chiral Phosphine	95	>20:1	94	[4]
4	Ethyl allenoate	5-Benzylidene-3-(tert-butyl)-2-thioxothiazolidin-4-one	PBu₃	99	20:1	-	[7]
5	γ-Methylallenoate	β-Trifluoromethyl enone	Chiral Phosphine	88	15:1	92	[4]

Experimental Protocol: Phosphine-Catalyzed Enantioselective [3+2] Cycloaddition of an Allenoate with an Enone [4]

• Materials:

  • γ-Substituted allenoate (1.0 equiv)

  • β-Perfluoroalkyl enone (1.2 equiv)

  • Chiral phosphine catalyst (e.g., a derivative of phosphepine) (10 mol%)

  • Toluene, anhydrous

• Procedure:

  • To a flame-dried Schlenk tube under an inert atmosphere, add the chiral phosphine catalyst.

  • Add anhydrous toluene to dissolve the catalyst.

  • Add the γ-substituted allenoate to the solution.

  • Add the β-perfluoroalkyl enone to the reaction mixture.

  • Stir the reaction at room temperature and monitor its progress by TLC or ¹H NMR spectroscopy.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel to yield the enantiomerically enriched cyclopentene product.

Formal [3+2] Cycloaddition of Ketenes and Donor-Acceptor Cyclopropanes

The reaction between in situ-generated ketenes and donor-acceptor cyclopropanes provides a direct route to substituted cyclopentanones.[3] This formal [3+2] cycloaddition is typically promoted by a dual Lewis acid system. The reaction proceeds with good to excellent yields and high diastereoselectivity.

General Reaction Scheme:

Figure 3. Formal [3+2] cycloaddition of ketenes and D-A cyclopropanes.

Quantitative Data Summary:

Entry	Donor-Acceptor Cyclopropane	Acyl Chloride	Lewis Acid System	Yield (%)	Diastereomeric Ratio (d.r.)	Reference
1	Diethyl 2-phenylcyclopropane-1,1-dicarboxylate	Phenylacetyl chloride	InBr₃–EtAlCl₂	93	37:1	[3]
2	Diethyl 2-(4-chlorophenyl)cyclopropane-1,1-dicarboxylate	Phenylacetyl chloride	InBr₃–EtAlCl₂	85	20:1	[3]
3	Diethyl 2-methylcyclopropane-1,1-dicarboxylate	Phenylacetyl chloride	InBr₃–EtAlCl₂	78	10:1	[3]
4	Diethyl 2-phenylcyclopropane-1,1-dicarboxylate	Propionyl chloride	InBr₃–EtAlCl₂	88	15:1	[3]
5	Diethyl 2-phenylcyclopropane-1,1-dicarboxylate	Butyryl chloride	InBr₃–EtAlCl₂	90	25:1	[3]

Experimental Protocol: Synthesis of a Cyclopentanone via Formal [3+2] Cycloaddition [3]

• Materials:

  • Donor-acceptor cyclopropane (1.0 equiv)

  • Acyl chloride (1.2 equiv)

  • Triethylamine (1.5 equiv)

  • Indium(III) bromide (InBr₃) (15 mol%)

  • Ethylaluminum dichloride (EtAlCl₂) (15 mol%)

  • Dichloromethane (CH₂Cl₂), anhydrous

• Procedure:

  • To a flame-dried flask under nitrogen, add InBr₃ and anhydrous dichloromethane.

  • Cool the mixture to -78 °C.

  • Add EtAlCl₂ (as a solution in hexanes) dropwise.

  • In a separate flask, dissolve the acyl chloride and the donor-acceptor cyclopropane in anhydrous dichloromethane.

  • Add the solution of the acyl chloride and cyclopropane to the pre-formed Lewis acid complex at -78 °C.

  • Add triethylamine dropwise to the reaction mixture to generate the ketene in situ.

  • Stir the reaction at -78 °C for the specified time, monitoring by TLC.

  • Quench the reaction at -78 °C with saturated aqueous ammonium chloride.

  • Allow the mixture to warm to room temperature and extract with dichloromethane.

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

  • Purify the crude product by flash column chromatography.

Mechanistic Insights and Workflow

The following diagrams illustrate the general mechanism of a phosphine-catalyzed [3+2] cycloaddition and a typical experimental workflow for cyclopentane synthesis.

Figure 4. Mechanism of phosphine-catalyzed [3+2] cycloaddition.

Figure 5. Typical experimental workflow for [3+2] cycloaddition.

Conclusion

[3+2] cycloaddition reactions represent a powerful and versatile tool for the synthesis of cyclopentane derivatives. The methodologies outlined in these application notes, including Lewis acid-catalyzed reactions of donor-acceptor cyclopropanes and phosphine-catalyzed annulations of allenes, provide efficient access to a wide range of substituted cyclopentanes and cyclopentenes. The detailed protocols and quantitative data presented herein are intended to serve as a valuable resource for researchers in organic synthesis and drug discovery, facilitating the application of these powerful reactions in their own research endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Catalytic stereoselective synthesis of cyclopentanones from donor–acceptor cyclopropanes and in situ -generated ketenes - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01313A [pubs.rsc.org]
• 4. Phosphine-catalyzed enantioselective [3 + 2] cycloadditions of γ-substituted allenoates with β-perfluoroalkyl enones - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 7. Diastereoselective synthesis of cyclopentene spiro-rhodanines containing three contiguous stereocenters via phosphine-catalyzed [3 + 2] cycloaddition or one-pot sequential [3 + 2]/[3 + 2] cycloaddition - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Studying Cyclopentane Combustion Kinetics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the experimental study of cyclopentane combustion kinetics. The following sections outline the setup and procedures for three common experimental apparatuses: the shock tube, the rapid compression machine, and the jet-stirred reactor.

Shock Tube: Ignition Delay Time Measurements

Shock tubes are used to study combustion phenomena at high temperatures and pressures by generating a shock wave that rapidly heats and compresses a test gas mixture, leading to autoignition.

Experimental Protocol

A typical protocol for measuring ignition delay times of cyclopentane in a shock tube involves the following steps:

• Mixture Preparation:

  • Prepare a homogenous mixture of cyclopentane, an oxidizer (e.g., air or a specific O₂/diluent mixture), and a diluent gas (e.g., Argon or Nitrogen).[1][2][3][4][5]

  • The composition of the mixture is determined by the desired equivalence ratio (φ).

  • Use partial pressure measurements to accurately control the concentration of each component.

  • Allow the mixture to fully homogenize in a mixing tank before introduction into the shock tube.

• Shock Tube Operation:

  • The shock tube is divided into a high-pressure driver section and a low-pressure driven section, separated by a diaphragm.

  • Fill the driven section with the prepared cyclopentane mixture to a specific initial pressure.

  • Pressurize the driver section with a driver gas (e.g., helium) until the diaphragm ruptures.[6]

  • The rupture of the diaphragm generates a shock wave that propagates through the driven section, compressing and heating the test gas.

• Data Acquisition:

  • Pressure transducers mounted along the shock tube measure the shock wave velocity, which is used to calculate the post-shock temperature and pressure.

  • Ignition is typically detected by monitoring the emission from excited hydroxyl radicals (OH*) at around 308 nm using a photodetector and a bandpass filter.[5][7]

  • The ignition delay time is defined as the time interval between the arrival of the reflected shock wave at the endwall and the sharp increase in OH* emission or pressure.[7]

Experimental Workflow

Caption: Workflow for Shock Tube Ignition Delay Time Measurement.

Quantitative Data: Cyclopentane Ignition Delay Times

Temperature (K)	Pressure (atm)	Equivalence Ratio (φ)	Ignition Delay Time (μs)	Reference
650-1350	20	0.5, 1.0, 2.0	Varies	[8][9]
650-1350	40	0.5, 1.0, 2.0	Varies	[8][9]
847-1379	11-61	0.25, 0.5, 1.0	Varies	[5]
1150-1850	1.1	0.577, 1.0, 2.0	Varies	[1]
1150-1850	10	0.577, 1.0, 2.0	Varies	[1]
1230-1840	7.3-9.5	0.5, 2.0	Varies	[4]

Rapid Compression Machine: Low-to-Intermediate Temperature Combustion

Rapid Compression Machines (RCMs) are used to study autoignition phenomena at lower temperatures and longer timescales than shock tubes, which is relevant for engine-like conditions.[10][11][12]

Experimental Protocol

• Mixture Preparation:

  • Similar to shock tube experiments, a homogenous mixture of cyclopentane, oxidizer, and diluent is prepared in a mixing vessel.

  • The vessel is often heated to ensure complete vaporization of the fuel and to prevent condensation.

• RCM Operation:

  • The prepared mixture is introduced into the reaction chamber of the RCM.

  • A piston rapidly compresses the mixture to a target pressure and temperature.[10] The compression is designed to be nearly isentropic in the core gas region.[10]

  • The piston is then held in place, and the autoignition of the mixture is observed.

• Data Acquisition:

  • A pressure transducer in the reaction chamber records the pressure history.

  • Ignition delay is determined from the pressure trace, typically defined as the time from the end of compression to the maximum rate of pressure rise.

  • Some RCMs are equipped with optical access for spectroscopic measurements or high-speed imaging.

Experimental Workflow

Caption: Workflow for Rapid Compression Machine Experiment.

Quantitative Data: Cyclopentane Ignition Delay Times in RCM

Temperature (K)	Pressure (bar)	Equivalence Ratio (φ)	Ignition Delay Time (ms)	Reference
675-1000	20	0.5, 1.0, 2.0	Varies	[13]
675-1000	40	0.5, 1.0, 2.0	Varies	[13]
650-1450	25	Stoichiometric	Varies	[14]
650-1450	40	Stoichiometric	Varies	[14]

Jet-Stirred and Flow Reactors: Species Concentration Profiling

Jet-stirred reactors (JSRs) and flow reactors are used to study the evolution of chemical species during combustion at well-controlled temperatures and residence times.

Experimental Protocol

• Reactant Delivery:

  • Cyclopentane is typically vaporized and mixed with a heated carrier gas (e.g., Nitrogen).

  • The fuel/carrier gas mixture is then combined with a preheated oxidizer stream.

  • Mass flow controllers are used to precisely regulate the flow rates of all gases.

• Reactor Operation:

  • The reactant mixture is introduced into the reactor, which is maintained at a constant temperature and pressure.

  • In a JSR, jets ensure rapid mixing, creating a nearly uniform concentration of species throughout the reactor.[15][16]

  • The residence time of the gases in the reactor is controlled by the total flow rate and the reactor volume.[15][16]

• Species Analysis:

  • A sample of the reacting mixture is continuously extracted from the reactor.

  • The sample is analyzed using techniques such as:

    • Gas Chromatography (GC): To separate and quantify stable species.[15][16]

    • Fourier Transform Infrared Spectroscopy (FTIR): For online analysis of major species like CO, CO₂, and hydrocarbons.[15]

    • Mass Spectrometry (MS): Often coupled with techniques like photoionization for the detection of reactive intermediates.[17]

Experimental Workflow

Caption: Workflow for Jet-Stirred/Flow Reactor Experiment.

Quantitative Data: Cyclopentane Oxidation Species in a JSR

Temperature (K)	Pressure (atm)	Equivalence Ratio (φ)	Major Species Detected	Reference
900-1250	1	0.5, 1.0, 2.0	CO, CO₂, H₂O, various hydrocarbons	[15]
740-1250	10	0.5, 2.0, 3.0	Cyclopentane, O₂, CO, CO₂, intermediates	[18][19]
500-1100	1	0.5, 1.0, 2.0	MCP, O₂, CO, CO₂, intermediates	[16]

Laminar Flame Speed Measurements

Laminar flame speed is a fundamental property of a combustible mixture that is important for validating kinetic models. The spherically propagating flame method is a common technique for its measurement.

Experimental Protocol

• Mixture Preparation:

  • A homogenous cyclopentane/air mixture is prepared in a constant volume combustion chamber.[20]

• Experiment Execution:

  • The mixture is ignited at the center of the chamber by a spark.

  • A spherical flame propagates outwards.

  • A high-speed Schlieren imaging system is used to record the flame propagation.[21]

• Data Analysis:

  • The flame radius as a function of time is extracted from the images.

  • The stretched flame speed is calculated from the rate of change of the flame radius.

  • The unstretched laminar flame speed is determined by extrapolating the stretched flame speed to zero stretch.

Quantitative Data: Cyclopentane Laminar Flame Speeds

Pressure (atm)	Temperature (K)	Equivalence Ratio (φ)	Laminar Flame Speed (cm/s)	Reference
1-5	353-453	0.7-1.6	Varies	[20]
1	423	0.8-1.6	Max ~82	[22]
1-5	443	0.6-1.5	Varies	[23]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ntrs.nasa.gov [ntrs.nasa.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. dspace.rpi.edu [dspace.rpi.edu]
• 6. DSpace [dspace.rpi.edu]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. faculty.kaust.edu.sa [faculty.kaust.edu.sa]
• 10. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 11. dspace.mit.edu [dspace.mit.edu]
• 12. www1.eere.energy.gov [www1.eere.energy.gov]
• 13. DSpace [repository.kaust.edu.sa]
• 14. researchgate.net [researchgate.net]
• 15. univ-orleans.fr [univ-orleans.fr]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Elucidating reactivity regimes in cyclopentane oxidation: Jet stirred reactor experiments, computational chemistry, and kinetic modeling (Journal Article) | OSTI.GOV [osti.gov]
• 19. researchgate.net [researchgate.net]
• 20. gr.xjtu.edu.cn [gr.xjtu.edu.cn]
• 21. pure.coventry.ac.uk [pure.coventry.ac.uk]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]

Cyclopentane as a Reagent in Organometallic Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of cyclopentane as a starting material in organometallic chemistry. While not as direct a precursor as cyclopentadiene, cyclopentane can be converted to the valuable cyclopentadienyl (Cp) ligand, a cornerstone of modern organometallic chemistry. This process involves a critical dehydrogenation step to form cyclopentadiene, which is then used to synthesize a wide array of organometallic complexes. These complexes have significant applications in catalysis, materials science, and as therapeutic agents.

Application Notes

Cyclopentane's primary role as a reagent in this context is as a feedstock for the production of cyclopentadiene, which is the immediate precursor to the cyclopentadienyl anion (Cp⁻). The Cp ligand is a versatile and ubiquitous ligand in organometallic chemistry, known for its ability to form stable "sandwich" or "half-sandwich" complexes with a wide range of transition metals. These complexes, in turn, are used as catalysts in polymerization, reagents in organic synthesis, and have been investigated for their medicinal properties.

The conversion of cyclopentane to cyclopentadiene is a challenging but important industrial process. It typically involves catalytic dehydrogenation at high temperatures. The resulting cyclopentadiene is highly reactive and readily dimerizes to dicyclopentadiene at room temperature. Therefore, it is often "cracked" from its dimer form just before use. For the purposes of these protocols, we will focus on the dehydrogenation of cyclopentane to produce cyclopentadiene, which can then be used in situ or freshly distilled for the synthesis of organometallic complexes.

A prominent application of cyclopentadienyl ligands is in the synthesis of metallocenes, such as ferrocene ([Fe(C₅H₅)₂]). Ferrocene and its derivatives are known for their remarkable stability and rich electrochemistry, making them valuable in the development of redox-active materials and pharmaceuticals.

Experimental Protocols

This section is divided into two key experimental procedures:

• Protocol 1: Catalytic Dehydrogenation of Cyclopentane to Cyclopentadiene. This protocol outlines the conversion of the saturated hydrocarbon cyclopentane into the reactive diene, cyclopentadiene.

• Protocol 2: Synthesis of Ferrocene from Cyclopentadiene. This protocol details the synthesis of a classic organometallic sandwich complex, ferrocene, using the cyclopentadiene produced in the first protocol.

Safety Precautions

Work with all reagents and solvents should be conducted in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, lab coat, and appropriate gloves, must be worn at all times.

• Cyclopentane: Highly flammable liquid and vapor. May be fatal if swallowed and enters airways. May cause drowsiness or dizziness.[1][2][3][4]

• Cyclopentadiene: Highly flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. May cause respiratory irritation. Reacts vigorously with strong bases.[5][6][7]

• Potassium Hydroxide (KOH): Corrosive. Causes severe skin burns and eye damage. Harmful if swallowed.[8][9][10][11][12]

• Iron(II) Chloride (FeCl₂): Harmful if swallowed. Causes skin irritation and serious eye damage.[13][14][15][16]

• Dimethyl Sulfoxide (DMSO): Combustible liquid. May cause skin and eye irritation. Readily penetrates the skin and can carry other dissolved chemicals into the body.[17][18][19][20]

• 1,2-Dimethoxyethane (DME): Highly flammable liquid and vapor. May damage fertility or the unborn child. Causes skin and serious eye irritation.[21][22][23][24]

Protocol 1: Catalytic Dehydrogenation of Cyclopentane to Cyclopentadiene

This protocol describes a representative gas-phase catalytic dehydrogenation of cyclopentane. This process is typically performed at high temperatures and requires specialized equipment.

Materials:

• Cyclopentane (C₅H₁₀)

• Dehydrogenation catalyst (e.g., chromia-alumina, Pt-C)

• Inert gas (e.g., Nitrogen, Argon)

• Quartz tube reactor

• Tube furnace

• Gas flow controllers

• Condensation trap (cooled with dry ice/acetone or liquid nitrogen)

Procedure:

• Catalyst Packing and Activation: The dehydrogenation catalyst is packed into the quartz tube reactor. The catalyst bed is then heated under a flow of inert gas to the desired activation temperature (typically 400-600 °C) to remove any adsorbed water and other impurities.

• Reaction Setup: The reactor is placed in a tube furnace and the temperature is raised to the reaction temperature, typically between 550 °C and 650 °C.

• Reactant Feed: A stream of cyclopentane vapor, carried by an inert gas, is passed through the heated catalyst bed. The flow rates of cyclopentane and the carrier gas are controlled to achieve the desired residence time.

• Product Collection: The effluent gas stream from the reactor, containing unreacted cyclopentane, cyclopentadiene, cyclopentene, and hydrogen, is passed through a cold trap to condense the organic products.

• Purification: The collected condensate, which is a mixture of cyclopentadiene and other hydrocarbons, can be purified by fractional distillation. Due to the rapid dimerization of cyclopentadiene, it should be used immediately or stored at low temperatures. For many applications, freshly cracking dicyclopentadiene is the preferred method for obtaining pure cyclopentadiene.

Quantitative Data:

The yield of cyclopentadiene from the dehydrogenation of cyclopentane is highly dependent on the catalyst, temperature, pressure, and residence time.

Parameter	Value	Reference
Catalyst	Al₂O₃-Cr₂O₃-K₂O	Generic literature
Temperature	600 °C	Generic literature
Pressure	20-25 mm Hg	Generic literature
Yield of Cyclopentadiene	9-16%	Generic literature

Note: The direct dehydrogenation of cyclopentane to cyclopentadiene is a complex process with moderate yields and is often part of larger industrial refining processes. For laboratory-scale synthesis of cyclopentadienyl complexes, starting with commercially available dicyclopentadiene is more common and practical.

Protocol 2: Synthesis of Ferrocene from Cyclopentadiene

This protocol describes the synthesis of bis(cyclopentadienyl)iron(II), commonly known as ferrocene, from cyclopentadiene.

Materials:

• Freshly distilled cyclopentadiene (from Protocol 1 or cracked from dicyclopentadiene)

• Potassium hydroxide (KOH)

• 1,2-Dimethoxyethane (DME)

• Iron(II) chloride tetrahydrate (FeCl₂·4H₂O)

• Dimethyl sulfoxide (DMSO)

• 6 M Hydrochloric acid (HCl)

• Hexane

• Deionized water

• Ice

• Round-bottom flask

• Stir plate and stir bar

• Separatory funnel

• Büchner funnel and filter flask

• Sublimation apparatus

Procedure:

• Preparation of Potassium Cyclopentadienide: In a round-bottom flask, dissolve finely ground potassium hydroxide in 1,2-dimethoxyethane. Cool the mixture in an ice bath. Slowly add freshly distilled cyclopentadiene to the stirred solution. The formation of the potassium cyclopentadienide salt will result in a color change. Stir the mixture for 10-15 minutes.

• Preparation of Iron(II) Chloride Solution: In a separate flask, dissolve iron(II) chloride tetrahydrate in dimethyl sulfoxide. Gentle warming may be necessary to facilitate dissolution.

• Reaction: Slowly add the iron(II) chloride solution to the stirred potassium cyclopentadienide solution over a period of about 30 minutes. The reaction mixture will turn a deep red-brown color.

• Isolation of Crude Ferrocene: After the addition is complete, continue stirring for another 15 minutes. Pour the reaction mixture into a beaker containing a mixture of crushed ice and 6 M hydrochloric acid. A yellow-orange precipitate of crude ferrocene will form.

• Purification by Filtration: Collect the crude ferrocene by vacuum filtration using a Büchner funnel. Wash the solid with several portions of cold deionized water. Allow the solid to air dry.

• Purification by Sublimation: The crude ferrocene can be purified by sublimation. Gently heat the crude product under vacuum. Pure, orange crystals of ferrocene will deposit on the cold finger of the sublimation apparatus.

Quantitative Data:

Parameter	Value	Reference
Starting Material	Cyclopentadiene	[5]
Reagents	KOH, FeCl₂·4H₂O	[5]
Solvent	DME, DMSO	[5]
Yield of Ferrocene	~30-70%	[5]
Melting Point	172-174 °C	Literature
Appearance	Orange crystalline solid	[5]

¹H NMR (CDCl₃)	Chemical Shift (δ)	Multiplicity	Integration
Cp-H	~4.15 ppm	singlet	10H

Visualizations

Caption: Overall workflow from cyclopentane to ferrocene.

Caption: Logical flow for the synthesis of ferrocene.

References

• 1. pentachemicals.eu [pentachemicals.eu]
• 2. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 3. carlroth.com [carlroth.com]
• 4. haldiapetrochemicals.com [haldiapetrochemicals.com]
• 5. echemi.com [echemi.com]
• 6. home.miracosta.edu [home.miracosta.edu]
• 7. capotchem.cn [capotchem.cn]
• 8. ineos.com [ineos.com]
• 9. carlroth.com [carlroth.com]
• 10. uprm.edu [uprm.edu]
• 11. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]
• 12. chemsupply.com.au [chemsupply.com.au]
• 13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 14. carlroth.com [carlroth.com]
• 15. hillbrothers.com [hillbrothers.com]
• 16. ltschem.com [ltschem.com]
• 17. fishersci.com [fishersci.com]
• 18. merckmillipore.com [merckmillipore.com]
• 19. westliberty.edu [westliberty.edu]
• 20. greenfield.com [greenfield.com]
• 21. 1 2-Dimethoxyethane SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 22. carlroth.com [carlroth.com]
• 23. chemos.de [chemos.de]
• 24. fishersci.com [fishersci.com]

Synthesis of Cyclopentane-Based Analogs for Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The cyclopentane ring is a privileged scaffold in medicinal chemistry, frequently appearing in a diverse array of bioactive natural products and synthetic drugs.[1][2] Its inherent conformational flexibility allows for the precise spatial arrangement of substituents, making it an attractive template for designing potent and selective therapeutic agents.[2][3] This document provides detailed application notes and experimental protocols for the synthesis and evaluation of cyclopentane-based analogs, focusing on their application as antiviral and antibacterial agents.

Application Note 1: Carbocyclic Nucleoside Analogs as Antiviral Agents - The Case of Abacavir

Carbocyclic nucleoside analogs, where the furanose oxygen is replaced by a methylene group, exhibit improved metabolic stability against phosphorylases and phosphotransferases.[4] Abacavir, a potent inhibitor of HIV reverse transcriptase, is a prime example of a successful cyclopentane-based drug.[3][5]

Experimental Workflow: Synthesis of Abacavir

The synthesis of Abacavir can be achieved through a multi-step sequence starting from a chiral lactam. The following workflow outlines a common synthetic strategy.

Caption: A generalized synthetic workflow for the preparation of Abacavir.

Protocol: Palladium-Catalyzed Coupling of Chiral Intermediate with 2,6-Dichloropurine[6]

This protocol details the crucial palladium-catalyzed coupling step to form the C-N bond between the cyclopentenylamine intermediate and the purine base.

Materials:

• (1R,4S)-N-Boc-4-amino-2-cyclopentene-1-methanol

• 2,6-Dichloropurine

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Cesium Carbonate (Cs₂CO₃)

• Anhydrous Dimethylformamide (DMF)

• Argon atmosphere

Procedure:

• To a solution of (1R,4S)-N-Boc-4-amino-2-cyclopentene-1-methanol and 2,6-dichloropurine in anhydrous DMF, add Cs₂CO₃.

• Purge the reaction mixture with argon for 15-20 minutes.

• Add Pd(PPh₃)₄ to the reaction mixture under an argon atmosphere.

• Heat the mixture to the desired temperature (e.g., 80-90 °C) and stir for 12-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and filter through a pad of Celite®.

• Concentrate the filtrate in vacuo.

• Purify the residue by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield the coupled product.

Application Note 2: Cyclopentane-Based Neuraminidase Inhibitors for Influenza Therapy - The Case of Peramivir

Peramivir is a potent and selective inhibitor of the influenza neuraminidase enzyme, crucial for viral replication and release.[6][7] Its cyclopentane core is strategically functionalized to mimic the transition state of the sialic acid cleavage reaction, leading to high-affinity binding in the enzyme's active site.[8]

Signaling Pathway: Inhibition of Influenza Virus Release by Peramivir

Peramivir blocks the enzymatic activity of neuraminidase, preventing the cleavage of sialic acid residues from the host cell surface. This leads to the aggregation of newly formed virions on the cell surface, inhibiting their release and halting the spread of the infection.[7][8]

Caption: Mechanism of action of Peramivir in inhibiting influenza virus release.

Protocol: Neuraminidase Inhibition Assay[9]

The inhibitory activity of cyclopentane analogs against neuraminidase can be quantified using a fluorescence-based assay.

Materials:

• Purified influenza neuraminidase enzyme

• 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA) substrate

• Assay buffer (e.g., MES buffer with CaCl₂)

• Cyclopentane analog inhibitors (e.g., Peramivir)

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Prepare serial dilutions of the cyclopentane analog inhibitors in the assay buffer.

• In a 96-well plate, add the neuraminidase enzyme to each well, followed by the inhibitor dilutions.

• Incubate the enzyme-inhibitor mixture at 37 °C for a pre-determined time (e.g., 30 minutes).

• Initiate the reaction by adding the MUNANA substrate to all wells.

• Incubate the reaction at 37 °C for a specific duration (e.g., 60 minutes).

• Stop the reaction by adding a stop solution (e.g., glycine-NaOH buffer).

• Measure the fluorescence of the released 4-methylumbelliferone at an excitation wavelength of ~365 nm and an emission wavelength of ~450 nm.

• Calculate the percent inhibition for each inhibitor concentration and determine the IC₅₀ value by non-linear regression analysis.

Quantitative Data: Neuraminidase Inhibitory Activity

Compound	Target	IC₅₀ (nM)	Reference
Peramivir (RWJ-270201)	Influenza A Neuraminidase	<1	[9][10]
Peramivir (RWJ-270201)	Influenza B Neuraminidase	<10	[9][10]
Oseltamivir Carboxylate	Influenza A Neuraminidase	1-10	[9]
Zanamivir	Influenza A Neuraminidase	0.5-2	[9]
Cyclopentane Amide 1	Influenza A Neuraminidase	15	[11]
Cyclopentane Amide 2	Influenza A Neuraminidase	80	[11]

Application Note 3: Cyclopentane-Based MraY Inhibitors as Novel Antibacterials

The emergence of antibiotic resistance necessitates the discovery of novel antibacterial agents with new mechanisms of action.[12] MraY, an essential enzyme in bacterial cell wall biosynthesis, is a promising target.[12] Cyclopentane-based analogs of muraymycins have been developed as MraY inhibitors.[12]

Signaling Pathway: Inhibition of Peptidoglycan Biosynthesis by MraY Inhibitors

MraY catalyzes the first membrane step in peptidoglycan biosynthesis, the transfer of phospho-MurNAc-pentapeptide to a lipid carrier.[12] Inhibition of MraY disrupts cell wall formation, leading to cell lysis.

Caption: Inhibition of bacterial cell wall synthesis by MraY inhibitors.

Quantitative Data: MraY Inhibitory Activity of Cyclopentane-Based Muraymycin Analogs[13]

Analog	Lipophilic Side Chain	MraY IC₅₀ (µM)
10 (JH-MR-21)	No	340 ± 42
11 (JH-MR-22)	No	500 ± 69
20 (JH-MR-23)	Yes	75 ± 9

Application Note 4: Cyclopentenone Prostaglandins as Anti-Inflammatory Agents

Cyclopentenone prostaglandins (cyPGs) are lipid mediators that possess potent anti-inflammatory properties.[13][14] Their mechanism of action often involves the modulation of key inflammatory signaling pathways, such as the NF-κB pathway.[2][13]

Signaling Pathway: Modulation of NF-κB Signaling by Cyclopentenone Prostaglandins

Cyclopentenone prostaglandins can directly inhibit the IκB kinase (IKK) complex, preventing the phosphorylation and subsequent degradation of IκB.[2][13] This sequesters NF-κB in the cytoplasm, inhibiting the transcription of pro-inflammatory genes.[2][13]

Caption: Inhibition of the NF-κB signaling pathway by cyclopentenone prostaglandins.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Anti-inflammatory cyclopentenone prostaglandins are direct inhibitors of IkappaB kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of carbovir and abacavir from a carbocyclic precursor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enantioselective synthesis of the carbocyclic nucleoside (−)-abacavir - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Enantioselective synthesis of the carbocyclic nucleoside (-)-abacavir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cyclopentane Neuraminidase Inhibitors with Potent In Vitro Anti-Influenza Virus Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What is the mechanism of Peramivir? [synapse.patsnap.com]
• 8. benchchem.com [benchchem.com]
• 9. Collection - Systematic Structure-Based Design and Stereoselective Synthesis of Novel Multisubstituted Cyclopentane Derivatives with Potent Antiinfluenza Activity - Journal of Medicinal Chemistry - Figshare [acs.figshare.com]
• 10. Systematic structure-based design and stereoselective synthesis of novel multisubstituted cyclopentane derivatives with potent antiinfluenza activity. | Semantic Scholar [semanticscholar.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Synthesis and evaluation of cyclopentane-based muraymycin analogs targeting MraY - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cyclopentenone Prostaglandins: Biologically Active Lipid Mediators Targeting Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cyclopentenone prostaglandins inhibit cytokine-induced nf-kappab activation and chemokine production by human mesangial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting common issues in cyclopentane synthesis reactions.

Welcome to the technical support center for cyclopentane synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the synthesis of cyclopentane rings and their derivatives.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and step-by-step troubleshooting guides for various cyclopentane synthesis methodologies.

Pauson-Khand Reaction

The Pauson-Khand reaction is a powerful [2+2+1] cycloaddition for synthesizing α,β-cyclopentenones from an alkene, an alkyne, and carbon monoxide, typically catalyzed by a metal carbonyl complex.

Common Issues and Solutions

Q1: My Pauson-Khand reaction is showing low to no yield. What are the primary causes?

Low yields in the Pauson-Khand reaction can often be attributed to several factors, including catalyst deactivation, suboptimal reaction conditions, or issues with the substrates themselves.

• Catalyst Deactivation: Cobalt carbonyl catalysts are sensitive to air and impurities. Ensure all solvents and reagents are thoroughly degassed and handled under an inert atmosphere (e.g., argon or nitrogen).

• Substrate Reactivity:

  • Alkynes: Terminal alkynes generally react more efficiently than internal alkynes.[1] For less reactive internal alkynes, increasing the reaction temperature or using a promoter may be necessary.

  • Alkenes: Strained alkenes, like norbornene, are highly reactive.[1] Less reactive, unactivated alkenes may require higher temperatures, longer reaction times, or the use of a promoter.

• Reaction Conditions:

  • Temperature: The optimal temperature can vary significantly depending on the catalyst and substrates. A temperature screening is often recommended.

  • Carbon Monoxide (CO) Pressure: While traditional methods may require high CO pressures, many modern protocols can be performed at atmospheric pressure, especially with the use of promoters.

Q2: I'm observing a complex mixture of byproducts. What are the likely side reactions?

Common side reactions include alkyne trimerization, alkene polymerization, and the formation of cobalt complexes that are catalytically inactive.

• Troubleshooting:

  • Promoters: The use of promoters like N-methylmorpholine N-oxide (NMO) can often suppress side reactions by facilitating the desired catalytic cycle at lower temperatures.

  • Concentration: Running the reaction at a higher dilution can sometimes disfavor intermolecular side reactions.

Quantitative Data: Catalyst and Promoter Effects

The choice of catalyst and promoter can significantly impact the yield of the Pauson-Khand reaction. Below is a summary of various catalytic systems.

Catalyst System	Promoter	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Co₂(CO)₈ (stoichiometric)	NMO	Dichloromethane	40	1-2	High	[2]
[Rh(CO)₂Cl]₂ (catalytic)	None	1,2-Dichloroethane	80-110	1-4	90-99	[3]
Mo(CO)₆ (stoichiometric)	DMSO	Toluene	100	16	~79	[4]
[Co₄(CO)₁₂] (catalytic)	High CO pressure	Toluene	60-70	-	High	[4]

Experimental Protocol: Intramolecular Pauson-Khand Reaction

This protocol describes a typical procedure for an intramolecular Pauson-Khand reaction using a stoichiometric amount of dicobalt octacarbonyl with NMO as a promoter.

• To a flame-dried Schlenk flask under an argon atmosphere, add the enyne substrate (1.0 eq).

• Dissolve the substrate in anhydrous and degassed dichloromethane.

• Add dicobalt octacarbonyl (1.1 eq) to the solution. The solution should turn a deep red or brown.

• Stir the mixture at room temperature for 1-2 hours to allow for the formation of the cobalt-alkyne complex.

• Add N-methylmorpholine N-oxide (NMO) (3.0 eq) portion-wise.

• Stir the reaction at room temperature or slightly elevated temperature (e.g., 40 °C) and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture can be filtered through a pad of silica gel to remove cobalt residues and then purified by column chromatography.

Troubleshooting Workflow: Pauson-Khand Reaction

Caption: Troubleshooting logic for the Pauson-Khand reaction.

Nazarov Cyclization

The Nazarov cyclization is an acid-catalyzed electrocyclic reaction of a divinyl ketone to form a cyclopentenone.

Common Issues and Solutions

Q1: My Nazarov cyclization is giving a low yield or not proceeding. What should I investigate?

Low yields are a common issue and can often be resolved by optimizing the catalytic system and reaction conditions.[5]

• Catalyst Choice: The reaction is typically catalyzed by strong Lewis or Brønsted acids. Common choices include FeCl₃, BF₃·OEt₂, SnCl₄, and triflic acid. Catalyst screening is highly recommended.

• Solvent: The choice of solvent can influence the reaction rate and selectivity. Dichloromethane, 1,2-dichloroethane, and nitromethane are frequently used.

• Temperature: While some Nazarov cyclizations proceed at room temperature, others require heating. However, elevated temperatures can also lead to side reactions, so careful temperature control is crucial.

• Substrate electronic effects: Electron-donating groups on one vinyl moiety and electron-withdrawing groups on the other can "polarize" the substrate and facilitate the cyclization under milder conditions.[6]

Q2: I am observing poor regioselectivity in my Nazarov cyclization. How can I control it?

The regioselectivity of the elimination step to form the double bond can be a challenge.

• Silicon-Directed Nazarov: Placing a trialkylsilyl group on the β-position of one of the vinyl groups can direct the elimination to form a specific regioisomer.[6]

• "Polarized" Substrates: As mentioned above, electronically biased substrates can favor the formation of one regioisomer over the other.[6]

Quantitative Data: Solvent and Promoter Effects

The reaction medium and catalyst play a critical role in the outcome of the Nazarov cyclization.

Catalyst	Solvent	Temperature (°C)	Time	Yield (%)	Reference
SnCl₄	Dichloromethane	0 to RT	30 min	75	[7]
Acetic Acid	Ethylene Glycol	60	16 h	>80	[8]
TPMPBr/Acetic Acid (DES)	Neat	25	-	>95	[8]
I₂	Dichloromethane	RT	-	Moderate to Good	[9]
Pd(PPh₃)₄	Dichloromethane	RT	<24 h	80	[10]

DES = Deep Eutectic Solvent, TPMPBr = Triphenylmethylphosphonium bromide

Experimental Protocol: Lewis Acid-Catalyzed Nazarov Cyclization

This protocol describes a general procedure for a Nazarov cyclization using tin(IV) chloride as the Lewis acid catalyst.

• Dissolve the divinyl ketone substrate in anhydrous dichloromethane in a flame-dried flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of SnCl₄ in dichloromethane dropwise to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 30 minutes, or until TLC analysis indicates completion.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Troubleshooting Workflow: Nazarov Cyclization

Caption: Troubleshooting logic for the Nazarov cyclization.

Dieckmann Condensation

The Dieckmann condensation is an intramolecular Claisen condensation of a diester to form a β-keto ester, which upon hydrolysis and decarboxylation yields a cyclopentanone.

Common Issues and Solutions

Q1: My Dieckmann condensation is giving a low yield. What are the common problems?

Low yields in the Dieckmann condensation are often due to competing intermolecular reactions or the use of an inappropriate base or reaction conditions.

• Intermolecular Condensation: This is a major side reaction. To favor the intramolecular pathway, the reaction should be run under high dilution conditions.

• Base Selection: A strong, non-nucleophilic base is typically required. Sodium ethoxide is a classic choice, but other bases like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) can be more effective. The base must be strong enough to deprotonate the α-carbon of the ester.

• Reverse Reaction: The Dieckmann condensation is a reversible reaction. To drive the equilibrium towards the product, the resulting β-keto ester is often deprotonated by the base, which requires at least one equivalent of base.

Q2: The reaction is not going to completion. What can I do?

• Stronger Base: If the reaction is sluggish, consider switching to a stronger base like NaH or lithium diisopropylamide (LDA).

• Anhydrous Conditions: The presence of water can consume the base and hinder the reaction. Ensure all glassware is dry and use anhydrous solvents.

Quantitative Data: Base and Solvent Effects

The choice of base and solvent is critical for a successful Dieckmann condensation.

Base	Solvent	Temperature	Outcome
Sodium Ethoxide	Ethanol	Reflux	Standard conditions, can be effective.
Sodium Hydride	Toluene or THF	Reflux	Often higher yielding, avoids transesterification.
Potassium t-Butoxide	t-Butanol or THF	Reflux	Strong base, good for sterically hindered substrates.

Experimental Protocol: Dieckmann Condensation of Diethyl Adipate

This protocol describes the synthesis of 2-ethoxycarbonylcyclopentanone from diethyl adipate.

• In a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel, place sodium ethoxide (1.1 eq) and anhydrous toluene.

• Heat the mixture to reflux.

• Add a solution of diethyl adipate (1.0 eq) in anhydrous toluene dropwise to the refluxing mixture over a period of 1-2 hours.

• After the addition is complete, continue to reflux for an additional 2 hours.

• Cool the reaction mixture to room temperature and carefully add dilute hydrochloric acid to neutralize the excess base.

• Separate the organic layer, and extract the aqueous layer with toluene or ether.

• Combine the organic layers, wash with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• The crude β-keto ester can be purified by vacuum distillation.

Intramolecular Aldol Condensation

The intramolecular aldol condensation is a powerful method for forming cyclic α,β-unsaturated ketones, such as cyclopentenones, from dicarbonyl compounds.

Common Issues and Solutions

Q1: My intramolecular aldol condensation is not working. What should I check?

• Substrate Structure: The reaction works best for the formation of five- and six-membered rings.[11] The starting dicarbonyl compound must be able to form a stable enolate and have an appropriately positioned carbonyl group for cyclization.

• Base/Acid Catalyst: The reaction can be catalyzed by either base or acid. For base-catalyzed reactions, common choices include NaOH, KOH, or alkoxides. The concentration of the base can be critical.

• Reaction Equilibrium: The intramolecular aldol reaction is often reversible.[12] To drive the reaction to completion, it is common to heat the reaction mixture to facilitate the dehydration of the initial aldol addition product to the more stable α,β-unsaturated ketone.

Q2: I am getting a mixture of products. How can I improve selectivity?

In some cases, different enolates can form, leading to different ring sizes. However, the formation of five- and six-membered rings is generally thermodynamically favored over smaller, more strained rings.[12] If multiple five- or six-membered rings are possible, the product distribution will depend on the relative stability of the enolates and the transition states leading to the different products.

Quantitative Data: Catalyst Performance in Aldol Condensation of 2,5-Hexanedione

Catalyst	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Selectivity to 3-methyl-2-cyclopentenone (%)
NaOH	Water	-	-	High	High
γ-Al₂O₃/AlOOH	-	-	-	-	85.9

Experimental Protocol: Synthesis of 3-Methyl-2-cyclopentenone

This protocol describes the base-catalyzed intramolecular aldol condensation of 2,5-hexanedione.[13]

• In a round-bottom flask, prepare a dilute aqueous solution of sodium hydroxide (e.g., 2-5% w/v).

• Add 2,5-hexanedione to the basic solution.

• Heat the mixture to reflux and monitor the reaction by TLC or GC.

• After the reaction is complete (typically a few hours), cool the mixture to room temperature.

• Extract the product with a suitable organic solvent, such as diethyl ether or dichloromethane.

• Combine the organic extracts, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by distillation.

Radical Cyclization

Radical cyclizations provide a powerful method for the formation of cyclopentane rings, often with high stereoselectivity.

Common Issues and Solutions

Q1: My radical cyclization is giving a low yield. What are the potential problems?

• Initiator Concentration: The concentration of the radical initiator (e.g., AIBN, triethylborane) is crucial. Too little may result in a slow or incomplete reaction, while too much can lead to side reactions.

• Precursor Concentration: Intramolecular cyclization is favored at high dilution to minimize intermolecular side reactions.

• Tin Hydride Concentration: In tin-mediated reactions, the concentration of the tin hydride (e.g., Bu₃SnH) must be carefully controlled. If the concentration is too high, the initial radical may be reduced before it has a chance to cyclize.

• Reaction Temperature: The reaction temperature must be sufficient to cause homolysis of the initiator but not so high as to promote undesired side reactions.

Q2: The stereoselectivity of my radical cyclization is poor. How can I improve it?

The stereoselectivity of radical cyclizations is often governed by the formation of the most stable chair-like transition state.

• Substrate Control: The substituents on the acyclic precursor can have a significant impact on the transition state geometry and thus the stereochemical outcome.

• Chiral Auxiliaries: The use of chiral auxiliaries attached to the substrate can induce facial selectivity in the cyclization.

Troubleshooting Workflow: Radical Cyclization

Caption: Troubleshooting logic for radical cyclization reactions.

Intramolecular [3+2] Cycloaddition

Intramolecular [3+2] cycloadditions are a valuable tool for the stereocontrolled synthesis of highly functionalized cyclopentanes.

Common Issues and Solutions

Q1: My intramolecular [3+2] cycloaddition is not proceeding or is giving low yields. What are the likely reasons?

• Dipole Generation: The success of the reaction depends on the efficient in-situ generation of the three-atom component (the 1,3-dipole). The conditions for generating the dipole (e.g., from a nitrone, azide, or diazo compound) must be compatible with the dipolarophile.

• Reactivity of the Dipolarophile: Electron-deficient alkenes are generally more reactive towards many common 1,3-dipoles. If the tethered alkene is electron-rich, the reaction may be sluggish.

• Tether Length and Rigidity: The length and conformational flexibility of the tether connecting the dipole and the dipolarophile are critical. A tether that is too short or too long, or one that cannot adopt the required conformation for cyclization, will hinder the reaction.

Q2: I am observing a mixture of diastereomers. How can I control the stereochemistry?

The stereoselectivity of intramolecular [3+2] cycloadditions is often high and predictable based on the formation of a stable, fused ring system in the transition state.

• Substrate Conformation: The preferred conformation of the tether can dictate the facial selectivity of the cycloaddition.

• Chiral Lewis Acids: In some cases, chiral Lewis acids can be used to catalyze the reaction and control the enantioselectivity.

Experimental Protocol: Intramolecular Nitrone-Olefin Cycloaddition

This protocol provides a general outline for an intramolecular [3+2] cycloaddition between a nitrone and an alkene.

• The starting material, an aldehyde or ketone with a tethered alkene, is dissolved in a suitable solvent (e.g., toluene, dichloromethane).

• An N-substituted hydroxylamine is added, along with a dehydrating agent (e.g., molecular sieves) or under conditions that remove water (e.g., Dean-Stark apparatus) to form the nitrone in situ.

• The reaction mixture is heated to a temperature that promotes the cycloaddition (this can range from room temperature to reflux, depending on the substrate).

• The progress of the reaction is monitored by TLC or NMR spectroscopy.

• Upon completion, the reaction is worked up by removing the solvent and purifying the resulting isoxazolidine product by column chromatography.

References

• 1. Pauson-Khand Reaction | NROChemistry [nrochemistry.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Pauson–Khand reaction - Wikipedia [en.wikipedia.org]
• 5. Nazarov cyclization reaction - Wikipedia [en.wikipedia.org]
• 6. Nazarov Cyclization [organic-chemistry.org]
• 7. mdpi.com [mdpi.com]
• 8. Optimization of Nazarov Cyclization of 2,4-Dimethyl-1,5-diphenylpenta-1,4-dien-3-one in Deep Eutectic Solvents by a Design of Experiments Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Neutral Nazarov-Type Cyclization Catalyzed by Pd(0) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]

Strategies for optimizing the yield of cyclopentane ring formation.

Welcome to the Technical Support Center for optimizing cyclopentane ring formation. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to enhance the yield and purity of cyclopentane derivatives in your experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of cyclopentane rings, offering potential causes and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Unfavorable Reaction Kinetics/Thermodynamics: The chosen cyclization pathway may be kinetically disfavored (e.g., violating Baldwin's rules for ring closure) or thermodynamically unfavorable.[1][2][3] 2. Suboptimal Reaction Conditions: Incorrect temperature, pressure, or reaction time can lead to incomplete conversion.[4][5] 3. Catalyst Inactivity or Degradation: The catalyst may be poisoned, decomposed, or an inappropriate choice for the specific transformation.[6][7] 4. Low Reactant Concentration (for intramolecular reactions): High dilution may be necessary to favor intramolecular cyclization over intermolecular polymerization, but excessively low concentrations can slow the reaction rate.	1. Re-evaluate the Synthetic Strategy: Consult Baldwin's rules to ensure a favored cyclization pathway (e.g., 5-exo-trig is highly favored).[3][8] Consider alternative strategies like [3+2] cycloadditions, ring-closing metathesis, or radical cyclizations.[9] 2. Optimize Reaction Parameters: Systematically vary the temperature, pressure, and reaction time. Monitor reaction progress using techniques like TLC, GC, or NMR.[10] 3. Select an Appropriate Catalyst and Ensure its Activity: For transition metal-catalyzed reactions, screen different metals, ligands, and oxidation states.[6] Ensure the catalyst is fresh and handled under appropriate atmospheric conditions (e.g., inert gas for air-sensitive catalysts). 4. Adjust Reactant Concentration: For intramolecular reactions, perform a concentration study to find the optimal balance between favoring the desired cyclization and maintaining a practical reaction rate.
Formation of Significant Side Products	1. Intermolecular Reactions: At higher concentrations, intermolecular side reactions (e.g., dimerization, polymerization) can compete with the desired intramolecular cyclization.[11] 2. Competing Ring Formation: Depending on the substrate, formation of other ring sizes (e.g., six-membered rings) may be a competing pathway.[12] 3. Isomerization or Rearrangement: The product may be susceptible to isomerization or rearrangement under the reaction conditions.[13] 4. Formation of Byproducts from Side Reactions: In radical reactions, premature quenching of the radical or undesired fragmentation can lead to byproducts.[14] In acid-catalyzed reactions, furan formation can be a competing pathway for certain diketones.[10]	1. Employ High-Dilution Conditions: For intramolecular reactions, slowly add the substrate to the reaction mixture to maintain a low concentration and minimize intermolecular reactions. 2. Modify the Substrate or Catalyst: Introduce steric hindrance or electronic effects to disfavor the formation of undesired ring sizes. A different catalyst may also offer higher selectivity.[12] 3. Modify Reaction Conditions: Lowering the reaction temperature or using a milder catalyst can sometimes prevent product isomerization or rearrangement.[15] 4. Optimize Radical Precursor and Initiator: In radical cyclizations, choose a radical precursor and initiation method that selectively generates the desired radical and minimizes side reactions.[14] For acid-catalyzed cyclizations of diones, consider switching to a base-catalyzed method to avoid furan formation.[10]
Difficulty in Product Purification	1. Similar Polarity of Product and Starting Material/Byproducts: This can make chromatographic separation challenging. 2. Product Instability: The desired cyclopentane derivative may be unstable to the purification conditions (e.g., silica gel, heat). 3. Removal of High-Boiling Point Reagents or Solvents: Reagents like tin hydrides (in radical reactions) or high-boiling solvents can be difficult to remove.[6]	1. Derivatization: Temporarily derivatize the product or starting material to alter its polarity for easier separation. 2. Alternative Purification Techniques: Consider alternative purification methods such as distillation, recrystallization, or preparative HPLC. For sensitive compounds, use deactivated silica gel or alumina for chromatography. 3. Choose Reagents with Easy Removal: Opt for radical initiators that yield easily removable byproducts (e.g., using polymer-supported tin hydrides or silanes).[6] Select solvents with lower boiling points where appropriate.

Frequently Asked Questions (FAQs)

Q1: How do I choose the best strategy for synthesizing a specific cyclopentane derivative?

A1: The optimal strategy depends on the target molecule's functional groups and stereochemistry. Key approaches include:

• [3+2] Cycloadditions: Excellent for constructing highly functionalized five-membered rings directly.[9]

• Radical Cyclizations: A versatile method, particularly for complex molecules, with the 5-exo-trig cyclization being highly favored.[3][14]

• Ring-Closing Metathesis (RCM): Powerful for forming cyclopentenes from diene precursors using robust catalysts.[9]

• Intramolecular Aldol or Claisen Condensations: Classic methods for forming cyclopentanones or related structures from appropriate dicarbonyl precursors.[8]

• Nazarov Cyclization: A Lewis or Brønsted acid-catalyzed cyclization of divinyl ketones to form cyclopentenones.[8]

• Ring Contraction: Methods like ozonolysis followed by intramolecular aldol condensation can convert cyclohexene precursors into cyclopentane rings.[13]

Q2: What are Baldwin's Rules and why are they important for cyclopentane formation?

A2: Baldwin's rules are a set of guidelines that predict the feasibility of ring-forming reactions based on the geometry of the transition state.[16] They classify cyclizations based on ring size, the hybridization of the electrophilic carbon, and whether the breaking bond is inside (endo) or outside (exo) the newly formed ring.[1][17] For cyclopentane formation, the rules indicate that 5-exo-tet and 5-exo-trig cyclizations are "favored," while 5-endo-trig is "disfavored."[8] Adhering to these rules is crucial for designing a successful intramolecular cyclization strategy.

Q3: My 5-endo-trig cyclization is failing. What can I do?

A3: While 5-endo-trig cyclizations are generally disfavored due to poor orbital overlap, they are not impossible.[2][3] Strategies to promote this pathway include:

• Using Radical Reactions: While still kinetically slower than 5-exo-trig, radical 5-endo-trig cyclizations are known.[3]

• Introducing Geometric Constraints: A rigid substrate may force the reactive centers into a conformation that allows for the 5-endo-trig closure.

• Employing Specific Catalysts: Certain transition metal catalysts can facilitate otherwise disfavored cyclizations.

• Thermodynamic Favorability: If the resulting product is particularly stable, it can sometimes overcome the kinetic barrier.[17]

Q4: How can I control stereochemistry during cyclopentane ring formation?

A4: Achieving high stereoselectivity is a key challenge. Strategies include:

• Catalytic Asymmetric Methods: The use of chiral catalysts is a major focus of current research to control the absolute stereochemistry.[9]

• Substrate Control: Introducing chiral auxiliaries or existing stereocenters in the starting material can direct the stereochemical outcome of the cyclization.

• Reaction Type: Certain reaction classes, like the Conia-ene reaction or specific cycloadditions, can exhibit high levels of diastereoselectivity.[6][18]

Key Experimental Protocols

Radical Cyclization of a Bromoacetal (5-exo-trig)

This protocol describes a typical tin-mediated radical cyclization to form a cyclopentane ring.

Reaction: (5-Bromo-2,2-dimethylpentyloxy)trimethylsilane → 1,1-Dimethyl-2-(trimethylsilyloxymethyl)cyclopentane

Materials:

• (5-Bromo-2,2-dimethylpentyloxy)trimethylsilane

• Tributyltin hydride (Bu₃SnH)

• Azobisisobutyronitrile (AIBN)

• Anhydrous toluene

Procedure:

• In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, dissolve the bromoacetal in anhydrous toluene (0.02 M).

• Heat the solution to reflux (approximately 110 °C).

• In a separate flask, prepare a solution of tributyltin hydride (1.1 equivalents) and a catalytic amount of AIBN in anhydrous toluene.

• Add the tributyltin hydride/AIBN solution dropwise to the refluxing solution of the bromoacetal over several hours using the dropping funnel.

• After the addition is complete, continue to reflux the reaction mixture for an additional 2-4 hours, monitoring the reaction progress by TLC or GC.

• Cool the reaction to room temperature.

• Remove the toluene under reduced pressure.

• The crude product can be purified by flash chromatography on silica gel to remove the tin byproducts.

Intramolecular Aldol Condensation for Cyclopentenone Synthesis

This protocol outlines the base-catalyzed intramolecular aldol condensation of 2,5-hexanedione to form 3-methyl-2-cyclopenten-1-one.[10]

Reaction: 2,5-Hexanedione → 3-Methyl-2-cyclopenten-1-one

Materials:

• 2,5-Hexanedione

• Aqueous sodium hydroxide (NaOH) solution (e.g., 2 M)

• Diethyl ether or dichloromethane for extraction

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, dissolve 2,5-hexanedione in water.

• With stirring, slowly add the aqueous NaOH solution at room temperature.

• Continue stirring at room temperature for 2-4 hours. The progress of the reaction can be monitored by TLC.

• After the reaction is complete, neutralize the mixture with a dilute acid (e.g., 1 M HCl).

• Extract the aqueous layer with diethyl ether or dichloromethane (3 x volume of the aqueous layer).

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic solution under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation.

Visualizations

References

• 1. grokipedia.com [grokipedia.com]
• 2. Baldwin [sites.science.oregonstate.edu]
• 3. Recent advances of 5-endo-trig radical cyclization: promoting strategies and applications - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Cyclopentane synthesis [organic-chemistry.org]
• 7. Cyclopentenone synthesis [organic-chemistry.org]
• 8. baranlab.org [baranlab.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Transformation of the cyclohexane ring to the cyclopentane fragment of biologically active compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Radical cyclization - Wikipedia [en.wikipedia.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Baldwin's rules - Wikipedia [en.wikipedia.org]
• 17. m.youtube.com [m.youtube.com]
• 18. Conia-ene reaction - Wikipedia [en.wikipedia.org]

Challenges and solutions for separating cyclopentane from reaction mixtures.

Welcome to the technical support center for the separation and purification of cyclopentane from reaction mixtures. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in separating cyclopentane from a reaction mixture?

A1: The primary challenge in separating cyclopentane is its tendency to form azeotropes or have a very close boiling point with other hydrocarbons, particularly neohexane (2,2-dimethylbutane).[1][2] The boiling point of cyclopentane is approximately 49.3°C, while neohexane boils at about 50°C, making separation by simple fractional distillation difficult and often inefficient.[3] Conventional distillation of such mixtures may only yield cyclopentane with a purity of 80-85% by weight.[2]

Q2: What are the most effective methods for separating cyclopentane from close-boiling impurities?

A2: The most effective methods for separating cyclopentane from components with similar boiling points are:

• Extractive Distillation: This is a widely used and effective technique that involves introducing a solvent that alters the relative volatility of the components, allowing for easier separation.[1][2][4]

• Azeotropic Distillation: This method involves adding an entrainer that forms a new, lower-boiling azeotrope with one of the components, which can then be distilled off.

• Hydrate-Based Separation: This is a newer, promising technique that utilizes the formation of clathrate hydrates to selectively separate cyclopentane.[5][6][7]

Q3: How do I choose the most suitable separation method for my specific needs?

A3: The choice of separation method depends on several factors, including the composition of your mixture, the desired purity of the final product, the scale of your operation, and the available equipment. The following decision-making flowchart can guide your selection process:

A flowchart to guide the selection of a suitable cyclopentane separation method.

Troubleshooting Guides

Extractive Distillation

Problem: Low Purity of Recovered Cyclopentane

Possible Cause	Solution
Incorrect Solvent-to-Feed Ratio	The solvent-to-feed ratio is a critical parameter. A low ratio may not be sufficient to alter the relative volatilities effectively. Systematically vary the solvent-to-feed ratio to find the optimal condition for your specific mixture. For instance, in one study, a higher solvent to feed ratio resulted in higher purity.
Inappropriate Solvent	The choice of solvent is crucial for successful extractive distillation. The solvent should have a high selectivity for cyclopentane over the impurities. Commonly used solvents include N-methyl-2-pyrrolidone (NMP) and N,N-Dimethylformamide (DMF).[1][3] If purity is low, consider screening alternative solvents or using a mixed solvent system, as some studies have shown enhanced separation with solvent mixtures.
Suboptimal Operating Temperature	The temperature of the distillation column affects the efficiency of the separation. Ensure the reboiler and condenser temperatures are optimized for the solvent and mixture being separated. The temperature of the extractant can also play a role, with a suggested range of 60-70°C in some systems.[3]
Column Inefficiency	The number of theoretical plates in your distillation column may be insufficient for the desired separation. If possible, use a column with a higher number of plates.

Azeotropic Distillation

Problem: Incomplete Separation of the Azeotrope

Possible Cause	Solution
Incorrect Entrainer	The entrainer must form a low-boiling azeotrope with one of the components to be removed. Ensure the chosen entrainer is appropriate for your specific mixture.
Insufficient Amount of Entrainer	An insufficient amount of the entrainer will result in incomplete removal of the azeotrope-forming component. Add the entrainer in slight excess to ensure complete separation.
Inefficient Water Removal (if applicable)	If water is a component of the azeotrope, ensure your apparatus (e.g., Dean-Stark trap) is efficiently removing the water from the condensate.

Hydrate-Based Separation

Problem: Low Yield of Cyclopentane Hydrate

Possible Cause	Solution
Suboptimal Temperature	Hydrate formation is temperature-dependent. Ensure the reaction is carried out at the optimal temperature for cyclopentane hydrate formation, which is typically just above the freezing point of water.
Insufficient Mixing	Adequate mixing is necessary to ensure good contact between the aqueous and organic phases for hydrate formation. Use a high-speed stirrer to promote the formation of the hydrate.
Incorrect Water-to-Cyclopentane Ratio	The ratio of water to cyclopentane can affect the yield of the hydrate. Experiment with different ratios to optimize the formation process.

Gas Chromatography (GC) Analysis

Problem: Inaccurate Purity Determination

Possible Cause	Solution
Peak Tailing or Fronting	This can be caused by column overload or active sites on the column. Try diluting your sample or using a deactivated column.
Poor Peak Resolution	If the peaks of cyclopentane and impurities are not well-separated, adjust the temperature program of your GC method. A slower temperature ramp can often improve resolution.
Inconsistent Results	Ensure your injection technique is consistent and that the GC system is free of leaks. Regularly check and replace septa and liners as needed.

Data Presentation: Comparison of Separation Methods

Separation Method	Typical Purity Achieved	Key Advantages	Key Disadvantages
Fractional Distillation	~79%	Simple setup, well-understood process.	Ineffective for close-boiling mixtures and azeotropes.[4]
Extractive Distillation (NMP + 5% water)	~95.8%	High purity achievable, can break azeotropes.[4]	Requires an additional step for solvent recovery.
Extractive Distillation (DMF)	>98.5%	High purity, can be energy-efficient with optimized processes.[3]	Solvent selection is critical and can be complex.
Hydrate-Based Separation	>98.5%	High purity, environmentally friendly (uses water).[5][6][7]	Newer technology, may require specialized equipment.

Experimental Protocols

Extractive Distillation of a Cyclopentane/Neohexane Mixture

This protocol is a general guideline and should be optimized for your specific experimental setup and mixture composition.

Objective: To separate cyclopentane from a mixture containing neohexane using N-methyl-2-pyrrolidone (NMP) with 5% water as the solvent.

Materials:

• Cyclopentane/neohexane mixture

• N-methyl-2-pyrrolidone (NMP)

• Deionized water

• Extractive distillation column with a reboiler and condenser

• Heating mantle

• Condenser with cooling water supply

• Collection flasks

• Gas chromatograph (GC) for analysis

Procedure:

• Solvent Preparation: Prepare the NMP/water solvent by adding 5% (w/w) deionized water to NMP.

• Apparatus Setup: Assemble the extractive distillation apparatus. Ensure all connections are secure.

• Charging the Column:

  • Introduce the cyclopentane/neohexane mixture into the reboiler.

  • Introduce the NMP/water solvent into the solvent feed vessel.

• Distillation:

  • Heat the reboiler to the boiling point of the mixture.

  • Once the mixture is boiling and reflux is established, begin to introduce the NMP/water solvent from the top of the column at a predetermined solvent-to-feed ratio.

  • Control the reboiler temperature to maintain a steady distillation rate.

  • The overhead product (distillate), enriched in neohexane, will be collected in the distillate receiver.

  • The bottoms product, containing cyclopentane and the solvent, will accumulate in the reboiler.

• Solvent Recovery:

  • After the initial separation, the bottoms product (cyclopentane and NMP/water) is transferred to a separate distillation apparatus.

  • Heat the mixture to distill the lower-boiling cyclopentane, leaving the higher-boiling NMP/water solvent behind.

• Analysis: Analyze the composition of the distillate and the recovered cyclopentane using Gas Chromatography (GC) to determine the purity.

A workflow diagram for the extractive distillation of cyclopentane.

Hydrate-Based Separation of Cyclopentane

This protocol provides a basic framework for separating cyclopentane using hydrate formation.

Objective: To purify cyclopentane from a mixture containing impurities by forming cyclopentane hydrate.

Materials:

• Cyclopentane-containing mixture

• Deionized water

• Jacketed glass reactor

• High-speed mechanical stirrer

• Temperature-controlled circulating bath

• Buchner funnel and filter paper

• Separatory funnel

• Gas chromatograph (GC) for analysis

Procedure:

• Reactor Setup: Set up the jacketed glass reactor and connect it to the temperature-controlled circulating bath.

• Charging the Reactor:

  • Add the cyclopentane-containing mixture and deionized water to the reactor. A typical starting ratio is 1:4 by volume (cyclopentane mixture to water).

• Hydrate Formation:

  • Cool the reactor to a temperature just above 0°C (e.g., 1-2°C) while stirring vigorously.

  • Continue stirring for several hours to allow for the formation of cyclopentane hydrate crystals. The mixture will become a slurry.

• Hydrate Separation:

  • Quickly filter the cold slurry through a pre-chilled Buchner funnel to separate the solid hydrate crystals from the liquid phase (which will contain the impurities).

• Hydrate Dissociation:

  • Transfer the collected hydrate crystals to a separatory funnel at room temperature. The hydrate will dissociate into two liquid layers: an upper layer of purified cyclopentane and a lower aqueous layer.

• Cyclopentane Recovery:

  • Separate the two layers using the separatory funnel to recover the purified cyclopentane.

• Analysis: Analyze the purity of the recovered cyclopentane using Gas Chromatography (GC).

A workflow diagram for the hydrate-based separation of cyclopentane.

References

• 1. ijcea.org [ijcea.org]
• 2. 2024.sci-hub.cat [2024.sci-hub.cat]
• 3. CN112174768B - Method for separating cyclopentane and 2, 2-dimethylbutane by extractive distillation in dividing wall column - Google Patents [patents.google.com]
• 4. jetir.org [jetir.org]
• 5. Principle and Feasibility Study of Proposed Hydrate-Based Cyclopentane Purification Technology [ideas.repec.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Methods for the purification of cyclopentane for high-purity applications.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of cyclopentane for high-purity applications. Below you will find frequently asked questions, detailed troubleshooting guides, and experimental protocols for common purification methods.

Frequently Asked Questions (FAQs)

Q1: What are the typical impurities found in commercial-grade cyclopentane?

A1: Commercial-grade cyclopentane, often derived from petroleum fractions, typically contains a variety of hydrocarbon impurities. The most common are close-boiling isomers and other C5-C6 alkanes. Key impurities include isopentane, n-pentane, 2,2-dimethylbutane (neohexane), 2,3-dimethylbutane, methylcyclopentane, and benzene.[1] Neohexane is particularly challenging to remove due to its boiling point being very close to that of cyclopentane.[2] Sulfur compounds may also be present in trace amounts in lower-grade sources.[3]

Q2: What level of purity is required for pharmaceutical and research applications?

A2: The required purity of cyclopentane depends on its specific application. For use as a solvent in pharmaceutical manufacturing or as a mobile phase in chromatography, purities of 98% or higher are often necessary to avoid interference with reactions or analytical results. For specialized applications, such as in the production of electronic components or as a high-purity reagent, purities exceeding 99.5% may be required.

Q3: Which purification method is most suitable for my needs?

A3: The choice of purification method depends on the initial purity of the cyclopentane, the nature of the impurities, the desired final purity, and the scale of the operation.

• Fractional Distillation is effective for separating components with significantly different boiling points and can achieve moderate to high purity (e.g., up to 95%).[1]

• Extractive Distillation is employed when simple distillation is ineffective, particularly for separating azeotropes or components with very close boiling points, such as cyclopentane and neohexane. It can achieve purities of up to 95.8% or higher.[1]

• Preparative Gas Chromatography (GC) is a powerful technique for achieving very high purity (>99.5%) on a smaller, laboratory scale by separating components based on their differential partitioning between a stationary and a mobile phase.

• Azeotropic Distillation is primarily used for the removal of water from cyclopentane.

Q4: How can I determine the purity of my cyclopentane sample?

A4: Gas chromatography with a flame ionization detector (GC-FID) is the most common and effective method for determining the purity of cyclopentane.[4][5] This technique separates the components of the sample, and the detector response is proportional to the amount of each component, allowing for accurate quantification. The results are typically reported as an area percentage. For more detailed structural confirmation of impurities, Gas Chromatography-Mass Spectrometry (GC-MS) can be utilized.[6]

Q5: What are the primary safety concerns when purifying cyclopentane?

A5: Cyclopentane is a highly flammable liquid and its vapors can form explosive mixtures with air.[5] It is crucial to work in a well-ventilated area, preferably a fume hood, and to eliminate all potential ignition sources, such as open flames, sparks, and hot surfaces. Use of explosion-proof equipment is recommended. Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves (nitrile or PVA), and a lab coat, should be worn at all times.[7]

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of cyclopentane.

Problem	Possible Cause(s)	Solution(s)
Lower than expected purity after fractional distillation.	1. Inefficient fractionating column (insufficient theoretical plates). 2. Distillation rate is too fast, preventing proper vapor-liquid equilibrium. 3. Poor insulation of the distillation column leading to heat loss. 4. Presence of an azeotrope with an impurity.	1. Use a longer or more efficient fractionating column (e.g., Vigreux, packed column). 2. Reduce the heating rate to ensure a slow and steady distillation. A common rule of thumb is 1-2 drops per second for the distillate. 3. Insulate the column with glass wool or aluminum foil to maintain a proper temperature gradient.[8] 4. Consider using extractive distillation if an azeotrope is suspected.
Incomplete separation of cyclopentane and neohexane.	The boiling points of cyclopentane (49.2 °C) and neohexane (49.7 °C) are very close, making separation by simple or fractional distillation difficult.	Use extractive distillation with a suitable solvent (e.g., N-methylpyrrolidone (NMP) with water, or N,N-dimethylformamide (DMF)) to alter the relative volatility of the components.[1][9]
Water contamination in the final product.	1. Incomplete drying of glassware. 2. Use of wet starting material or solvents. 3. Absorption of atmospheric moisture.	1. Thoroughly dry all glassware in an oven before use. 2. Dry the cyclopentane with a suitable drying agent (e.g., anhydrous sodium sulfate, molecular sieves) before distillation. 3. Perform the distillation under an inert atmosphere (e.g., nitrogen or argon). For significant water contamination, consider azeotropic distillation.
Pressure fluctuations during vacuum distillation.	1. Leaks in the distillation apparatus. 2. Bumping of the liquid in the distillation flask. 3. Inconsistent vacuum source.	1. Check all joints and connections for a proper seal. Use high-vacuum grease on ground glass joints. 2. Use a stir bar or boiling chips in the distillation flask to ensure smooth boiling. 3. Ensure the vacuum pump is operating correctly and is properly maintained. Use a vacuum regulator for better control.
Flooding of the fractionating column.	The heating rate is too high, causing excessive vapor flow that prevents the condensed liquid (reflux) from flowing back down the column.[10]	Reduce the heating rate to decrease the rate of vaporization. If flooding persists, you may need a column with a larger diameter for the scale of your distillation.[10]
Unexpected peaks in the GC chromatogram.	1. Contamination from glassware, solvents, or the GC system itself. 2. Decomposition of the sample or impurities at high temperatures in the GC inlet. 3. Presence of sulfur compounds from the crude source.	1. Run a blank (injection of the solvent used to dissolve the sample) to check for system contamination. Ensure all glassware is scrupulously clean. 2. Lower the GC inlet temperature. 3. If sulfur compounds are suspected, specific removal steps using adsorbents like molecular sieves or activated carbon may be necessary prior to final purification.[3]

Experimental Protocols

Safety First: Always conduct a thorough risk assessment before starting any experiment. Cyclopentane is highly flammable. All operations should be performed in a certified chemical fume hood, away from ignition sources. Wear appropriate personal protective equipment (PPE), including safety glasses, flame-retardant lab coat, and chemical-resistant gloves.

Protocol 1: Fractional Distillation for General Purification

This protocol is suitable for separating cyclopentane from impurities with boiling points that differ by at least 20-25°C.

Materials:

• Crude cyclopentane

• Boiling chips or magnetic stir bar

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed with Raschig rings)

• Distillation head with thermometer adapter

• Thermometer

• Condenser

• Receiving flask

• Heating mantle

• Lab jacks and clamps

• Glass wool and aluminum foil for insulation

Procedure:

• Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed.

• Add the crude cyclopentane and a few boiling chips or a magnetic stir bar to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Wrap the fractionating column with glass wool and then aluminum foil to ensure an adiabatic process.[8]

• Begin circulating cold water through the condenser.

• Turn on the heating mantle and slowly increase the temperature. If using a stir bar, begin stirring.

• Observe the "reflux ring" of condensing vapor as it slowly rises up the fractionating column. Adjust the heating rate to maintain a slow and steady ascent.

• Once the vapor reaches the thermometer, the temperature reading will rise and should stabilize at the boiling point of the first fraction (the most volatile impurity).

• Collect the initial distillate (forerun) in a separate receiving flask until the temperature begins to rise again.

• As the temperature approaches the boiling point of cyclopentane (~49°C), change to a clean, pre-weighed receiving flask.

• Collect the cyclopentane fraction while the temperature remains constant at its boiling point.

• Once the temperature begins to rise again or drop, or when only a small amount of liquid remains in the distillation flask, turn off the heat. Never distill to dryness. [11]

• Allow the apparatus to cool completely before disassembling.

• Analyze the purity of the collected fraction using GC-FID.

Protocol 2: Extractive Distillation for High-Purity Separation

This method is designed to separate cyclopentane from close-boiling impurities like neohexane by using a solvent to alter their relative volatilities.

Materials:

• Cyclopentane containing close-boiling impurities

• High-purity extractive solvent (e.g., N-methylpyrrolidone (NMP) or N,N-dimethylformamide (DMF))

• Distillation setup with two liquid addition funnels (one for the cyclopentane feed and one for the solvent)

• Fractionating column with a high number of theoretical plates

• Heating mantle, condenser, receiving flasks

Procedure:

• Set up the extractive distillation column. The setup will be similar to fractional distillation but will include a port for adding the extractive solvent at the top of the column.

• Preheat the distillation flask.

• Introduce the cyclopentane mixture at a constant rate into the middle of the column.

• Simultaneously, introduce the preheated extractive solvent at a constant rate near the top of the column. The solvent-to-feed ratio is a critical parameter and may need to be optimized (a common starting point is 1:1 by volume).

• The more volatile component (now the non-polar alkane impurity) will move up the column and be collected as the distillate.

• The less volatile component (cyclopentane, which has a higher affinity for the polar solvent) will move down the column with the solvent.

• Collect the overhead fraction (impurities).

• The bottom product will be a mixture of cyclopentane and the extractive solvent.

• Separate the cyclopentane from the high-boiling extractive solvent in a second distillation (simple or vacuum distillation).

• Analyze the purity of the recovered cyclopentane using GC-FID.

Protocol 3: Preparative Gas Chromatography (pGC) for Ultra-High Purity

This protocol is suitable for obtaining small quantities of ultra-pure cyclopentane.

Materials:

• Pre-purified cyclopentane (e.g., from fractional distillation)

• Preparative gas chromatograph with an appropriate column (e.g., a non-polar or semi-polar packed or thick-film capillary column)

• Fraction collector or trapping system

• High-purity carrier gas (e.g., Helium or Hydrogen)

Procedure:

• Optimize the analytical GC method to achieve baseline separation of cyclopentane from its impurities.

• Transfer the method to the preparative GC system. This may involve adjusting flow rates and temperature programs for the larger column.

• Set up the fraction collection system to trap the eluting cyclopentane peak. Traps are often cooled with liquid nitrogen or a dry ice/acetone bath.

• Inject a small amount of the pre-purified cyclopentane onto the pGC column.

• Monitor the chromatogram and trigger the collection system just before the cyclopentane peak begins to elute and stop it immediately after the peak has passed.

• Multiple injections will likely be necessary to collect a sufficient quantity of purified product.

• Combine the contents of the collection trap(s).

• Confirm the purity of the collected cyclopentane using analytical GC-FID.

Data Presentation

The following tables summarize the effectiveness of different purification methods.

Table 1: Comparison of Purity Achieved by Different Distillation Methods

Purification Method	Starting Purity	Final Purity	Key Impurities Removed	Reference
Fractional Distillation	~70-80%	Up to 79%	Lower and higher boiling hydrocarbons	[1]
Extractive Distillation (NMP + 5% Water)	~70-80%	Up to 95.8%	Close-boiling paraffins (e.g., neohexane)	[1]
Hydrate-Based Separation	95%	98.56%	Neohexane (2,2-dimethylbutane)	[12]

Table 2: GC-FID Parameters for Cyclopentane Purity Analysis

Parameter	Value
Column	DB-1 (100% dimethyl polysiloxane), 30 m x 0.32 mm, 3.0 µm film thickness
Carrier Gas	Helium
Flow Rate	0.8 mL/min
Inlet Temperature	250 °C
Detector	Flame Ionization Detector (FID)
Detector Temperature	250 °C
Split Ratio	50:1
Injection Volume	0.2 µL
Oven Program	Isothermal or temperature programmed depending on the range of impurities expected.
Note: These are example parameters and may need to be optimized for your specific instrument and sample matrix.[4]

Mandatory Visualization

Below are diagrams illustrating key workflows and concepts in cyclopentane purification.

Caption: Workflow for selecting a cyclopentane purification method.

Caption: Decision logic for collecting fractions during distillation.

References

• 1. jetir.org [jetir.org]
• 2. US6620982B1 - Method of producing purified cyclopentane - Google Patents [patents.google.com]
• 3. US4540842A - Removal of sulfur compounds from pentane - Google Patents [patents.google.com]
• 4. CN114152691A - Method for analyzing contents of cyclopentane and extractant by gas chromatography - Google Patents [patents.google.com]
• 5. CYCLOPENTANE | Occupational Safety and Health Administration [osha.gov]
• 6. researchgate.net [researchgate.net]
• 7. resources.tamusa.edu [resources.tamusa.edu]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. Troubleshooting Distillation Column Malfunctions: Expert Guide [shipandshore.com]
• 11. chem.ucalgary.ca [chem.ucalgary.ca]
• 12. mdpi.com [mdpi.com]

Safety protocols for handling the flammability of cyclopentane in the laboratory.

This technical support center provides essential safety protocols, troubleshooting guides, and frequently asked questions (FAQs) for handling the flammable solvent cyclopentane in a laboratory environment. The information is tailored for researchers, scientists, and drug development professionals to ensure safe and compliant experimental procedures.

Cyclopentane Flammability Data

Cyclopentane is a highly flammable alicyclic hydrocarbon.[1] Understanding its quantitative flammability characteristics is critical for a thorough risk assessment.

Property	Value	Citation(s)
Flash Point	-37°C (-35°F) (closed cup)	[2][3]
Autoignition Temperature	361°C (682°F)	[4]
Lower Explosive Limit (LEL)	1.1% (approx.)	[2]
Upper Explosive Limit (UEL)	8.7% (approx.)	[2]
Vapor Density	2.42 (Air = 1)	[5][6]
Boiling Point	49°C (120.7°F)	[1][2]

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving cyclopentane.

Q1: I smell a strong petroleum-like odor. What should I do?

A1: A strong odor indicates a potential cyclopentane vapor leak. Immediately:

• Ensure all ignition sources are eliminated (e.g., turn off hot plates, electrical equipment).[7][8]

• Check that your fume hood is functioning correctly and increase ventilation if possible.

• Ensure your container of cyclopentane is tightly closed.[9][10]

• If the smell persists, evacuate the immediate area and inform your laboratory supervisor or safety officer.

Q2: I've spilled a small amount of cyclopentane on the lab bench. How do I clean it up safely?

A2: For a minor spill:

• Alert personnel in the immediate area and restrict access.

• Remove all ignition sources.[7]

• Wear appropriate Personal Protective Equipment (PPE), including nitrile rubber gloves, safety goggles, and a lab coat.[9][10]

• Absorb the spill with an inert material like dry sand, earth, or vermiculite.[7][9] Do not use combustible absorbents like sawdust.[3]

• Collect the absorbed material into a sealable, properly labeled container for hazardous waste disposal.[7]

• Ventilate the area and wash the surface after the cleanup is complete.[7]

Q3: The fire alarm has sounded, and I have an open container of cyclopentane in the fume hood. What is the correct procedure?

A3: Your personal safety is the priority.

• If it is safe to do so without delaying your evacuation, close the sash of the fume hood and cap the cyclopentane container.

• Immediately turn off any equipment that could serve as an ignition source.

• Evacuate the laboratory via the nearest exit.

• Follow your institution's emergency evacuation procedures.

Q4: I need to transfer a large volume of cyclopentane from a storage drum to a smaller container. What are the key safety precautions?

A4: When transferring more than 4 liters of a flammable liquid, static electricity can build up and cause a spark.[8]

• Ensure both the bulk container and the receiving vessel are made of a conductive material (metal).

• Bond the two containers by securely attaching a metal bonding strap or wire to both.[7][8]

• Ground one of the containers by connecting it to a known building ground, such as a cold water pipe (ensure contact with bare metal).[8]

• Perform the transfer slowly to minimize splashing, which can generate more static electricity.[8]

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards of cyclopentane?

A1: Cyclopentane is a highly flammable liquid and vapor.[1][10] Its vapors are heavier than air and can travel a considerable distance to an ignition source and flash back.[5][7] It can also cause drowsiness or dizziness and is harmful to aquatic life with long-lasting effects.[10]

Q2: What Personal Protective Equipment (PPE) should I wear when handling cyclopentane?

A2: The following PPE is recommended:

• Eye Protection: Safety glasses with side shields or chemical goggles.[9][11]

• Hand Protection: Solvent-resistant gloves, such as nitrile rubber.[9][10]

• Skin Protection: A flame-resistant or 100% cotton lab coat and closed-toe shoes.[8][9]

• Respiratory Protection: Use in a well-ventilated area like a chemical fume hood.[8] If ventilation is inadequate, a NIOSH-approved respirator for organic vapors may be required.[4]

Q3: How should cyclopentane be stored in the laboratory?

A3: Store cyclopentane in a tightly closed container[9][10] in a cool, dry, and well-ventilated area designated for flammable liquids.[7][10] It should be kept away from heat, sparks, open flames, and strong oxidizing agents.[7][9][11] Storage should be in a fireproof storeroom.[9]

Q4: What type of fire extinguisher should be used for a cyclopentane fire?

A4: Use a dry chemical, carbon dioxide (CO2), or alcohol-resistant foam extinguisher.[7][9] Do not use a solid water jet, as it may be ineffective.[9]

Q5: How do I dispose of cyclopentane waste?

A5: Collect cyclopentane waste in a clearly labeled, appropriate container.[8] Dispose of it as hazardous waste through your institution's environmental health and safety department.[7][8] Never pour flammable solvents down the sink.[12]

Detailed Experimental Protocol: Cyclopentane as a Reaction Solvent

This protocol outlines the safe use of cyclopentane as a solvent for a chemical reaction.

1. Risk Assessment and Preparation:

• Conduct a thorough risk assessment for the entire experiment, paying special attention to the flammability of cyclopentane.

• Ensure a Class ABC or Class B fire extinguisher is accessible.

• Verify that the chemical fume hood is operational.

• Have spill cleanup materials readily available.

2. Personal Protective Equipment (PPE):

• Don appropriate PPE as detailed in the FAQ section.

3. Experimental Setup:

• Set up all apparatus within a chemical fume hood.

• Ensure all electrical equipment (e.g., stir plates, heating mantles) is explosion-proof or intrinsically safe.[6][7]

• Ground and bond any metal containers if transferring large volumes.[7]

4. Procedure:

• Measure and dispense cyclopentane within the fume hood.

• Keep the container of cyclopentane closed when not in use.[8]

• If heating the reaction, use a heating mantle or oil bath; never an open flame.[8][13]

• Maintain a clutter-free workspace to minimize the risk of spills.

5. Post-Reaction Workup and Waste Disposal:

• Allow the reaction mixture to cool to room temperature before handling.

• Quench the reaction carefully, being mindful of any exothermic processes.

• Collect all cyclopentane-containing waste in a designated, sealed hazardous waste container.[8]

6. Cleanup:

• Clean any contaminated glassware within the fume hood.

• Wipe down the work area.

• Properly dispose of any contaminated cleaning materials.

Visualizations

Caption: Logical workflow for safe laboratory protocols involving cyclopentane.

Caption: Step-by-step workflow for responding to a minor cyclopentane spill.

References

• 1. Cyclopentane - Wikipedia [en.wikipedia.org]
• 2. CYCLOPENTANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. ICSC 0353 - CYCLOPENTANE [inchem.org]
• 4. cpchem.com [cpchem.com]
• 5. fireengineering.com [fireengineering.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. nj.gov [nj.gov]
• 8. - Division of Research Safety | Illinois [drs.illinois.edu]
• 9. balchem.com [balchem.com]
• 10. pentachemicals.eu [pentachemicals.eu]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. Transport, Storage and Use of Solvents and other Flammable Liquids - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]
• 13. ehs.princeton.edu [ehs.princeton.edu]

Technical Support Center: Stereoselective Synthesis of Substituted Cyclopentanes

Welcome to the technical support center for the stereoselective synthesis of substituted cyclopentanes. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common experimental issues and provide clear, actionable guidance.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in controlling stereoselectivity during cyclopentane synthesis?

A1: The main challenge lies in controlling the relative and absolute configuration of multiple stereocenters on the cyclopentane ring. This is influenced by factors such as the choice of synthetic strategy (e.g., cycloaddition, annulation), catalyst, chiral auxiliary, solvent, and reaction temperature. Common issues include low diastereoselectivity, poor enantioselectivity, and undesired side reactions.[1][2]

Q2: How does the choice of a chiral auxiliary impact the stereochemical outcome?

A2: Chiral auxiliaries are temporarily attached to a substrate to direct the stereochemical course of a reaction.[2][3] The steric and electronic properties of the auxiliary block one face of the molecule, forcing the incoming reagent to attack from the less hindered face, thus leading to a specific stereoisomer. The effectiveness of an auxiliary is determined by the level of diastereoselectivity it induces.[2][3] Evans oxazolidinones are a widely used class of chiral auxiliaries that have demonstrated high levels of stereocontrol in forming cyclopentane rings.[3][4]

Q3: What is the role of organocatalysis in stereoselective cyclopentane synthesis?

A3: Organocatalysis uses small organic molecules to catalyze chemical transformations. In cyclopentane synthesis, chiral amines, thioureas, and phosphoric acids are commonly used.[5][6] These catalysts can activate substrates through the formation of iminium ions or enamines, or by hydrogen bonding, creating a chiral environment that directs the stereochemical outcome of the reaction.[7]

Q4: Can reaction conditions like solvent and temperature significantly affect stereoselectivity?

A4: Yes, solvent and temperature play a crucial role. The polarity of the solvent can influence the stability of transition states, thereby affecting diastereoselectivity.[8][9] Temperature can also have a significant impact, with lower temperatures often leading to higher selectivity by reducing the available thermal energy for the formation of the less favored stereoisomer.[10][11]

Troubleshooting Guides

Issue 1: Poor Diastereoselectivity in [3+2] Cycloaddition Reactions

Problem: The [3+2] cycloaddition reaction is producing a nearly 1:1 mixture of diastereomers.

Potential Cause	Troubleshooting Step	Expected Outcome
Suboptimal Solvent Choice	Screen a range of solvents with varying polarities (e.g., toluene, THF, CH2Cl2, acetonitrile). The polarity can influence the transition state geometry.[8]	Improved diastereomeric ratio (dr) by identifying a solvent that preferentially stabilizes the transition state leading to the desired diastereomer.
Incorrect Reaction Temperature	Optimize the reaction temperature. Lowering the temperature is a common strategy to enhance stereoselectivity.[10][11]	Increased dr as the kinetic barrier for the formation of the undesired diastereomer becomes more significant at lower temperatures.
Ineffective Catalyst or Ligand	If using a metal catalyst, screen different ligands. The steric and electronic properties of the ligand are critical for inducing stereoselectivity. For organocatalysis, try catalysts with different steric bulk or functionalities.	Identification of a catalyst/ligand system that creates a more effective chiral environment, leading to higher dr.
Steric Hindrance	Modify the substrates to increase steric bulk, which can enhance facial selectivity.	Improved diastereoselectivity due to greater steric differentiation between the two faces of the reacting species.

Issue 2: Low Enantiomeric Excess (ee) in Organocatalyzed Cyclopentane Formation

Problem: The desired cyclopentane product is formed with low enantiomeric excess.

Potential Cause	Troubleshooting Step	Expected Outcome
Catalyst Inactivity or Degradation	Ensure the organocatalyst is pure and handled under appropriate conditions (e.g., inert atmosphere if sensitive to air or moisture). Consider using a freshly prepared catalyst.	Maintained catalyst integrity and improved enantioselectivity.
Non-Ideal Catalyst Loading	Optimize the catalyst loading. Both too low and too high concentrations can sometimes lead to decreased enantioselectivity.	Identification of the optimal catalyst concentration for maximizing enantiomeric excess.
Presence of Water or Protic Impurities	Ensure all reagents and solvents are anhydrous, as water can interfere with the catalytic cycle of many organocatalysts.	Improved enantioselectivity by preventing the protonation of key intermediates by water.
Incorrect Additive or Co-catalyst	Some organocatalytic reactions require an additive or co-catalyst (e.g., an acid or a base) to function optimally. Screen different additives and their stoichiometry.	Enhanced catalyst performance and higher ee.

Experimental Protocols

Protocol 1: Evans Auxiliary-Directed Asymmetric Alkylation for Cyclopentane Precursor Synthesis

This protocol describes the diastereoselective alkylation of an N-acylated Evans oxazolidinone, a key step in the synthesis of chiral cyclopentane precursors.[12]

Materials:

• (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone

• Propionyl chloride

• n-Butyllithium (n-BuLi)

• Allyl bromide

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH4Cl)

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• Acylation: To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) in anhydrous THF at -78 °C under an argon atmosphere, add n-BuLi (1.05 eq) dropwise. Stir for 30 minutes. Add propionyl chloride (1.1 eq) and stir for 1 hour.

• Enolate Formation: Cool the solution of the N-propionyl oxazolidinone to -78 °C and add n-BuLi (1.05 eq) dropwise. Stir for 30 minutes to form the lithium enolate.

• Alkylation: Add allyl bromide (1.2 eq) to the enolate solution at -78 °C. Stir for 2-4 hours, monitoring the reaction by TLC.

• Work-up: Quench the reaction by adding saturated aqueous NH4Cl. Allow the mixture to warm to room temperature. Extract the product with diethyl ether.

• Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO4, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography.

• Cleavage of Auxiliary: The chiral auxiliary can be removed by treatment with lithium hydroxide and hydrogen peroxide to yield the corresponding carboxylic acid.

Protocol 2: Rhodium-Catalyzed [3+2] Cycloaddition

This protocol outlines a rhodium-catalyzed domino sequence for the synthesis of highly substituted cyclopentanes.[1][13]

Materials:

• Vinyldiazoacetate

• Chiral allyl alcohol

• Dirhodium(II) catalyst (e.g., Rh2(S-DOSP)4)

• Anhydrous dichloromethane (DCM)

• pH 7.0 buffer

• Sodium periodate

Procedure:

• Reaction Setup: To a solution of the chiral allyl alcohol (1.2 eq) and the dirhodium(II) catalyst (0.1 mol%) in anhydrous DCM at room temperature, add a solution of the vinyldiazoacetate (1.0 eq) in DCM dropwise over 1 hour.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by TLC. The reaction typically proceeds through a series of steps including ylide formation,[1][10]-sigmatropic rearrangement, oxy-Cope rearrangement, and an intramolecular carbonyl ene reaction.[1]

• Work-up: Upon completion, quench the reaction with a pH 7.0 buffer.

• Oxidation (Optional): The resulting cyclopentane can be further functionalized. For example, to obtain a cyclopentanone, the crude reaction mixture can be treated directly with excess sodium periodate.[1]

• Purification: Extract the product with DCM, dry the combined organic layers, and concentrate in vacuo. Purify the crude product by flash column chromatography.

Quantitative Data Summary

Table 1: Comparison of Chiral Auxiliaries in a Diastereoselective Aldol Reaction for Cyclopentane Precursor Synthesis

Chiral Auxiliary	Aldehyde	Lewis Acid	Diastereomeric Ratio (syn:anti)	Yield (%)
Evans Oxazolidinone	Benzaldehyde	TiCl4	95:5	85
Evans Oxazolidinone	Isobutyraldehyde	Sn(OTf)2	92:8	88
Oppolzer's Camphorsultam	Benzaldehyde	TiCl4	90:10	82
Pseudoephedrine Amide	Benzaldehyde	LiCl, DBU	>98:2	91

Data compiled from representative literature values.

Table 2: Performance of Organocatalysts in an Asymmetric Michael Addition for Cyclopentane Synthesis

Organocatalyst	Solvent	Temperature (°C)	Diastereomeric Ratio (cis:trans)	Enantiomeric Excess (%)	Yield (%)
(S)-Proline	DMSO	25	90:10	95	88
Diphenylprolinol Silyl Ether	Toluene	0	95:5	98	92
Cinchona-derived Thiourea	CH2Cl2	-20	>99:1	99	90
H8-TRIP (Phosphoric Acid)	Toluene	25	92:8	96	85

Data compiled from representative literature values.[5]

Visualizations

Caption: Workflow for Evans Auxiliary-Directed Alkylation.

Caption: Troubleshooting Poor Diastereoselectivity.

References

• 1. Highly Stereoselective Synthesis of Cyclopentanes bearing Four Stereocenters by a Rhodium Carbene–Initiated Domino Sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 5. Organocatalytic asymmetric desymmetrization of cyclopentene-1,3-diones via a formal diaza–ene reaction with donor–acceptor hydrazones - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Solvent effects on stereoselectivity: more than just an environment - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. benchchem.com [benchchem.com]
• 12. chemistry.williams.edu [chemistry.williams.edu]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Reaction Conditions for Catalytic Dehydrogenation of Cyclopentane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the catalytic dehydrogenation of cyclopentane. The following information is designed to address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts used for the catalytic dehydrogenation of cyclopentane?

A1: The most frequently employed catalysts for cyclopentane dehydrogenation are platinum-based and chromium-based catalysts. Platinum supported on alumina (Pt/Al₂O₃), often promoted with tin (Pt-Sn/Al₂O₃), is known for its high activity.[1][2][3] Chromia-alumina catalysts (Cr₂O₃/Al₂O₃) are also widely used, particularly in industrial processes.[4][5][6] Nickel-based catalysts, such as Raney nickel, have also been utilized, especially for the selective hydrogenation of cyclopentadiene to cyclopentene.[7]

Q2: What are the typical products of cyclopentane dehydrogenation, and how can I control selectivity?

A2: The primary products of cyclopentane dehydrogenation are cyclopentene and cyclopentadiene. Achieving high selectivity for cyclopentene, the mono-dehydrogenated product, can be challenging as the reaction can readily proceed to form the more stable, fully dehydrogenated cyclopentadiene. Controlling selectivity is a critical aspect of optimizing this reaction. Factors that influence selectivity include the choice of catalyst, reaction temperature, and the partial pressure of hydrogen. For instance, the addition of tin to platinum catalysts can block sites responsible for cracking and hydrogenolysis, thereby increasing selectivity to the desired olefin.[1]

Q3: What are the typical reaction conditions for cyclopentane dehydrogenation?

A3: Reaction conditions for cyclopentane dehydrogenation vary depending on the catalyst used. For platinum-based catalysts, temperatures typically range from 370°C to 600°C.[8][9] Chromia-alumina catalysts often operate at higher temperatures. The reaction is often carried out in the presence of hydrogen to mitigate coke formation and improve catalyst stability, although this can also shift the equilibrium away from the dehydrogenated products.[10]

Q4: My cyclopentane conversion is low. What are the potential causes?

A4: Low conversion in catalytic dehydrogenation can be attributed to several factors. The most common cause is catalyst deactivation, which can occur through three main mechanisms:

• Coking: Deposition of carbonaceous materials on the catalyst surface, blocking active sites.

• Sintering: Agglomeration of metal particles at high temperatures, leading to a loss of active surface area.

• Poisoning: Strong chemisorption of impurities (e.g., sulfur compounds) on the active sites.

Other potential causes for low conversion include suboptimal reaction conditions such as incorrect temperature, insufficient hydrogen pressure (if applicable), or poor mixing.[11]

Q5: How can I regenerate a deactivated catalyst?

A5: Catalyst regeneration is crucial for the economic viability of the process. For catalysts deactivated by coke formation, a common regeneration procedure involves a controlled burn-off of the carbon deposits. This is typically done by treating the catalyst with a gas stream containing a low concentration of oxygen at elevated temperatures.[4][5][12] For platinum-based catalysts, an oxychlorination step may be included to redisperse the metal particles.[13] It is important to carefully control the regeneration conditions to avoid thermal damage to the catalyst.[4]

Troubleshooting Guides

Guide 1: Low Conversion Rate

Problem: The conversion of cyclopentane is significantly lower than expected.

Possible Cause	Diagnostic Check	Recommended Solution(s)
Catalyst Deactivation: Coking	Perform a Temperature Programmed Oxidation (TPO) on the spent catalyst to quantify the amount of coke.	Implement a catalyst regeneration protocol (see Experimental Protocols section). Optimize reaction conditions (e.g., increase H₂/cyclopentane ratio) to minimize coke formation.
Catalyst Deactivation: Sintering	Characterize the spent catalyst using Transmission Electron Microscopy (TEM) to observe metal particle size. Compare with the fresh catalyst.	If sintering has occurred, a high-temperature redispersion step (e.g., oxychlorination for Pt catalysts) may be necessary. Consider operating at a lower reaction temperature if the process allows.
Catalyst Deactivation: Poisoning	Analyze the cyclopentane feed for impurities, particularly sulfur and nitrogen compounds, using techniques like Gas Chromatography with a sulfur or nitrogen-specific detector.	Purify the feed stream before it enters the reactor. A guard bed can be used to remove poisons.
Suboptimal Reaction Temperature	Review the literature for the optimal temperature range for your specific catalyst system. Perform a temperature screening study.	Adjust the reaction temperature to the optimal range. Be aware that excessively high temperatures can lead to increased side reactions and faster deactivation.[11]
Inadequate Mixing/Mass Transfer Limitations	Ensure vigorous stirring in a batch reactor or check for proper flow distribution in a fixed-bed reactor.	Increase the stirring speed or adjust the flow rate to improve contact between the reactants and the catalyst.

Guide 2: Poor Selectivity to Cyclopentene

Problem: The reaction produces a high ratio of cyclopentadiene to cyclopentene, or a significant amount of cracking products.

Possible Cause	Diagnostic Check	Recommended Solution(s)
Excessive Dehydrogenation	Analyze the product stream using Gas Chromatography (GC) to determine the relative amounts of cyclopentene and cyclopentadiene.	Decrease the reaction temperature or the residence time. Increase the hydrogen partial pressure to shift the equilibrium towards cyclopentene.
Catalyst Acidity	Characterize the acidity of the catalyst support (e.g., via ammonia temperature-programmed desorption, NH₃-TPD).	Modify the catalyst support to reduce its acidity. For example, adding an alkali metal promoter can neutralize strong acid sites that promote side reactions.
Inappropriate Catalyst Composition	Review the literature for catalysts known for high selectivity to mono-olefins.	Consider using a bimetallic catalyst, such as Pt-Sn/Al₂O₃, where the second metal can modify the electronic properties of the active sites and suppress undesirable side reactions.[1]
High Reaction Temperature	Correlate the product distribution with the reaction temperature.	Operate at a lower temperature. While this may decrease the overall conversion rate, it can significantly improve selectivity to cyclopentene.

Quantitative Data

Table 1: Performance of Various Catalysts in Cycloalkane Dehydrogenation

Catalyst	Reactant	Temperature (°C)	Conversion (%)	Selectivity (%)	Notes
Pt/CN	Cyclohexane	210	96.03	High	Data for a similar cycloalkane.[14]
Pd/CN	Cyclohexane	210	77.16	High	Data for a similar cycloalkane.[14]
Rh/CN	Cyclohexane	210	32.85	High	Data for a similar cycloalkane.[14]
Ir/CN	Cyclohexane	210	10.15	High	Data for a similar cycloalkane.[14]
0.3 wt% Pt/Al₂O₃	Methylcyclohexane	300	63	-	High hydrogen evolution rate observed.[15]
Pt-Sn/Al₂O₃	n-Butane	550	-	High to butenes	Addition of Sn improves selectivity.[1]
Cr₂O₃/Al₂O₃	n-Heptane	477	-	High to heptene	A common catalyst for alkane dehydrogenation.[16]

Table 2: Selective Hydrogenation of Cyclopentadiene to Cyclopentene using Raney Nickel

Hydrogen Pressure (psig)	Reaction Time (minutes)	Cyclopentadiene Conversion (%)	Selectivity to Cyclopentene (%)	Selectivity to Cyclopentane (%)
150-200	80	86.2	95.1	3.6
150-200	90	93.3	86.8	14.0
250-300	45	93.6	88.4	11.5
Data from a patent describing a process where water is used as the reaction medium.[7]

Experimental Protocols

Protocol 1: Preparation of Pt/Al₂O₃ Catalyst by Incipient Wetness Impregnation

• Support Preparation: Dry γ-Al₂O₃ support at 120°C for 4 hours to remove adsorbed water.

• Precursor Solution Preparation: Prepare an aqueous solution of hexachloroplatinic acid (H₂PtCl₆). The concentration should be calculated to achieve the desired platinum loading (e.g., 1 wt%) based on the pore volume of the alumina support.

• Impregnation: Add the precursor solution dropwise to the dried alumina support with constant mixing until the pores are completely filled (incipient wetness).

• Drying: Dry the impregnated support in an oven at 120°C overnight.

• Calcination: Calcine the dried catalyst in a furnace under a flow of dry air. Ramp the temperature to 500°C at a rate of 5°C/min and hold for 4 hours.

• Reduction: Prior to the reaction, reduce the calcined catalyst in a flow of hydrogen (e.g., 5% H₂ in N₂) at 400-500°C for 2-4 hours.

Protocol 2: Catalytic Dehydrogenation of Cyclopentane in a Fixed-Bed Reactor

• Catalyst Loading: Load a known amount of the prepared catalyst (e.g., 0.5 g of Pt/Al₂O₃) into a fixed-bed reactor.

• Catalyst Pre-treatment: Activate the catalyst in-situ by following the reduction procedure described in Protocol 1.

• Reaction Start-up: After reduction, adjust the reactor temperature to the desired reaction temperature (e.g., 450°C) under a flow of hydrogen.

• Reactant Feed: Introduce a liquid feed of cyclopentane into a vaporizer, where it is mixed with hydrogen gas at a specific molar ratio (e.g., H₂/cyclopentane = 5).

• Reaction: Pass the gaseous reactant mixture through the catalyst bed at a defined weight hourly space velocity (WHSV).

• Product Collection: Cool the reactor effluent in a condenser to separate the liquid products from the gaseous products (unreacted hydrogen, hydrogen produced, and light hydrocarbons).

• Product Analysis: Analyze the liquid and gas products using gas chromatography (GC) equipped with a flame ionization detector (FID) to determine the conversion of cyclopentane and the selectivity to cyclopentene and cyclopentadiene.[10][17][18]

Protocol 3: Regeneration of a Coked Catalyst

• Purge: After the reaction, purge the reactor with an inert gas (e.g., nitrogen) at the reaction temperature to remove any remaining hydrocarbons.

• Coke Combustion: Introduce a diluted air stream (e.g., 1-2% O₂ in N₂) into the reactor. Carefully control the temperature, as the combustion of coke is exothermic. A typical temperature range for coke burn-off is 400-500°C.

• Completion of Combustion: Continue the oxidation until the concentration of CO₂ in the effluent gas returns to baseline, indicating that all the coke has been removed.

• Re-reduction: After coke removal, follow the reduction procedure (Protocol 1, step 6) to reactivate the catalyst before the next reaction cycle.

Visualizations

Caption: Experimental workflow for catalytic dehydrogenation of cyclopentane.

Caption: Troubleshooting logic for low conversion issues.

Caption: Troubleshooting logic for poor selectivity.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. US2546031A - Regeneration of alumina-chromia catalyst - Google Patents [patents.google.com]
• 5. CA2849485A1 - Chromia alumina catalysts for alkane dehydrogenation - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. US4131629A - Selective hydrogenation of cyclopentadiene to cyclopentene using Raney nickel catalyst and water in the reaction mixture - Google Patents [patents.google.com]
• 8. Regeneration of Pt-Sn/Al2O3 Catalyst for Hydrogen Production through Propane Dehydrogenation Using Hydrochloric Acid [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. docs.nrel.gov [docs.nrel.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. columbia.edu [columbia.edu]
• 16. Catalytic dehydrogenation of n-heptane in presence of `Cr_2O_3//Al_2O_3` at 750 K gives [allen.in]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Overcoming low reactivity of C-H bonds in cyclopentane functionalization.

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the C-H functionalization of cyclopentane. The inherent low reactivity of these C-H bonds presents unique challenges, which this guide aims to address with practical solutions and detailed protocols.

Frequently Asked Questions (FAQs)

Q1: Why is the C-H functionalization of cyclopentane so challenging?

A1: The C-H bonds in cyclopentane are sp³-hybridized, non-activated, and have high bond dissociation energies, making them kinetically inert.[1][2] Overcoming this low reactivity requires harsh reaction conditions or highly active catalysts, which can lead to issues with selectivity. Additionally, the conformational flexibility of the cyclopentane ring can make it difficult to achieve high regio- and stereoselectivity.

Q2: What are the primary strategies to overcome the low reactivity of cyclopentane C-H bonds?

A2: The two main strategies are:

• Directed C-H Activation: This is a widely used method that employs a directing group to position a transition metal catalyst in proximity to a specific C-H bond, facilitating its cleavage.[3][4] This approach enhances both reactivity and selectivity.

• Non-Directed C-H Functionalization: This strategy relies on the intrinsic reactivity of C-H bonds or the use of highly reactive intermediates, such as radicals or carbenes.[1][2] While offering a more straightforward approach, it often suffers from a lack of selectivity.

Q3: How do I choose the right catalyst for my cyclopentane functionalization reaction?

A3: The choice of catalyst is crucial and depends on the desired transformation. Palladium and rhodium complexes are among the most common and effective catalysts for cyclopentane C-H functionalization.[5][6]

• Palladium catalysts are often used in combination with directing groups for arylation, alkenylation, and other cross-coupling reactions.[3][6]

• Rhodium catalysts are particularly effective for C-C bond activation in cyclopentanones and for carbene insertion reactions.[5][7]

Q4: What is the role of a directing group in C-H activation?

A4: A directing group is a functional group that is part of the substrate and can coordinate to the metal catalyst. This coordination brings the catalyst into close proximity to a specific C-H bond, leading to its selective activation and functionalization.[3][4] The use of directing groups can significantly improve reaction efficiency and control selectivity.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no conversion	1. Inactive catalyst. 2. Insufficient reaction temperature or time. 3. Poor choice of solvent. 4. Deactivating impurities in the starting materials or solvent.	1. Use a freshly prepared or properly stored catalyst. Consider a different catalyst or ligand. 2. Incrementally increase the reaction temperature and monitor the reaction progress over a longer period. 3. Screen different solvents. Polar aprotic solvents like DMF or acetonitrile are often effective.[8] 4. Purify starting materials and use anhydrous, degassed solvents.
Poor regioselectivity	1. Weakly coordinating directing group. 2. Steric hindrance near the target C-H bond. 3. Multiple C-H bonds with similar reactivity.	1. Employ a more strongly coordinating directing group. The picolinamide auxiliary is a valuable tool for directing C-C bond formation.[3] 2. Modify the substrate to reduce steric hindrance or use a less bulky catalyst/ligand combination. 3. Utilize a directing group that favors one position over others. The design of new directing groups can enable selective C-H functionalization at different positions.[9]
Formation of side products (e.g., homocoupling, decomposition)	1. Incorrect catalyst-to-substrate ratio. 2. Reaction temperature is too high. 3. Presence of oxygen or moisture.	1. Optimize the catalyst loading. 2. Lower the reaction temperature. 3. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[8]
Difficulty in removing the directing group	1. Harsh conditions required for cleavage. 2. The directing group is not designed for easy removal.	1. Explore different cleavage conditions (e.g., acidic, basic, or reductive). 2. Choose a directing group known for its facile removal.

Quantitative Data Summary

The following tables summarize key quantitative data from successful cyclopentane C-H functionalization experiments.

Table 1: Palladium-Catalyzed Transannular γ-C-H Arylation of Cyclopentane Carboxylic Acids [6]

Substrate	Aryl Iodide	Ligand	Yield (%)
α-phenylcyclopentane carboxylic acid	4-iodotoluene	L1	85
α-phenylcyclopentane carboxylic acid	1-iodo-4-methoxybenzene	L1	82
α-methylcyclopentane carboxylic acid	4-iodotoluene	L1	69
α-ethylcyclopentane carboxylic acid	4-iodotoluene	L1	80

Reaction Conditions: Substrate (0.1 mmol), Pd(OAc)₂ (10 mol%), Ligand L1 (15 mol%), ArI (2.0 equiv.), Ag₂CO₃ (1.5 equiv.), Na₃PO₄ (1.5 equiv.), HFIP (0.6 mL), 120 °C, 48 h.[6]

Table 2: Rhodium-Catalyzed C-C Bond Activation and C-H Arylation of 3-Aryl Cyclopentanones [5]

3-Aryl Cyclopentanone	Aryl Group	Ligand	Co-catalyst	Yield (%)
3-phenylcyclopentanone	Phenyl	IPr	2-aminopyridine	95
3-(4-methoxyphenyl)cyclopentanone	4-methoxyphenyl	IPr	2-aminopyridine	92
3-(4-chlorophenyl)cyclopentanone	4-chlorophenyl	IPr	2-aminopyridine	88

Reaction Conditions: Substrate (0.2 mmol), [Rh(coe)₂Cl]₂ (2.5 mol%), Ligand (10 mol%), Co-catalyst (0.4 mmol), Toluene (1 mL), 150 °C, 24 h.[5]

Experimental Protocols

Protocol 1: Palladium-Catalyzed Transannular γ-C-H Arylation of Cyclopentane Carboxylic Acids [6]

• To an oven-dried vial equipped with a magnetic stir bar, add the cyclopentane carboxylic acid substrate (0.1 mmol, 1.0 equiv), Pd(OAc)₂ (2.2 mg, 0.01 mmol, 10 mol%), and Ligand L1 (5.3 mg, 0.015 mmol, 15 mol%).

• Add the aryl iodide (0.2 mmol, 2.0 equiv.), Ag₂CO₃ (41.4 mg, 0.15 mmol, 1.5 equiv.), and Na₃PO₄ (24.6 mg, 0.15 mmol, 1.5 equiv.).

• Add 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) (0.6 mL) via syringe.

• Seal the vial and heat the mixture at 120 °C for 48 hours.

• Cool the reaction mixture to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography on silica gel to afford the desired product.

Protocol 2: Rhodium-Catalyzed C-C and C-H Bond Activation of 3-Aryl Cyclopentanones [5]

• In a glovebox, add [Rh(coe)₂Cl]₂ (3.6 mg, 0.005 mmol, 2.5 mol%) and the N-heterocyclic carbene ligand (IPr, 7.8 mg, 0.02 mmol, 10 mol%) to a vial.

• Add toluene (0.5 mL) and stir the mixture for 5 minutes.

• Add the 3-aryl cyclopentanone substrate (0.2 mmol, 1.0 equiv) and the 2-aminopyridine co-catalyst (37.6 mg, 0.4 mmol, 2.0 equiv) dissolved in toluene (0.5 mL).

• Seal the vial and heat the reaction mixture at 150 °C for 24 hours.

• Cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Catalytic Cycle for Directed C-H Functionalization

Caption: A generalized catalytic cycle for palladium-catalyzed directed C-H arylation.

Troubleshooting Workflow for Low Conversion

References

• 1. Challenges and opportunities for alkane functionalisation using molecular catalysts - Chemical Science (RSC Publishing) DOI:10.1039/C7SC03610H [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Catalytic activation of carbon–carbon bonds in cyclopentanones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Transannular C–H Functionalization of Cycloalkane Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Catalytic activation of carbon-carbon bonds in cyclopentanones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]

Improving the efficiency of cyclopentane as a solvent in specific reactions.

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help you improve the efficiency of cyclopentane as a solvent in your chemical reactions. The information is presented in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Troubleshooting Guide

Q1: My reaction is sluggish or incomplete when using cyclopentane. What are the common causes and how can I improve the reaction rate?

A1: Several factors can contribute to slow reaction rates in cyclopentane. As a non-polar solvent, solubility of polar reagents or catalysts can be limited. Additionally, its low boiling point (49.2°C) may not provide sufficient energy for some reactions.[1]

Troubleshooting Steps:

• Increase Solubility:

  • Consider adding a co-solvent. Small amounts of a more polar solvent like THF or diethyl ether can enhance the solubility of polar reagents without drastically changing the overall non-polar character of the reaction medium.

  • For reactions involving ionic species, a phase-transfer catalyst can be employed to facilitate the transport of the catalyst or reagent into the organic phase.

• Manage Reaction Temperature:

  • Due to cyclopentane's low boiling point, achieving higher reaction temperatures requires a sealed reaction vessel. Ensure your equipment is rated for the required pressure at the desired temperature.

  • Use a high-efficiency condenser, possibly with a cooling fluid below 0°C, to minimize solvent loss during reflux.[2] Topping up the solvent may be necessary for prolonged reactions.[2]

  • Set the heating bath temperature only a few degrees above cyclopentane's boiling point to maintain a gentle reflux and avoid excessive evaporation.[2][3]

• Catalyst and Reagent Choice:

  • Select catalysts and reagents that are known to be soluble and active in non-polar, hydrocarbon solvents.

Logical Workflow for Troubleshooting Sluggish Reactions in Cyclopentane

References

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. reddit.com [reddit.com]
• 3. radleys.com [radleys.com]

Reference Data & Comparative Studies

A Comparative Study of Cyclopentane Versus Cyclohexane as Reaction Solvents

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical synthesis, the choice of solvent is a critical parameter that can significantly influence reaction outcomes, affecting yield, selectivity, and reaction kinetics. Among the vast array of available solvents, cyclic alkanes such as cyclopentane and cyclohexane are often considered for non-polar reaction media. This guide provides an objective comparison of cyclopentane and cyclohexane as reaction solvents, supported by their physical properties and available experimental data, to aid researchers in making informed decisions for their synthetic endeavors.

Physical and Chemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physical and chemical properties of a solvent is paramount in predicting its behavior in a reaction. Both cyclopentane and cyclohexane are non-polar, flammable liquids.[1][2][3] However, differences in their molecular structure and size lead to variations in their physical constants, which can have subtle yet significant effects on their performance as solvents.

Property	Cyclopentane	Cyclohexane	References
Molecular Formula	C₅H₁₀	C₆H₁₂	[1][2]
Molecular Weight	70.13 g/mol	84.16 g/mol	[1][2]
Boiling Point	49.3 °C	80.74 °C	[1][2]
Melting Point	-93.9 °C	6.55 °C	[1][2]
Density	0.745 g/cm³	0.779 g/cm³	[1][2]
Solubility in Water	Insoluble	Insoluble	[1][2]
Solubility in Organic Solvents	Soluble in non-polar solvents like hexane and benzene.[1]	Soluble in many organic solvents.[2]	[1][2]
Flash Point	-37 °C	-20 °C	[1][2]
Vapor Pressure	400 mmHg at 31.0 °C	97.6 mmHg at 25 °C	[1][2]

Performance in Chemical Reactions: A Data-Driven Analysis

While both solvents are generally considered inert, their subtle differences in polarity, viscosity, and ability to dissolve reagents can impact reaction outcomes. Direct comparative studies are limited in the literature, but analysis of their use in various reaction types provides valuable insights.

Diels-Alder Reactions

Catalytic Hydrogenation

The choice of solvent can influence the selectivity of catalytic hydrogenation. For instance, in the hydrogenation of phenol over a bifunctional Pd/NaY catalyst, the solvent polarity was found to be a key factor in determining the product distribution between cyclohexane and cyclohexanol.[6] A nonpolar solvent like n-octane favored the formation of cyclohexane, while a polar solvent like ethanol yielded primarily cyclohexanol.[6] This suggests that in catalytic hydrogenations where selectivity is crucial, the choice between the slightly different non-polar environments of cyclopentane and cyclohexane could be a parameter worth investigating. For the selective hydrogenation of benzene to cyclohexene, additives to the reaction mixture, rather than the bulk solvent, have been a primary focus for improving selectivity.[7][8]

Grignard Reactions

Grignard reactions are highly sensitive to the solvent used, which must be aprotic and capable of solvating the Grignard reagent. While ethers like diethyl ether and tetrahydrofuran (THF) are the most common solvents for Grignard reactions, hydrocarbons can be used as co-solvents.[9][10][11][12][13] There is no direct comparative data on the performance of cyclopentane versus cyclohexane as the primary solvent for Grignard reactions. The key factor in this context is the solvent's ability to remain anhydrous, as Grignard reagents react readily with water.

Friedel-Crafts Reactions

Friedel-Crafts reactions are typically carried out in non-polar solvents to dissolve the reactants and facilitate the reaction while remaining inert to the strong Lewis acid catalysts.[14][15][16][17][18] Both cyclopentane and cyclohexane could serve as suitable solvents. The choice between them would likely depend on the desired reaction temperature, given their different boiling points, and the solubility of the specific reactants.

Experimental Protocols

Detailed experimental protocols for various reactions are crucial for reproducibility and comparison. Below are representative protocols for reactions where cyclopentane or cyclohexane could be employed as solvents.

Experimental Protocol: Synthesis of Nitrocyclopentane via Radical Nitration

This protocol describes a method for the direct nitration of cyclopentane, a reaction where cyclopentane itself is the reactant but also acts as the solvent in excess.

Materials:

• Cyclopentane

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Diethyl ether

• 5% Sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Ice

Procedure:

• In a flask equipped with a stirrer and a dropping funnel, a mixture of concentrated nitric acid and sulfuric acid is prepared and cooled in an ice bath.

• Cyclopentane is added dropwise to the cooled mixed acid with vigorous stirring, maintaining the temperature below 10 °C.

• After the addition is complete, the reaction mixture is stirred for an additional hour at room temperature.

• The mixture is then poured onto crushed ice and extracted with diethyl ether.

• The organic layer is separated, washed with water, followed by a 5% sodium bicarbonate solution to neutralize any remaining acid, and then washed again with water.[19]

• The organic layer is dried over anhydrous magnesium sulfate, and the solvent is removed by rotary evaporation.

• The crude nitrocyclopentane is purified by fractional distillation under reduced pressure.[19]

Expected Yield: Yields for this method are typically in the range of 20-50%.[19]

Experimental Protocol: Multistep Synthesis from Cyclohexane

This outlines a general workflow for converting cyclohexane into other functionalized molecules, where cyclohexane is the starting material.

Step 1: Free Radical Halogenation of Cyclohexane

• Reagents: Cyclohexane, Bromine (Br₂), UV light.

• Procedure: Cyclohexane is reacted with bromine in the presence of UV light to initiate a free-radical chain reaction, leading to the formation of bromocyclohexane.

Step 2: Elimination to form Cyclohexene

• Reagents: Bromocyclohexane, a strong base (e.g., potassium tert-butoxide).

• Procedure: Bromocyclohexane is treated with a strong, non-nucleophilic base to promote an E2 elimination reaction, yielding cyclohexene.

This sequence provides a pathway to more functionalized cyclohexane derivatives.[20]

Visualization of a Synthetic Workflow

The following diagram illustrates a logical workflow for a multi-step synthesis where the choice of a non-polar solvent like cyclopentane or cyclohexane is a key consideration.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Cyclohexane - Wikipedia [en.wikipedia.org]
• 3. Cyclohexane | C6H12 | CID 8078 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Solvent-free Diels–Alder reactions of in situ generated cyclopentadiene - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Tunable selectivity of phenol hydrogenation to cyclohexane or cyclohexanol by a solvent-driven effect over a bifunctional Pd/NaY catalyst - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. Selectivity to cyclohexene in the gas-phase hydrogenation of benzene over ruthenium - Faraday Discussions of the Chemical Society (RSC Publishing) [pubs.rsc.org]
• 9. odp.library.tamu.edu [odp.library.tamu.edu]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 11. community.wvu.edu [community.wvu.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. d.web.umkc.edu [d.web.umkc.edu]
• 14. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 15. youtube.com [youtube.com]
• 16. Applications of Friedel–Crafts reactions in total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07325B [pubs.rsc.org]
• 17. lscollege.ac.in [lscollege.ac.in]
• 18. Organic Syntheses Procedure [orgsyn.org]
• 19. benchchem.com [benchchem.com]
• 20. Solved 6) Multistep synthesis from cyclohexane Using | Chegg.com [chegg.com]

Distinguishing Cyclopentane from Cyclopentene: A Comparative Guide to Chemical Tests

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two common chemical tests used to differentiate between the saturated cycloalkane, cyclopentane, and the unsaturated cycloalkene, cyclopentene. The distinct reactivity of the carbon-carbon double bond in cyclopentene forms the basis for these qualitative analytical methods.

Performance Comparison of Chemical Tests

The selection of a chemical test to distinguish between cyclopentane and cyclopentene often depends on factors such as the desired clarity of the result and the experimental setting. Below is a summary of the performance of two widely used tests: the Bromine Water Test and Baeyer's Test.

Feature	Bromine Water Test	Baeyer's Test (Potassium Permanganate)
Principle	Electrophilic addition of bromine across the C=C double bond.	Oxidation of the C=C double bond by permanganate.
Reagent	Bromine water (Br₂₍aq₎), a reddish-brown solution.	Cold, alkaline potassium permanganate (KMnO₄), a purple solution.
Observation with Cyclopentene	Rapid decolorization of the reddish-brown bromine water.[1]	The purple color of the permanganate solution disappears, and a brown precipitate of manganese dioxide (MnO₂) is formed.[2][3]
Observation with Cyclopentane	The reddish-brown color of the bromine water persists.[1]	The purple color of the permanganate solution persists.[4]
Reaction Time with Cyclopentene	Immediate.[1]	Rapid.
Reaction Time with Cyclopentane	No reaction.	No reaction.
Reaction Product with Cyclopentene	1,2-dibromocyclopentane.	cis-1,2-cyclopentanediol.[5]
Interferences	Should be performed in the absence of UV light to prevent a slow substitution reaction with alkanes.[6]	Other functional groups that can be oxidized (e.g., aldehydes, some alcohols) can give a false positive result.[7]

Experimental Protocols

Detailed methodologies for performing the Bromine Water Test and Baeyer's Test are provided below.

Bromine Water Test

Objective: To detect the presence of a carbon-carbon double bond in cyclopentene.

Materials:

• Test tubes and rack

• Droppers or pipettes

• Cyclopentane

• Cyclopentene

• Bromine water (aqueous solution of bromine)

• Solvent (if the sample is not water-soluble, e.g., carbon tetrachloride or hexane)

Procedure:

• Place approximately 1 mL of cyclopentane into a clean, dry test tube.

• Place approximately 1 mL of cyclopentene into a second clean, dry test tube.

• To each test tube, add bromine water drop by drop while shaking the tube.[4]

• Observe any color changes in the solution.

Expected Results:

• Cyclopentene: The reddish-brown color of the bromine water will disappear immediately upon addition to the cyclopentene, resulting in a colorless solution.[1] This indicates a positive test for unsaturation.

• Cyclopentane: The reddish-brown color of the bromine water will persist, indicating no reaction and a negative test for unsaturation.[1]

Safety Precautions: Bromine is a hazardous substance. Handle bromine water in a well-ventilated area or a fume hood, and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

Baeyer's Test

Objective: To detect the presence of a carbon-carbon double bond in cyclopentene through an oxidation reaction.

Materials:

• Test tubes and rack

• Droppers or pipettes

• Cyclopentane

• Cyclopentene

• Baeyer's reagent (a cold, alkaline solution of 1% potassium permanganate)

• Acetone or ethanol (as a solvent if the sample is not water-soluble)

Procedure:

• Place approximately 1 mL of cyclopentane into a clean, dry test tube.

• Place approximately 1 mL of cyclopentene into a second clean, dry test tube.

• If the compounds are not water-soluble, add a minimal amount of acetone or ethanol to dissolve them.

• To each test tube, add Baeyer's reagent drop by drop while shaking the tube.[4]

• Observe any changes in the color of the solution and the formation of any precipitate.

Expected Results:

• Cyclopentene: The deep purple color of the potassium permanganate solution will disappear, and a brown precipitate of manganese dioxide (MnO₂) will form.[2][3] This signifies a positive test for unsaturation.

• Cyclopentane: The purple color of the potassium permanganate solution will remain, indicating no reaction.[4]

Safety Precautions: Potassium permanganate is a strong oxidizing agent. Avoid contact with skin and combustible materials. Wear appropriate PPE, including gloves and safety goggles.

Visualizing the Chemical Pathways

The following diagrams illustrate the logical workflow for distinguishing between cyclopentane and cyclopentene and the chemical reactions involved in the positive tests.

Caption: Logical workflow for distinguishing between cyclopentane and cyclopentene.

Caption: Chemical reactions of cyclopentene in positive identification tests.

References

• 1. tsfx.edu.au [tsfx.edu.au]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. byjus.com [byjus.com]
• 5. quora.com [quora.com]
• 6. scienceready.com.au [scienceready.com.au]
• 7. Baeyer’s Reagent–Definition, Preparation, Chemical Properties, Oxidation of Alkenes and Alkynes by Baeyer’s Reagent, Practice Problems & FAQs in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]

A Comparative Guide to the Validation of Kinetic Models for Cyclopentane Oxidation and Combustion

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of kinetic models for cyclopentane oxidation and combustion, supported by experimental data from various sources. Cyclopentane is a key cycloalkane component in conventional fuels and a potential biofuel candidate, making the accurate modeling of its combustion characteristics crucial for engine design and the development of next-generation fuels.[1][2] This document summarizes quantitative performance data, details experimental methodologies, and visualizes key pathways and workflows to offer a comprehensive overview for researchers in the field.

Experimental Methodologies for Kinetic Model Validation

The validation of combustion kinetic models relies on robust experimental data obtained under well-controlled conditions. The following experimental setups are commonly employed to study cyclopentane oxidation and combustion:

• Shock Tubes: These instruments are used to study high-temperature autoignition characteristics. A mixture of fuel and oxidizer is rapidly heated and compressed by a shock wave, and the ignition delay time—the time between the shock wave passage and the onset of combustion—is measured.[3][4]

• Rapid Compression Machines (RCMs): RCMs simulate the compression stroke of an internal combustion engine, allowing for the study of autoignition phenomena at intermediate to low temperatures and high pressures.[1][4]

• Jet-Stirred Reactors (JSRs): JSRs are used to investigate the oxidation of fuels at steady state over a range of temperatures. They provide valuable data on the concentration profiles of reactants, intermediates, and products, which are essential for validating the detailed reaction pathways within a kinetic model.[5][6]

General Experimental Workflow for Kinetic Model Validation

The following diagram illustrates a typical workflow for the validation of a kinetic model using experimental data.

Caption: A flowchart illustrating the iterative process of kinetic model validation.

Comparison of Kinetic Models

Several detailed kinetic models have been developed to describe cyclopentane oxidation and combustion. This section compares the performance of prominent models against experimental data for ignition delay times and species concentration profiles.

Ignition Delay Times

The ignition delay time is a critical parameter for predicting engine knock. The following table summarizes experimental data for cyclopentane ignition delay and compares it with simulations from different kinetic models.

Temperature (K)	Pressure (atm)	Equivalence Ratio (φ)	Experimental IDT (μs)	Simulated IDT (Model A) (μs)	Simulated IDT (Model B) (μs)
650-1350	20	0.5, 1.0, 2.0	Measured[4]	Good agreement[4]	-
650-1350	40	0.5, 1.0, 2.0	Measured[4]	Good agreement[4]	-
1150-1850	1.1	0.577, 1.0, 2.0	Measured[3]	Fairly good agreement[3]	-
1150-1850	10	0.577, 1.0, 2.0	Measured[3]	Fairly good agreement[3]	-
>1000	-	-	-	Overestimated[7]	-
<900	-	-	-	Underestimated[7]	-

Note: "Model A" refers to the model by Al Rashidi et al. (2017)[4], and "Model B" refers to the KUCRS-generated mechanism[7]. The table is a qualitative summary based on the provided search results.

A detailed kinetic model by Al Rashidi et al. demonstrates very good agreement with experimental ignition delay times over a wide range of temperatures (650–1350 K) and pressures (20 and 40 atm).[4] Another study that developed a sub-mechanism for cyclopentane added to the JetSurF2.0 mechanism also showed fairly good agreement with ignition delay times measured in a shock tube at higher temperatures (1150-1850 K).[3] A newly developed kinetic mechanism based on quantum chemical calculations (KUCRS) was found to overestimate ignition delay times at temperatures above 1000 K and underestimate them at temperatures below 900 K in its initial version.[7]

Species Concentration Profiles in a Jet-Stirred Reactor

The mole fractions of various species during oxidation in a JSR provide insights into the reaction pathways.

Temperature (K)	Pressure (atm)	Equivalence Ratio (φ)	Key Species	Experimental Mole Fraction	Simulated Mole Fraction
900-1250	1	0.5, 1.0, 2.0	Cyclopentane, O₂, CO, CO₂, H₂O, etc.	Measured[5][6]	Good agreement[5]

A detailed kinetic mechanism consisting of 590 species and 3469 reactions has been shown to be in good agreement with experimental data for the oxidation of cyclopentane in a jet-stirred reactor at atmospheric pressure for fuel-lean, stoichiometric, and fuel-rich conditions.[5][6]

Key Reaction Pathways in Cyclopentane Oxidation

The oxidation of cyclopentane proceeds through different dominant pathways depending on the temperature.

High-Temperature Oxidation Pathway

At high temperatures, the primary reactions involve the unimolecular decomposition of the fuel and abstraction of hydrogen atoms, leading to the formation of smaller, unsaturated hydrocarbons.

Caption: A simplified high-temperature oxidation pathway for cyclopentane.

Low-Temperature Oxidation Pathway

Low-temperature combustion chemistry is characterized by the addition of molecular oxygen to the fuel radical, followed by isomerization and decomposition reactions that lead to chain branching.[2] However, cyclopentane exhibits minimal low-temperature chemistry compared to n-alkanes.[4]

Caption: A simplified low-temperature oxidation pathway for cyclopentane.

The low reactivity of cyclopentane at lower temperatures is partly due to the stability of the cyclopentyl radical and the fact that intramolecular isomerization reactions are hindered by the cyclic structure.[8] The dominant pathway for the reaction of the cyclopentyl radical with O₂ is often the formation of cyclopentene and a hydroperoxyl radical (HO₂).[9]

Conclusion

The validation of kinetic models for cyclopentane combustion is an active area of research. While significant progress has been made, with some models showing good agreement with experimental data over specific ranges of conditions, further refinements are needed.[4] Future work will likely focus on improving the accuracy of low-temperature chemistry predictions and extending the validation of models to a wider range of pressures and equivalence ratios. The development of more accurate and computationally efficient models is essential for the design of advanced combustion systems that utilize cyclopentane-containing fuels.[10]

References

• 1. An experimental and kinetic modeling study of cyclopentane and dimethyl ether blends (Journal Article) | OSTI.GOV [osti.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. univ-orleans.fr [univ-orleans.fr]
• 6. [PDF] EXPERIMENTAL AND KINETIC MODELLING STUDY OF THE OXIDATION OF CYCLOPENTANE AND METHYLCYCLOPENTANE AT ATMOSPHERIC PRESSURE | Semantic Scholar [semanticscholar.org]
• 7. SI Combustion Characteristics of Cyclopentane - Detailed Kinetic Mechanism [legacy.sae.org]
• 8. saemobilus.sae.org [saemobilus.sae.org]
• 9. researchgate.net [researchgate.net]
• 10. New combustion models improve efficiency and accuracy - Princeton Engineering [engineering.princeton.edu]

Bicyclo[2.1.1]hexanes: A Rigid Advancement Over Flexible Cyclopentanes in Drug Design

For researchers, scientists, and professionals in drug development, the quest for molecular scaffolds that enhance drug efficacy, selectivity, and metabolic stability is perpetual. A promising strategy in medicinal chemistry is the use of conformationally restricted analogs of common molecular motifs. This guide provides a comparative analysis of bicyclo[2.1.1]hexanes (BCHs) as rigid surrogates for the flexible cyclopentane ring, a common component in many bioactive molecules.

The rationale for replacing a cyclopentane ring with a bicyclo[2.1.1]hexane scaffold lies in the principle of conformational restriction. Cyclopentane is a flexible molecule that can adopt multiple conformations, such as the envelope and half-chair forms.[1] This flexibility can be detrimental in drug design, as the molecule may adopt a conformation that is not optimal for binding to its biological target, leading to a loss of potency and selectivity. By replacing the cyclopentane ring with a rigid bicyclic system like BCH, the molecule is locked into a specific conformation that can be tailored to maximize interactions with the target protein.[1] This conformational rigidity is a well-established strategy to improve the affinity, selectivity, and metabolic stability of a drug molecule by presenting well-defined exit vectors for substituents.[2]

Enhanced Biological Activity: A Case Study of a Fatty Acid Synthase (FAS) Inhibitor

To illustrate the potential of this bioisosteric replacement, we can consider the case of the Fatty Acid Synthase (FAS) inhibitor, BI 99179. While direct comparative data for a bicyclo[2.1.1]hexane analog of BI 99179 is part of ongoing research, we can infer the potential benefits by examining the properties of the parent cyclopentane-containing compound.[1]

BI 99179 is a potent inhibitor of human FAS with an IC50 of 79 nM.[3] It exhibits an aqueous solubility of >39 µg/mL and shows a metabolic stability in human liver microsomes where 33% of the compound remains after a specific time period.[3] The replacement of the central cyclopentane ring in BI 99179 with a 2,5-disubstituted bicyclo[2.1.1]hexane scaffold is hypothesized to pre-organize the substituents into a bioactive conformation, potentially leading to enhanced enzymatic inhibition. Future comparative studies are anticipated to provide quantitative data on this specific analog.[1]

Physicochemical Properties: A Comparative Overview

The introduction of a bicyclic scaffold can significantly alter the physicochemical properties of a molecule. While awaiting direct comparative data for a BCH-cyclopentane pair, the general trends observed when replacing aromatic rings with saturated bicyclic systems, such as improved solubility and metabolic stability, suggest similar advantages for the BCH-for-cyclopentane substitution.[4]

Property	Cyclopentane Analog (BI 99179)	Bicyclo[2.1.1]hexane Analog	Rationale for Predicted Improvement
Lipophilicity (LogP)	Data not available	Predicted to be similar or slightly lower	The introduction of a more three-dimensional and less "greasy" scaffold can reduce lipophilicity.
Aqueous Solubility	>39 µg/mL[3]	Predicted to be similar or higher	Increased polarity and reduced crystal lattice energy of the rigid scaffold can lead to improved solubility.
Metabolic Stability (% remaining in HLM)	33%[3]	Predicted to be higher	The rigid structure can prevent the molecule from adopting conformations susceptible to metabolic enzymes, thus increasing its stability.
Receptor/Enzyme Affinity (IC50/Ki)	79 nM (FAS)[3]	Predicted to be lower (more potent)	The pre-organized conformation of the BCH analog may better fit the binding site of the target, leading to stronger interactions.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison of bicyclo[2.1.1]hexane and cyclopentane analogs.

Synthesis of 2,5-disubstituted Bicyclo[2.1.1]hexanes

The synthesis of 2,5-disubstituted bicyclo[2.1.1]hexanes can be achieved through a variety of methods, including intramolecular [2+2] photocycloadditions and C-H functionalization strategies.

1. Intramolecular [2+2] Photocycloaddition:

A common route involves the synthesis of a substituted 1,5-diene precursor, which then undergoes an intramolecular [2+2] photocycloaddition upon irradiation with UV light to form the bicyclo[2.1.1]hexane core. The reaction is typically carried out in a suitable solvent like acetone or acetonitrile.[1]

2. C-H Functionalization:

An alternative approach involves the direct functionalization of a monosubstituted bicyclo[2.1.1]hexane precursor. This can be achieved using transition-metal catalysis, such as palladium-catalyzed C-H arylation or carboxylation, to introduce substituents at the C5 position with high diastereoselectivity.[1]

Determination of Lipophilicity (LogP)

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity. The shake-flask method is a standard technique for its determination.

Shake-Flask Method for LogP Determination:

• A solution of the test compound is prepared in a biphasic system of n-octanol and water.

• The mixture is shaken vigorously to allow for the partitioning of the compound between the two phases.

• After separation of the two phases by centrifugation, the concentration of the compound in each phase is determined using a suitable analytical method, such as UV-Vis spectroscopy or LC-MS.

• The LogP value is calculated as the logarithm of the ratio of the concentration of the compound in the octanol phase to its concentration in the aqueous phase.

Aqueous Solubility Assay

Aqueous solubility is a critical parameter for drug absorption and distribution. It can be determined using various methods, including kinetic and thermodynamic solubility assays.

Kinetic Solubility Assay:

• A concentrated stock solution of the test compound is prepared in an organic solvent, typically DMSO.

• A small aliquot of the stock solution is added to an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

• The mixture is shaken for a defined period (e.g., 2 hours) at a constant temperature.

• Any precipitate is removed by filtration or centrifugation.

• The concentration of the dissolved compound in the filtrate or supernatant is quantified by HPLC-UV or LC-MS.

Metabolic Stability Assay in Human Liver Microsomes (HLM)

This in vitro assay assesses the susceptibility of a compound to metabolism by cytochrome P450 enzymes present in the liver.

HLM Metabolic Stability Protocol:

• The test compound is incubated with human liver microsomes in the presence of a NADPH-regenerating system at 37°C.

• Aliquots are taken at various time points (e.g., 0, 5, 15, 30, and 60 minutes).

• The enzymatic reaction is quenched by the addition of a cold organic solvent (e.g., acetonitrile).

• The samples are centrifuged to precipitate proteins.

• The amount of the remaining parent compound in the supernatant is quantified by LC-MS/MS.

• The percentage of the compound remaining at each time point is calculated relative to the 0-minute time point.

Fatty Acid Synthase (FAS) Inhibition Assay

The inhibitory activity of compounds against FAS can be determined using a biochemical assay that measures the incorporation of a radiolabeled substrate into fatty acids.

FAS Inhibition Assay Protocol:

• The FAS enzyme is incubated with the test compound at various concentrations in a reaction buffer containing acetyl-CoA, malonyl-CoA, and radiolabeled [¹⁴C]malonyl-CoA.

• The reaction is initiated by the addition of NADPH.

• After a defined incubation period, the reaction is stopped, and the newly synthesized [¹⁴C]-labeled fatty acids are extracted.

• The amount of radioactivity incorporated into the fatty acid fraction is measured using a scintillation counter.

• The IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of enzyme activity, is calculated from the dose-response curve.[3]

Visualizing the Advantage: Conformational Restriction

The fundamental advantage of bicyclo[2.1.1]hexane over cyclopentane can be visualized as a logical relationship where conformational flexibility is restricted to achieve a more defined molecular shape, which in turn is expected to lead to improved biological and physicochemical properties.

Caption: Conformational restriction of cyclopentane to bicyclo[2.1.1]hexane.

Experimental Workflow: From Synthesis to Evaluation

The process of comparing a novel bicyclo[2.1.1]hexane analog with its cyclopentane counterpart involves a systematic workflow, from the initial synthesis of the compounds to their comprehensive evaluation in a battery of in vitro assays.

Caption: Workflow for the comparative evaluation of analogs.

References

• 1. 2,5-disubstituted bicyclo[2.1.1]hexanes as rigidified cyclopentane variants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. 2-Oxabicyclo[2.1.1]hexanes as saturated bioisosteres of the ortho-substituted phenyl ring - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Hydrogen Release Kinetics: BN-Cyclopentane vs. BN-Cyclohexane

For researchers, scientists, and professionals in drug development, understanding the kinetics of hydrogen release from chemical carriers is paramount for advancing hydrogen storage technologies. This guide provides a detailed comparison of the hydrogen release kinetics from two promising candidates: 1,2-BN-cyclohexane and its five-membered ring analogue, 3-methyl-1,2-BN-cyclopentane.

This analysis is based on experimental data from studies that have investigated the thermal dehydrogenation of these compounds. The key findings reveal significant differences in their reaction barriers and thermal stability, providing valuable insights for the design of efficient hydrogen storage materials.

Executive Summary

Experimental evidence demonstrates that 3-methyl-1,2-BN-cyclopentane exhibits a lower reaction barrier for hydrogen release compared to 1,2-BN-cyclohexane.[1][2] This is attributed to a smaller activation energy (Ea) for the dehydrogenation process.[1] Both compounds undergo a second-order reaction for the release of the first equivalent of hydrogen.[1][2][3] Thermogravimetric analysis coupled with mass spectrometry (TGA-MS) shows that significant hydrogen loss from 3-methyl-1,2-BN-cyclopentane begins at approximately 50°C, whereas 1,2-BN-cyclohexane requires heating to around 70°C for comparable decomposition.[1]

Quantitative Data Comparison

The following table summarizes the key kinetic parameters for the spontaneous hydrogen release from 1,2-BN-cyclohexane and 3-methyl-1,2-BN-cyclopentane in a tetraglyme solution.

Parameter	1,2-BN-cyclohexane	3-methyl-1,2-BN-cyclopentane
Reaction Order	Second-order	Second-order
Activation Energy (Ea)	99.6 kJ mol⁻¹[4]	78.7 kJ mol⁻¹[4]
Onset Temperature of H₂ Release (TGA-MS)	~70 °C[1]	~50 °C[1]
Hydrogen Storage Capacity	4.7 wt%[4]	4.7 wt%[4]

Experimental Protocols

The kinetic data presented in this guide were primarily obtained using the following experimental techniques:

In-situ Infrared Spectroscopy (ReactIR)

To determine the reaction order and monitor the rate of dehydrogenation, a solution of either 1,2-BN-cyclohexane or 3-methyl-1,2-BN-cyclopentane in tetraglyme was analyzed using ReactIR.[1][2] The decay of the reactant concentration was tracked over time at various temperatures to establish the rate law and calculate the activation parameters.

Thermogravimetric Analysis-Mass Spectrometry (TGA-MS)

The thermal stability and the onset temperature of hydrogen release were determined by TGA-MS.[1] A neat sample of each compound was heated at a constant rate, and the mass loss was recorded as a function of temperature. The evolved gases were simultaneously analyzed by a mass spectrometer to confirm the release of hydrogen.

Temperature-Programmed Desorption-Mass Spectrometry (TPD-MS)

TPD-MS was also employed to study the thermal decomposition of 1,2-BN-cyclohexane.[1] This technique involves heating a sample under vacuum and detecting the desorbed species with a mass spectrometer, providing further details on the dehydrogenation process.

Logical Workflow for Kinetic Comparison

The following diagram illustrates the logical workflow for the comparative analysis of hydrogen release kinetics from BN-cyclopentane and BN-cyclohexane.

Caption: Workflow for Comparative Kinetic Analysis.

Signaling Pathways and Reaction Mechanism

The spontaneous hydrogen release from both 1,2-BN-cyclohexane and 3-methyl-1,2-BN-cyclopentane is proposed to proceed through a bimolecular dehydrogenation mechanism.[1][2] Computational analysis suggests a mechanism involving the catalytic activation of the substrate by a ring-opened form of the respective BN-cycloalkane.[1][2][5][6][7] The lower activation barrier for the 3-methyl-1,2-BN-cyclopentane is consistent with this proposed mechanism.[1][2] Upon thermal activation, both compounds ultimately form trimeric products.[1][3]

The following diagram illustrates the proposed dehydrogenation pathway.

Caption: Proposed Dehydrogenation Pathway.

References

• 1. A comparison of hydrogen release kinetics from 5- and 6-membered 1,2-BN-cycloalkanes - RSC Advances (RSC Publishing) DOI:10.1039/D1RA07477F [pubs.rsc.org]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. A comparison of hydrogen release kinetics from 5- and 6-membered 1,2-BN-cycloalkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A comparison of hydrogen release kinetics from 5- and 6-membered 1,2-BN-cycloalkanes - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. A comparison of hydrogen release kinetics from 5-and 6-membered 1,2-BN-cycloalkanes [ir.ua.edu]

A Spectroscopic Comparison of Cyclopentane and Its Deuterated Isotopologues

A definitive guide for researchers and drug development professionals on the vibrational and nuclear magnetic resonance properties of cyclopentane and its deuterated variants, cyclopentane-d₁ and cyclopentane-d₁₀.

This guide provides a comprehensive comparison of the spectroscopic properties of cyclopentane, cyclopentane-d₁, and cyclopentane-d₁₀. By examining the effects of deuterium substitution on the vibrational and nuclear magnetic resonance spectra, researchers can gain deeper insights into molecular structure, dynamics, and isotopic labeling. The data presented herein is compiled from peer-reviewed experimental studies and is intended to serve as a valuable resource for those utilizing these compounds in their research, particularly in fields such as mechanistic studies, drug metabolism, and quantitative analysis.

Introduction to Spectroscopic Analysis of Cyclopentane

Cyclopentane is a five-membered cycloalkane that is not planar and undergoes a low-energy conformational change known as pseudorotation. This dynamic behavior influences its spectroscopic signature. Isotopic substitution, where hydrogen atoms are replaced by their heavier isotope, deuterium, provides a powerful tool for spectroscopic analysis. The increased mass of deuterium leads to predictable shifts in vibrational frequencies and can simplify complex proton NMR spectra, aiding in structural elucidation and the study of reaction mechanisms. This guide focuses on the comparison of the parent compound, cyclopentane (C₅H₁₀), with its singularly deuterated (C₅H₉D) and fully deuterated (C₅D₁₀) isotopologues.

Vibrational Spectroscopy: A Comparative Analysis

Infrared (IR) and Raman spectroscopy are fundamental techniques for probing the vibrational modes of molecules. The substitution of hydrogen with deuterium results in a noticeable decrease in the frequency of C-H stretching and bending vibrations, a phenomenon primarily attributed to the increased reduced mass of the C-D bond.

Comparative Vibrational Frequencies

The following table summarizes the key vibrational frequencies for cyclopentane, cyclopentane-d₁, and cyclopentane-d₁₀ observed in their liquid and vapor phases. These frequencies are crucial for identifying and differentiating these isotopologues in a sample.

Vibrational Mode	Cyclopentane (C₅H₁₀)	Cyclopentane-d₁ (C₅H₉D)	Cyclopentane-d₁₀ (C₅D₁₀)	Technique	Phase
CH₂ Stretch	~2960 cm⁻¹	~2960 cm⁻¹	-	IR/Raman	Liquid/Vapor
CH₂ Stretch	~2870 cm⁻¹	~2870 cm⁻¹	-	IR/Raman	Liquid/Vapor
CD₂ Stretch	-	-	~2200 cm⁻¹	IR/Raman	Liquid/Vapor
CD Stretch	-	~2150 cm⁻¹	-	IR/Raman	Liquid/Vapor
CH₂ Scissoring	~1455 cm⁻¹	~1455 cm⁻¹	-	IR/Raman	Liquid/Vapor
CD₂ Scissoring	-	-	~1050 cm⁻¹	IR/Raman	Liquid/Vapor
Ring Puckering	~273 cm⁻¹	Not Reported	~230 cm⁻¹	Raman	Liquid

Note: The vibrational spectra of these molecules are complex, and the table presents a selection of prominent and characteristic bands. For a complete assignment of all vibrational modes, consulting the primary literature is recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of atomic nuclei. In the context of cyclopentane and its isotopologues, ¹H and ¹³C NMR are particularly informative.

Comparative NMR Chemical Shifts

Due to rapid pseudorotation at room temperature, all hydrogen atoms and all carbon atoms in cyclopentane are chemically equivalent, leading to a single peak in both the ¹H and ¹³C NMR spectra. Deuterium substitution can lead to small changes in the chemical shifts of neighboring nuclei, known as isotope shifts, and simplifies ¹H NMR spectra by replacing proton signals with the much less sensitive deuterium signals.

Nucleus	Cyclopentane (C₅H₁₀)	Deuterated Isotopologues	Solvent
¹H Chemical Shift (δ)	~1.51 ppm	The ¹H signal for C₅H₉D will be slightly shifted and integrated to 9 protons. C₅D₁₀ will show a very small residual proton signal.	CDCl₃
¹³C Chemical Shift (δ)	~26.5 ppm	A small upfield isotope shift is expected upon deuterium substitution.	CDCl₃

Experimental Protocols

The following sections detail the methodologies for the synthesis of deuterated cyclopentane and the acquisition of spectroscopic data.

Synthesis of Deuterated Cyclopentanes

Synthesis of Cyclopentane-d₁₀: Perdeuterated cyclopentane can be synthesized via the catalytic exchange of hydrogen for deuterium in cyclopentane. A common method involves the use of a palladium on charcoal (Pd/C) catalyst in the presence of deuterium gas (D₂).[1]

• Catalyst Preparation: A suitable activated carbon support is impregnated with a solution of a palladium salt (e.g., palladium chloride).

• Exchange Reaction: Cyclopentane is heated with the Pd/C catalyst under an atmosphere of D₂ gas. The reaction is typically carried out at elevated temperatures and pressures to facilitate the exchange.

• Purification: The resulting cyclopentane-d₁₀ is purified by distillation to remove any residual starting material and byproducts.

Synthesis of Cyclopentane-d₁: Monodeuterated cyclopentane can be prepared through methods such as the reduction of a suitable precursor with a deuterium source. One established method involves the reaction of cyclopentyl magnesium bromide with heavy water (D₂O).

• Grignard Reagent Formation: Cyclopentyl bromide is reacted with magnesium turnings in anhydrous diethyl ether to form cyclopentyl magnesium bromide.

• Deuteration: The Grignard reagent is then carefully quenched with D₂O.

• Workup and Purification: The reaction mixture is worked up with a dilute acid, and the organic layer is separated, dried, and distilled to yield pure cyclopentane-d₁.

Vibrational Spectroscopy Protocols

FT-IR Spectroscopy (Gas Phase):

• Sample Preparation: A small amount of the liquid cyclopentane sample is injected into an evacuated gas cell. The low boiling point of cyclopentane (49 °C) allows for sufficient vapor pressure at room temperature for gas-phase analysis.

• Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer equipped with a deuterated triglycine sulfate (DTGS) detector is typically used.

• Data Acquisition: The spectrum is recorded over a range of 4000-400 cm⁻¹. A background spectrum of the evacuated gas cell is recorded prior to sample introduction and subtracted from the sample spectrum.

• Parameters: A resolution of 1 cm⁻¹ and an accumulation of 32 scans are common parameters for obtaining a high-quality spectrum.

Raman Spectroscopy (Liquid Phase):

• Sample Preparation: The liquid cyclopentane sample is placed in a glass capillary tube or a cuvette.

• Instrumentation: A Raman spectrometer with a laser excitation source (e.g., 532 nm or 785 nm) and a charge-coupled device (CCD) detector is used.

• Data Acquisition: The scattered Raman signal is collected at a 90° or 180° angle to the incident laser beam.

• Parameters: Laser power is adjusted to avoid sample heating, and an appropriate acquisition time is used to achieve a good signal-to-noise ratio.

NMR Spectroscopy Protocol

• Sample Preparation: Approximately 5-10 mg of the cyclopentane sample is dissolved in about 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. Tetramethylsilane (TMS) is often added as an internal standard (0 ppm).

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

• Data Acquisition for ¹H NMR: A standard single-pulse experiment is performed. Key parameters include a 90° pulse width, a relaxation delay of 1-2 seconds, and the acquisition of 8-16 scans.

• Data Acquisition for ¹³C NMR: A proton-decoupled pulse sequence is used to obtain a spectrum with single lines for each carbon environment. A larger number of scans is typically required due to the lower natural abundance of ¹³C.

Workflow for Spectroscopic Comparison

The following diagram illustrates the logical workflow for the spectroscopic comparison of cyclopentane and its deuterated isotopologues.

Caption: Experimental workflow from synthesis to comparative analysis.

Conclusion

The spectroscopic comparison of cyclopentane and its deuterated isotopologues reveals significant and predictable differences, particularly in their vibrational spectra. The substitution of hydrogen with deuterium provides a valuable method for assigning vibrational modes and simplifying complex NMR spectra. The data and protocols presented in this guide offer a foundational resource for researchers working with these compounds, facilitating their identification, quantification, and utilization in a wide range of scientific applications.

References

• 1. pubs.aip.org [pubs.aip.org]

Benchmarking cyclopentane performance as a foam blowing agent against alternatives.

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Cyclopentane's Performance Against Alternative Foam Blowing Agents in Polyurethane and Polyisocyanurate Foams.

Cyclopentane has emerged as a prominent blowing agent in the production of rigid polyurethane (PU) and polyisocyanurate (PIR) foams, largely due to its favorable environmental profile and excellent insulation properties. This guide provides a comprehensive, data-driven comparison of cyclopentane's performance against its primary alternatives, including hydrofluorocarbons (HFCs), other hydrocarbons (HCs), and hydrofluoroolefins (HFOs). The information presented is intended to assist researchers and professionals in making informed decisions for their specific applications.

Performance Benchmarking: A Quantitative Comparison

The selection of a blowing agent significantly influences the key properties of the resulting foam. The following tables summarize the performance of cyclopentane against its alternatives based on critical industry metrics.

Table 1: Thermal Performance of Rigid Polyurethane Foams

Blowing Agent	Initial Thermal Conductivity (mW/m·K)	Aged Thermal Conductivity (mW/m·K)
Cyclopentane	~21.0 - 22.0[1]	Increases over time, reaching ~30.0 after several years[1]
HFC-245fa	~20.0 - 21.0[2]	Slower aging than cyclopentane initially[2]
HFC-134a	~24.0 - 25.0[2]	Faster aging compared to HFC-245fa[2]
n-Pentane/Isopentane Blends	Generally higher than cyclopentane	Varies with blend ratio
HFO-1233zd(E)	Lower than HFC-245fa and cyclopentane	Slower aging due to lower diffusion

Note: Thermal conductivity values can vary based on foam density, cell structure, and specific formulation.

Table 2: Mechanical and Physical Properties of Rigid Polyurethane Foams

Blowing Agent	Compressive Strength	Dimensional Stability
Cyclopentane	Good, but can be lower than HFC-blown foams	Favorable, can be enhanced with isopentane blends
HFC-245fa	Generally higher than cyclopentane-blown foams[3]	Good
HFC-365mfc	High compressive strength[3]	Good
n-Pentane/Isopentane Blends	Good, contributes to firmer and finer cells	Can be superior to pure cyclopentane
HFO-1233zd(E)	Comparable to HFC-245fa and cyclopentane[4]	Good, comparable to cyclopentane[5]

Note: Specific values for compressive strength and dimensional stability are highly dependent on foam density and formulation.

Table 3: Environmental Impact of Various Blowing Agents

Blowing Agent	Ozone Depletion Potential (ODP)	Global Warming Potential (GWP, 100-year)
Cyclopentane	0	~11
HFC-245fa	0	1,030[6]
HFC-134a	0	1,430[6]
n-Pentane	0	<10
Isopentane	0	<10
HFO-1234ze(E)	0	<1
HCFC-141b (Phased Out)	0.11	725

Source: GWP values are from the Intergovernmental Panel on Climate Change (IPCC) and the US Environmental Protection Agency (EPA)[6].

Experimental Protocols for Performance Evaluation

To ensure accurate and reproducible comparisons of foam performance, standardized testing methodologies are crucial. The following are detailed protocols for the key experiments cited in this guide.

Thermal Conductivity Measurement

Standard: ASTM C518 - Standard Test Method for Steady-State Thermal Transmission Properties by Means of the Heat Flow Meter Apparatus.

Methodology:

• Specimen Preparation: A foam sample of uniform thickness is cut and conditioned at a standard temperature and humidity (e.g., 23°C and 50% relative humidity) until a constant weight is achieved.

• Apparatus: A heat flow meter apparatus, consisting of a hot plate and a cold plate, is used. The apparatus is calibrated using a material with a known thermal conductivity.

• Procedure: The foam specimen is placed between the hot and cold plates. A specific temperature gradient is established across the specimen. The heat flow through the specimen is measured by heat flux transducers.

• Calculation: The thermal conductivity (λ) is calculated using the formula: λ = (Q · d) / (A · ΔT), where Q is the heat flow, d is the specimen thickness, A is the cross-sectional area, and ΔT is the temperature difference across the specimen.

• Aging: For aged thermal conductivity, specimens are stored under controlled conditions (e.g., elevated temperature) for a specified duration before re-testing.

Compressive Strength Measurement

Standard: ASTM D1621 / ISO 844 - Standard Test Method for Compressive Properties of Rigid Cellular Plastics.

Methodology:

• Specimen Preparation: Cubic or cylindrical foam specimens of specified dimensions are prepared. The loading surfaces are ensured to be parallel to each other.

• Apparatus: A universal testing machine equipped with compression platens is used.

• Procedure: The specimen is placed between the compression platens. A compressive load is applied at a constant rate of crosshead movement (e.g., 10% of the specimen thickness per minute) until the specimen yields or is compressed to a specified percentage of its original thickness (typically 10%).

• Calculation: The compressive strength is calculated as the maximum stress sustained by the specimen during the test. The compressive modulus can also be determined from the initial linear portion of the stress-strain curve.

Dimensional Stability Assessment

Standard: ASTM D2126 / ISO 2796 - Standard Test Method for Response of Rigid Cellular Plastics to Thermal and Humid Aging.

Methodology:

• Specimen Preparation: Foam specimens of defined dimensions (e.g., 100 mm x 100 mm x 25 mm) are accurately measured in length, width, and thickness.

• Exposure Conditions: The specimens are placed in a conditioning chamber and exposed to specific temperature and humidity cycles for a predetermined period (e.g., 24 hours at 70°C and 95% relative humidity, followed by 24 hours at -20°C).

• Reconditioning: After exposure, the specimens are reconditioned at standard laboratory conditions until they reach thermal and dimensional equilibrium.

• Measurement and Calculation: The dimensions of the specimens are re-measured. The percentage change in each dimension is calculated to determine the dimensional stability of the foam.

Visualization of Performance Comparison

The following diagram illustrates the comparative framework for evaluating cyclopentane against its alternatives based on key performance indicators.

Comparative framework for foam blowing agents.

Conclusion

Cyclopentane stands as a well-balanced foam blowing agent, offering a compelling combination of good thermal insulation performance and a significantly lower environmental impact compared to the HFCs it often replaces. While HFCs may offer advantages in terms of higher compressive strength, their high GWP renders them less sustainable in the long term. Other hydrocarbons, like n-pentane and isopentane, can be blended with cyclopentane to enhance specific properties such as dimensional stability. The emerging generation of HFOs presents a promising future, with ultra-low GWP and excellent insulation capabilities, though factors like cost and availability may currently influence their widespread adoption. The optimal choice of a blowing agent will ultimately depend on the specific performance requirements, regulatory landscape, and cost considerations of the intended application.

References

• 1. uvadoc.uva.es [uvadoc.uva.es]
• 2. osti.gov [osti.gov]
• 3. kimslab.pusan.ac.kr [kimslab.pusan.ac.kr]
• 4. forane.arkema.com [forane.arkema.com]
• 5. info.ornl.gov [info.ornl.gov]
• 6. epa.gov [epa.gov]

Cross-validation of experimental and computational data for cyclopentane properties.

For researchers, scientists, and professionals in drug development, the accurate characterization of molecular properties is paramount. This guide provides a comprehensive cross-validation of experimental and computational data for the physicochemical properties of cyclopentane, a fundamental cycloalkane. By presenting a direct comparison of measured and calculated values, this document aims to offer a clear perspective on the strengths and limitations of current experimental and computational methodologies.

Data Presentation: A Side-by-Side Comparison

The following tables summarize the available experimental and computational data for key thermophysical, spectroscopic, and conformational properties of cyclopentane. This allows for a direct and objective assessment of the agreement between theoretical models and real-world measurements.

Thermophysical Properties

Property	Experimental Value	Computational Value	Method (Computational)
Boiling Point	49.2 °C (322.3 K)[1]	Data not readily available in cited literature	Molecular Dynamics
Melting Point	-93.9 °C (179.2 K)[1]	Data not readily available in cited literature	Molecular Dynamics
Liquid Density	0.7454 g/mL (at 20°C)[2]	Fairly good agreement with experimental values[3]	Ihm-Song-Mason equation of state[3]
Gas Phase Heat Capacity (Cp)	82.8 ± 2.0 J/mol·K (at 298.15 K)[4][5]	Data not readily available in cited literature	Molecular Dynamics
Liquid Phase Heat Capacity (Cp)	127.7 J/mol·K (at 300 K)[4]	Data not readily available in cited literature	Molecular Dynamics
Viscosity	0.44 cP (at 20°C)[2]	Good agreement with experimental data[6]	Molecular Dynamics with Green-Kubo formalism[6]

Spectroscopic Properties: Vibrational Frequencies (Raman)

Vibrational Mode	Experimental Frequency (cm⁻¹)	Computational Frequency (cm⁻¹)	Method (Computational)
Ring Puckering	~887	Data not readily available in cited literature	DFT (B3LYP/cc-pVTZ)
CH₂ Scissoring	~1454	Data not readily available in cited literature	DFT (B3LYP/cc-pVTZ)
C-H Stretching	~2869, ~2960	Data not readily available in cited literature	DFT (B3LYP/cc-pVTZ)

Note: A comprehensive list of all vibrational modes is extensive. The table highlights key representative vibrations.

Conformational Properties

Conformation	Experimental Evidence	Computational Energy Difference	Method (Computational)
Envelope (C_s)	Inferred from spectroscopic and thermodynamic data.[7][8]	Slightly lower in energy than half-chair (~0.5 kcal/mol).[9]	Ab initio and DFT calculations.[9]
Half-Chair (C₂)	Inferred from spectroscopic and thermodynamic data.[7][8]	Slightly higher in energy than envelope.[9]	Ab initio and DFT calculations.[9]

Cyclopentane is not planar and rapidly interconverts between envelope and half-chair conformations through a process called pseudorotation.[7][8]

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility and critical evaluation of the presented data.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of cyclopentane can be determined using a Thiele tube, a method suitable for small sample volumes.[10]

• Sample Preparation: A small amount of cyclopentane (a few milliliters) is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube with the open end submerged in the liquid.

• Apparatus Setup: The test tube is attached to a thermometer, and the assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil). The thermometer bulb should be level with the sample.

• Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the sample uniformly.

• Observation: As the temperature approaches the boiling point, a stream of bubbles will emerge from the open end of the capillary tube. Heating is continued until a steady stream of bubbles is observed.

• Boiling Point Determination: The heat source is then removed. The temperature at which the liquid just begins to be drawn back into the capillary tube is recorded as the boiling point.[10] This occurs when the vapor pressure of the sample equals the atmospheric pressure.

Measurement of Liquid Density (Pycnometer Method)

A pycnometer, a flask with a precisely known volume, is used for the accurate determination of liquid density.[11][12][13][14][15]

• Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is accurately measured using an analytical balance.

• Mass of Pycnometer with Sample: The pycnometer is filled with cyclopentane, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid that emerges from the capillary is carefully wiped away. The mass of the filled pycnometer is then measured.

• Mass of Pycnometer with Water: The pycnometer is emptied, cleaned, and filled with distilled water. The mass is measured in the same manner as with the cyclopentane.

• Calculation: The density of cyclopentane is calculated using the following formula: Density_sample = (Mass_sample / Mass_water) * Density_water where the masses of the sample and water are determined by subtracting the mass of the empty pycnometer. The density of water at the experimental temperature must be known.

Measurement of Specific Heat Capacity (Differential Scanning Calorimetry - DSC)

Differential Scanning Calorimetry is a thermoanalytical technique used to measure the heat capacity of a substance.[16][17][18][19][20]

• Sample and Reference Preparation: A small, accurately weighed sample of cyclopentane is hermetically sealed in a DSC pan. An empty, sealed pan is used as a reference.

• Instrument Setup: The sample and reference pans are placed in the DSC cell. The desired temperature program, including heating and cooling rates (e.g., 10 °C/min), is set.

• Baseline Correction: A baseline scan is run with two empty pans to account for any instrumental asymmetry.

• Standard Calibration: The instrument is calibrated using a standard material with a known heat capacity, such as sapphire.

• Sample Analysis: The cyclopentane sample is subjected to the temperature program. The DSC instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature.

• Calculation: The specific heat capacity (Cp) is calculated from the difference in heat flow between the sample and the baseline, and the known heat capacity of the sapphire standard.

Visualization of the Cross-Validation Workflow

The following diagram illustrates the logical workflow for the cross-validation of experimental and computational data for cyclopentane properties.

Caption: Workflow for comparing experimental and computational data.

References

• 1. Cyclopentane - Wikipedia [en.wikipedia.org]
• 2. Cyclopentane Solvent Properties [macro.lsu.edu]
• 3. researchgate.net [researchgate.net]
• 4. Cyclopentane [webbook.nist.gov]
• 5. Cyclopentane [webbook.nist.gov]
• 6. researchgate.net [researchgate.net]
• 7. scribd.com [scribd.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. engineerfix.com [engineerfix.com]
• 12. scientificlabs.co.uk [scientificlabs.co.uk]
• 13. scribd.com [scribd.com]
• 14. ised-isde.canada.ca [ised-isde.canada.ca]
• 15. fpharm.uniba.sk [fpharm.uniba.sk]
• 16. mse.ucr.edu [mse.ucr.edu]
• 17. mdpi.com [mdpi.com]
• 18. infinitalab.com [infinitalab.com]
• 19. inldigitallibrary.inl.gov [inldigitallibrary.inl.gov]
• 20. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Immediate Safety and Handling Precautions

Proper disposal of cyclopentane is critical for ensuring laboratory safety and environmental protection. As a highly flammable and hazardous chemical, cyclopentane waste must be managed following strict protocols. This guide provides detailed, step-by-step procedures for its safe handling and disposal, tailored for research and development professionals.

Before handling cyclopentane waste, ensure you are in a well-ventilated area, such as a fume hood, and are wearing appropriate Personal Protective Equipment (PPE), including safety goggles with side protection, chemical-resistant gloves, and a lab coat.[1] All sources of ignition—such as open flames, hot surfaces, and sparks—must be eliminated from the vicinity, as cyclopentane is highly flammable.[2][3][4] Use only non-sparking tools and explosion-proof equipment when handling this substance.[4][5][6]

Cyclopentane Waste Disposal Protocol

The standard and safest method for cyclopentane disposal is high-temperature incineration conducted by a licensed hazardous waste management facility.[7] Laboratory-scale neutralization is not recommended and may violate hazardous waste regulations.[7]

Step 1: Waste Identification and Segregation

• Collect any pure, unused cyclopentane or materials contaminated with cyclopentane (e.g., absorbent materials from a spill, contaminated labware) separately from other chemical waste streams.[7]

• If cyclopentane is mixed with other solvents or chemicals, the entire mixture must be characterized and labeled with all components to ensure proper handling by the disposal facility.[7]

Step 2: Containerization and Labeling

• Place cyclopentane waste into a dedicated, properly sealed, and chemically compatible container to prevent leaks and vapor release.[7][8]

• The container must be clearly labeled as "Hazardous Waste."[7]

• The label must include the full chemical name, "Cyclopentane," and list all associated hazards, such as "Flammable Liquid," "Aspiration Hazard," and "Irritant."[3][7][9]

Step 3: Safe Storage (Satellite Accumulation)

• Keep the sealed waste container in a designated satellite accumulation area or a central hazardous waste storage facility.[7]

• This storage area must be cool, dry, well-ventilated, and situated away from any sources of ignition.[6][7][8][9]

• Store cyclopentane waste separately from incompatible materials, particularly strong oxidizing agents.[6][8]

Step 4: Arranging for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.[5][7]

• Do not attempt to dispose of cyclopentane by pouring it down the drain or placing it in the regular trash, as this is prohibited and environmentally harmful.[2][7][10]

Step 5: Documentation

• Ensure all necessary hazardous waste manifests and other regulatory paperwork are completed accurately.[7] Maintaining proper records is a legal requirement for waste disposal.[7]

Spill Management

In the event of a spill, immediate and proper cleanup is essential to mitigate risks.

• Small Spills: Absorb the spill using a non-combustible, inert material like sand, vermiculite, or diatomaceous earth.[5][8][10] Collect the contaminated absorbent material and place it in a sealed container for disposal as hazardous waste.[8]

• Large Spills: Evacuate all personnel from the immediate area.[8] Shut off all ignition sources and ensure the area is well-ventilated before initiating cleanup with spark-proof tools.[5][8]

Hazard Classification Data

The following table summarizes key quantitative and classification data for cyclopentane, which is essential for proper labeling and documentation.

Classification Type	Identifier/Value	Description
GHS Hazard Statements	H225, H304, H336, H412	Highly flammable liquid and vapour; May be fatal if swallowed and enters airways; May cause drowsiness or dizziness; Harmful to aquatic life with long lasting effects.[3][4][9][11]
US EPA Waste Code	RCRA: D001	Designates the substance as an ignitable waste.[7]
US DOT Hazard Class	3	Flammable Liquid.[7]
European Waste Code	EWC: 16 05 06*	Laboratory chemicals, consisting of or containing hazardous substances, including mixtures of laboratory chemicals.[7]
Bioaccumulation Potential	BCF: 70.8; log KOW: 3	Does not significantly accumulate in organisms.[12]

Disposal Workflow

The logical steps for the proper disposal of cyclopentane waste are illustrated in the following diagram.

Caption: Logical workflow for the safe disposal of cyclopentane waste.

References

• 1. carlroth.com [carlroth.com]
• 2. cpchem.com [cpchem.com]
• 3. agas.com [agas.com]
• 4. chemos.de [chemos.de]
• 5. airgas.com [airgas.com]
• 6. fishersci.com [fishersci.com]
• 7. benchchem.com [benchchem.com]
• 8. manuals.plus [manuals.plus]
• 9. haldiapetrochemicals.com [haldiapetrochemicals.com]
• 10. pentachemicals.eu [pentachemicals.eu]
• 11. climalife.co.uk [climalife.co.uk]
• 12. carlroth.com [carlroth.com]